Ferrous ammonium sulfate

• CAS: 10045-89-3

Core Science & Biosynthesis

Ferrous ammonium sulfate synthesis and crystallization process

An In-depth Technical Guide to the Synthesis and Crystallization of Ferrous Ammonium (B1175870) Sulfate (B86663) (Mohr's Salt)

Introduction

Ferrous Ammonium Sulfate, commonly known as Mohr's salt, is a double salt with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O.[1] It is an inorganic compound that consists of two different cations, Fe²⁺ and NH₄⁺, which crystallizes as a single substance.[2][3] Named after the German chemist Karl Friedrich Mohr, this compound is a preferred source of ferrous ions (Fe²⁺) in analytical chemistry, particularly for titration, due to its exceptional stability.[1][4] Unlike ferrous sulfate (FeSO₄), which is prone to oxidation by atmospheric oxygen, Mohr's salt exhibits significant resistance to oxidation, ensuring the integrity and stability of its solutions over extended periods.[5] The compound typically forms light green, transparent, octahedral crystals that are soluble in water, yielding a slightly acidic solution.[6][7]

Synthesis and Chemical Principles

The synthesis of ferrous ammonium sulfate is based on the principle of crystallization from a supersaturated solution containing equimolar amounts of hydrated ferrous sulfate and ammonium sulfate.[2][8][9] The chemical reaction for its formation is:

FeSO₄·7H₂O + (NH₄)₂SO₄ → (NH₄)₂Fe(SO₄)₂·6H₂O + H₂O[10]

A critical aspect of the synthesis is the addition of a small amount of dilute sulfuric acid.[7] This serves two primary purposes:

• Prevention of Hydrolysis : The acid prevents the hydrolysis of ferrous sulfate, which can occur in a neutral aqueous solution, leading to the formation of iron(III) hydroxides.[6][11][12]

• Inhibition of Oxidation : The acidic environment helps to suppress the oxidation of the light green ferrous (Fe²⁺) ions to the yellow ferric (Fe³⁺) ions.[6][12]

The process involves dissolving the reactants, filtering any impurities, concentrating the solution to the point of crystallization, and then allowing it to cool slowly to form well-defined crystals.[4]

Experimental Protocols

The following protocols provide a detailed methodology for the laboratory synthesis and crystallization of high-purity ferrous ammonium sulfate.

Materials and Apparatus

• Chemicals :

  • Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

  • Ammonium Sulfate ((NH₄)₂SO₄)

  • Dilute Sulfuric Acid (H₂SO₄)

  • Distilled Water

  • Ethyl Alcohol

• Apparatus :

  • Beakers (100 mL, 250 mL)

  • Conical flask (50 mL)

  • Glass rod

  • Weighing balance

  • Heating mantle or sand bath

  • Tripod stand and wire gauze

  • Funnel and filter paper

  • Crystallization dish (or China dish)

  • Watch glass

Synthesis Procedure

• Weighing Reactants : Separately weigh equimolar quantities of ferrous sulfate heptahydrate and ammonium sulfate. A common laboratory scale involves approximately 7 g of FeSO₄·7H₂O and 3.5 g of (NH₄)₂SO₄.[4][6]

• Dissolution : Place the weighed salts into a 250 mL beaker. Add approximately 20 mL of distilled water and 0.5-1 mL of dilute sulfuric acid.[11]

• Heating : Gently warm the mixture on a sand bath or heating mantle while stirring continuously with a glass rod until the salts dissolve completely to form a clear, pale green solution.[6][11] Avoid prolonged heating or boiling, as this can promote the oxidation of Fe²⁺ to Fe³⁺, indicated by the appearance of a yellow tint.[6]

• Filtration : If the solution contains any suspended impurities, filter it while hot into a crystallization dish.[12][13]

Crystallization Process

• Concentration : Gently heat the clear filtrate to concentrate it. Continue heating until the crystallization point is reached. This point can be tested by dipping a glass rod into the solution, removing it, and blowing on it; the formation of a fine layer of crystals on the rod indicates the solution is ready.[6][14]

• Cooling : Cover the crystallization dish with a watch glass and set it aside to cool slowly and undisturbed at room temperature.[6][13] Slow cooling is crucial for the formation of large, well-defined crystals.[13]

• Seeding (Optional) : If crystals do not form upon cooling, crystallization can be induced by adding a few tiny seed crystals of Mohr's salt to the supersaturated solution. This process is known as seeding.[3][6]

• Crystal Harvesting and Washing : Once a significant crop of crystals has formed, separate them from the remaining solution (mother liquor) by decantation.[6] Wash the harvested crystals with a small amount of cold water or a 1:1 mixture of cold water and alcohol to remove any adhering mother liquor or sulfuric acid.[8][11][15]

• Drying : Dry the crystals by gently pressing them between folds of filter paper or by spreading them on a porous plate.[6][11]

Data Presentation

Quantitative data and key parameters relevant to the synthesis are summarized in the tables below.

Table 1: Reactant and Product Specifications

Compound	Chemical Formula	Molar Mass ( g/mol )	Typical Mass Ratio	Molar Ratio
Ferrous Sulfate Heptahydrate	FeSO₄·7H₂O	278.01	7.0 g	~1
Ammonium Sulfate	(NH₄)₂SO₄	132.14	3.5 g	~1

| Ferrous Ammonium Sulfate | (NH₄)₂Fe(SO₄)₂·6H₂O | 392.13 | N/A | N/A |

Table 2: Physicochemical Properties of Ferrous Ammonium Sulfate

Property	Description
Color	Pale green[6]
Crystal Shape	Monoclinic, often appearing octahedral[6][15]
Solubility	Soluble in water[6]
Aqueous Solution	Gives an acidic solution that turns blue litmus (B1172312) paper red[6]
Stability	More resistant to air oxidation than ferrous sulfate[5][10]

| Nature | Double salt, dissociating into Fe²⁺, NH₄⁺, and SO₄²⁻ ions in solution[6][7] |

Table 3: Key Experimental Parameters and Their Influence

Parameter / Step	Purpose / Effect
Use of Equimolar Ratios	Ensures the correct stoichiometry for the formation of the double salt.[6]
Addition of Dilute H₂SO₄	Prevents hydrolysis of ferrous sulfate and oxidation of Fe²⁺ to Fe³⁺.[6][11][12]
Gentle & Brief Heating	Promotes dissolution while minimizing the oxidation of ferrous ions.[6]
Slow, Undisturbed Cooling	Facilitates the growth of large, well-defined, high-purity crystals.[6][13]
Washing with Alcohol/Water	Removes soluble impurities and residual acid from the crystal surfaces.[8][11]

| Excess Reactant | An excess of either ferrous sulfate or ammonium sulfate can negatively impact crystal shape and transparency.[16] |

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships governing the quality of the final product.

Caption: Experimental workflow for the synthesis of ferrous ammonium sulfate.

Caption: Factors influencing the quality of ferrous ammonium sulfate crystals.

References

• 1. Mohr's Salt - GeeksforGeeks [geeksforgeeks.org]
• 2. scribd.com [scribd.com]
• 3. aakash.ac.in [aakash.ac.in]
• 4. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 5. nbinno.com [nbinno.com]
• 6. byjus.com [byjus.com]
• 7. testbook.com [testbook.com]
• 8. scribd.com [scribd.com]
• 9. Mohr's Salt: Structure, Preparation & Uses Explained [vedantu.com]
• 10. fchpt.stuba.sk [fchpt.stuba.sk]
• 11. collegedunia.com [collegedunia.com]
• 12. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 13. How to prepare crystals of ferrous ammonium sulphate? | Filo [askfilo.com]
• 14. m.youtube.com [m.youtube.com]
• 15. scribd.com [scribd.com]
• 16. Iron(II)-ammonium sulfate - Crystal growing [en.crystalls.info]

An In-depth Technical Guide to the Crystal Structure and Lattice Parameters of Mohr's Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and lattice parameters of Mohr's salt, also known as ferrous ammonium (B1175870) sulfate (B86663) hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O). The information presented herein is curated for professionals in research, scientific, and pharmaceutical development fields, offering detailed crystallographic data, experimental protocols, and structural visualizations.

Introduction to Mohr's Salt

Mohr's salt is a double salt of ferrous sulfate and ammonium sulfate, crystallizing as a hexahydrate.[1] It is a member of the Tutton's salts family, a series of isomorphous compounds with the general formula M'₂(M'')(XO₄)₂·6H₂O, where M' is a monovalent cation (like ammonium), M'' is a divalent metal cation (like iron(II)), and X is sulfur or selenium.[1] These salts are known for their stability and are common reagents in analytical chemistry. The crystal structure of Tutton's salts is characterized by a monoclinic system.[1]

The fundamental building block of the Mohr's salt crystal structure is the hydrated ferrous iron cation, [Fe(H₂O)₆]²⁺, which forms a slightly distorted octahedron.[1] These octahedral complexes, along with the ammonium (NH₄⁺) and sulfate (SO₄²⁻) ions, are held together in the crystal lattice by an extensive network of hydrogen bonds.

Crystallographic Data

Lattice Parameters and Crystal System

Mohr's salt crystallizes in the monoclinic system, belonging to the space group P2₁/a.[2] This space group is characterized by a two-fold screw axis and a glide plane. The lattice parameters are summarized in the table below.

Lattice Parameter	Value
a	9.32 Å
b	12.65 Å
c	6.24 Å
α	90°
β	106.8°
γ	90°
Crystal System	Monoclinic
Space Group	P2₁/a

Data is based on the isomorphous structure of zinc ammonium sulfate hexahydrate.

Experimental Protocols

The determination of the crystal structure and lattice parameters of Mohr's salt involves two key experimental stages: the synthesis of high-quality single crystals and their analysis using single-crystal X-ray diffraction.

Synthesis of Mohr's Salt Single Crystals

High-quality single crystals of Mohr's salt suitable for X-ray diffraction can be grown by the slow evaporation of an aqueous solution.

Materials:

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Ammonium sulfate ((NH₄)₂SO₄)

• Distilled water

• Dilute sulfuric acid (to prevent oxidation of Fe²⁺)

• Beakers

• Stirring rod

• Filter paper and funnel

• Crystallizing dish

Procedure:

• Prepare equimolar solutions of ferrous sulfate heptahydrate and ammonium sulfate in separate beakers with a minimum amount of warm distilled water. A few drops of dilute sulfuric acid should be added to the ferrous sulfate solution to prevent the oxidation of the ferrous ions to ferric ions.

• Mix the two solutions and stir until all the solids have dissolved.

• Filter the resulting solution to remove any insoluble impurities.

• Transfer the clear filtrate to a crystallizing dish.

• Cover the dish with a piece of filter paper to allow for slow evaporation of the solvent at room temperature.

• Well-formed, light green, monoclinic crystals of Mohr's salt will form over a period of several days.

Single-Crystal X-ray Diffraction Analysis

The following protocol outlines the general procedure for determining the crystal structure of a Tutton's salt, such as Mohr's salt, using a single-crystal X-ray diffractometer.

Instrumentation:

• Single-crystal X-ray diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source.

• Goniometer head for crystal mounting.

• Low-temperature device (optional, for studies at non-ambient temperatures).

Procedure:

• Crystal Mounting: A suitable single crystal of Mohr's salt is selected under a microscope and mounted on a goniometer head using a cryoloop or a glass fiber with a suitable adhesive.

• Data Collection: The mounted crystal is placed on the diffractometer. A preliminary screening is performed to determine the unit cell parameters and the crystal system. A full sphere of diffraction data is then collected by rotating the crystal through a series of angles (omega and phi scans) while it is irradiated with X-rays. The diffraction intensities are recorded by a detector.

• Data Reduction: The raw diffraction data is processed to correct for various factors, including Lorentz and polarization effects, and absorption. The intensities are integrated to obtain a set of structure factors (|Fₒ|).

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined using a least-squares method, which minimizes the difference between the observed structure factors (|Fₒ|) and the calculated structure factors (|Fₑ|) based on the atomic model. The refinement process yields the final atomic coordinates, and thermal displacement parameters.

Structural Visualization

The following diagrams illustrate the key aspects of the Mohr's salt crystal structure and the experimental workflow for its determination.

Caption: Experimental workflow for the synthesis and crystallographic analysis of Mohr's salt.

References

• 1. Ammonium iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Iron(II)-ammonium sulfate - Crystal growing [en.crystalls.info]

An In-depth Technical Guide to the Thermal Decomposition Analysis of Ferrous Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate, commonly known as Mohr's salt, ((NH₄)₂Fe(SO₄)₂·6H₂O). The information presented herein is curated from scientific literature to aid in the understanding of its thermal behavior, which is crucial for its application in various scientific and industrial fields, including drug development where thermal stability is a critical parameter.

Introduction

Ferrous ammonium sulfate is a double salt of ferrous sulfate and ammonium sulfate. Its thermal decomposition is a multi-stage process involving dehydration, decomposition of the ammonium and sulfate components, and oxidation of the ferrous ion. Understanding these stages is essential for determining the material's thermal stability and predicting its behavior under various temperature conditions. The primary techniques used for this analysis are thermogravimetric analysis (TGA) and differential thermal analysis (DTA).

Thermal Decomposition Pathway

The thermal decomposition of ferrous ammonium sulfate hexahydrate proceeds through a series of distinct steps. Initially, the compound loses its six molecules of water of hydration in a stepwise manner. This is followed by the decomposition of the anhydrous salt, which involves the release of ammonia (B1221849) and sulfur oxides, and the oxidation of iron(II) to iron(III). The final solid product is typically ferric oxide (Fe₂O₃).

The decomposition pathway can be summarized as follows:

(NH₄)₂Fe(SO₄)₂·6H₂O → (NH₄)₂Fe(SO₄)₂·4H₂O → (NH₄)₂Fe(SO₄)₂·2H₂O → (NH₄)₂Fe(SO₄)₂ → FeSO₄ + (NH₄)₂SO₄ → Fe₂O₃ + NH₃ + SO₂ + H₂O

dot

Caption: Thermal decomposition pathway of ferrous ammonium sulfate hexahydrate.

Quantitative Analysis of Thermal Decomposition

The following tables summarize the quantitative data associated with the thermal decomposition of ferrous ammonium sulfate hexahydrate. The temperature ranges can vary depending on experimental conditions such as heating rate and atmosphere. The theoretical mass loss is calculated based on the molar masses of the compounds involved.

Table 1: Dehydration Stages

Decomposition Stage	Intermediate Product	Temperature Range (°C)	Theoretical Mass Loss (%)
Stage 1	(NH₄)₂Fe(SO₄)₂·4H₂O	50 - 100	9.19
Stage 2	(NH₄)₂Fe(SO₄)₂·2H₂O	100 - 150	9.19
Stage 3	(NH₄)₂Fe(SO₄)₂	150 - 230	9.19
Total Dehydration	27.57

Table 2: Decomposition of Anhydrous Salt

Decomposition Stage	Major Solid Products	Temperature Range (°C)	Gaseous Products
Stage 4	FeSO₄, (NH₄)₂SO₄	230 - 450	NH₃
Stage 5	Fe₂(SO₄)₃	450 - 650	NH₃, SO₂, H₂O
Stage 6	Fe₂O₃	> 650	SO₃

Experimental Protocols

A precise and controlled experimental setup is crucial for the accurate thermal analysis of ferrous ammonium sulfate. The following outlines a typical protocol for thermogravimetric analysis (TGA) coupled with differential thermal analysis (DTA).

4.1. Instrumentation

A simultaneous thermal analyzer (STA) capable of performing both TGA and DTA is recommended. Key components include a high-precision microbalance, a furnace with a programmable temperature controller, and a system for controlling the atmosphere.

4.2. Sample Preparation

A small, representative sample of ferrous ammonium sulfate hexahydrate (typically 5-10 mg) is accurately weighed and placed in an inert crucible (e.g., alumina (B75360) or platinum).

4.3. TGA/DTA Parameters

• Heating Rate: A linear heating rate, typically between 5 and 20 °C/min, is applied. Slower heating rates can provide better resolution of overlapping decomposition steps.

• Temperature Range: The sample is heated from ambient temperature to approximately 800-1000 °C to ensure complete decomposition.

• Atmosphere: The experiment is usually conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent premature oxidation of the Fe(II) ions. An oxidizing atmosphere (e.g., air) can also be used to study the oxidative decomposition. The flow rate of the purge gas is typically maintained at 20-50 mL/min.

4.4. Data Analysis

The TGA curve plots the percentage of mass loss versus temperature, while the DTA curve shows the temperature difference between the sample and a reference material, indicating endothermic or exothermic events. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates for each stage.

dot

Caption: A typical experimental workflow for the thermal analysis of ferrous ammonium sulfate.

Interpretation of Results

• Dehydration: The initial mass loss steps observed at lower temperatures correspond to the removal of water of hydration. These are endothermic processes, as indicated by peaks in the DTA curve. The number of distinct steps can reveal the presence of stable hydrated intermediates.

• Decomposition of Anhydrous Salt: Following dehydration, the decomposition of the anhydrous salt occurs at higher temperatures. This is a more complex process involving the breakdown of the ammonium and sulfate ions. The release of ammonia is an endothermic process, while the subsequent decomposition of the sulfates and the oxidation of iron can be either endothermic or exothermic.

• Final Product: The final residue at high temperatures is typically ferric oxide (Fe₂O₃), which is a stable iron oxide. The total mass loss should correspond to the theoretical loss for the conversion of (NH₄)₂Fe(SO₄)₂·6H₂O to Fe₂O₃.

Conclusion

The thermal decomposition of ferrous ammonium sulfate is a well-defined, multi-stage process that can be effectively characterized using TGA and DTA. A thorough understanding of this process, including the temperature ranges and mass losses associated with each stage, is essential for its handling, storage, and application in various fields. The experimental protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this compound.

An In-depth Technical Guide to the Magnetic Susceptibility of Ferrous Ammonium Sulfate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the magnetic properties of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate, commonly known as Mohr's salt. It details the theoretical underpinnings of its paramagnetism, experimental protocols for determining its magnetic susceptibility, and presents relevant data for researchers in various scientific fields.

Introduction to Ferrous Ammonium Sulfate Hexahydrate

Ferrous ammonium sulfate hexahydrate, with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O, is a double salt of ferrous sulfate and ammonium sulfate.[1] It is a pale green crystalline solid that is highly stable under atmospheric conditions, making it a preferred standard in magnetic susceptibility measurements.[2] The iron in this compound exists in the +2 oxidation state (Fe(II)), which is responsible for its characteristic magnetic behavior.

The Fe(II) ion is a d⁶ metal ion. In the high-spin octahedral environment provided by the six water ligands in the crystal structure, the d-electrons are arranged as t₂g⁴eg². This configuration results in four unpaired electrons, rendering the complex paramagnetic. This inherent paramagnetism is a key characteristic and the focus of this guide.

Theoretical Framework: Paramagnetism and the Curie-Weiss Law

The magnetic properties of ferrous ammonium sulfate hexahydrate are primarily governed by the presence of unpaired electrons in the Fe(II) ion. This leads to paramagnetism, a form of magnetism where a material is weakly attracted to an external magnetic field. In the absence of a magnetic field, the magnetic moments of the individual Fe(II) ions are randomly oriented, resulting in no net magnetization. However, when an external magnetic field is applied, these magnetic moments tend to align with the field, leading to a net positive magnetization.

The temperature dependence of the magnetic susceptibility of many paramagnetic materials, including ferrous ammonium sulfate hexahydrate, can be described by the Curie-Weiss law:

χ = C / (T - θ)

where:

• χ is the molar magnetic susceptibility

• C is the Curie constant, which is specific to the material

• T is the absolute temperature in Kelvin

• θ is the Weiss constant (or Weiss temperature) in Kelvin, which accounts for intermolecular interactions.

For ferrous ammonium sulfate hexahydrate, the magnetic susceptibility follows the Curie-Weiss law over a wide temperature range.[3]

Quantitative Data: Magnetic Properties of Ferrous Ammonium Sulfate Hexahydrate

The magnetic properties of ferrous ammonium sulfate hexahydrate have been extensively studied. The following table summarizes key quantitative data found in the literature.

Property	Value	Units	Notes
Molar Mass	392.14	g/mol	[1][4]
Crystal System	Monoclinic	-
Fe(II) Electron Configuration	d⁶ (high spin)	-	4 unpaired electrons
Theoretical Spin-only Magnetic Moment (μ_so)	4.90	μ_B	Calculated using μ_so = √[n(n+2)], where n=4
Experimental Molar Magnetic Susceptibility (χ_m) at 293 K	9.50 x 10⁻³	cm³/mol
Curie Constant (C)	3.55	cm³·K/mol
Weiss Constant (θ)	-1	K	[3]

Note: Experimental values can vary slightly depending on the specific experimental conditions and sample purity.

Experimental Protocol: Determination of Magnetic Susceptibility by the Gouy Method

The Gouy method is a common and relatively simple technique for measuring the magnetic susceptibility of solid and liquid samples.[5][6][7][8][9][10] It involves measuring the apparent change in mass of a sample when it is placed in a magnetic field.

Principle

A cylindrical sample is suspended from a balance such that one end is in a region of high magnetic field strength (between the poles of a magnet) and the other end is in a region of negligible field strength. The force exerted on the sample by the magnetic field is proportional to its volume susceptibility and the square of the magnetic field strength. This force results in an apparent change in mass, which is measured by the balance.

Experimental Workflow

The following diagram illustrates the workflow for determining the magnetic susceptibility of ferrous ammonium sulfate hexahydrate using a Gouy balance.

Caption: Workflow for the determination of magnetic susceptibility using the Gouy method.

Detailed Methodology

• Sample Preparation:

  • Finely grind the ferrous ammonium sulfate hexahydrate crystals into a homogenous powder.

  • Carefully pack the powder into a cylindrical Gouy tube of known length and cross-sectional area. Ensure uniform packing to avoid errors.

• Gouy Balance Setup and Calibration:

  • Set up the Gouy balance, which consists of an analytical balance and an electromagnet.

  • Calibrate the instrument using a standard substance with a known magnetic susceptibility, such as mercury tetrathiocyanatocobaltate(II), HgCo(SCN)₄.[11] This calibration step is crucial for determining the product of the magnetic field strength and its gradient.

• Measurement Procedure:

  • Measure the mass of the empty Gouy tube (m₀).

  • Fill the Gouy tube with the powdered sample to a specific height and measure its mass (m₁). The mass of the sample is m = m₁ - m₀.

  • Suspend the filled Gouy tube from the balance so that the bottom of the sample is in the center of the magnetic field and the top is in a region of negligible field.

  • Measure the apparent mass of the sample with the magnetic field turned off (w).

  • Turn on the magnetic field to a constant, known value and measure the new apparent mass of the sample (w').

  • The change in mass is Δw = w' - w.

• Calculation of Magnetic Susceptibility:

  • The gram magnetic susceptibility (χ_g) can be calculated using the following formula: χ_g = (2 * g * Δw * L) / (H² * m) where:

    • g is the acceleration due to gravity

    • Δw is the change in mass

    • L is the length of the sample

    • H is the magnetic field strength

    • m is the mass of the sample

  • Alternatively, using a calibrant: χ_g,sample = χ_g,std * (Δw_sample / Δw_std) * (m_std / m_sample) where the std subscript refers to the standard substance.

• Diamagnetic Correction:

  • The measured magnetic susceptibility includes both the paramagnetic contribution from the unpaired electrons and a smaller diamagnetic contribution from the paired electrons in all atoms of the compound.[12][13][14][15] This diamagnetic contribution must be subtracted to obtain the true paramagnetic susceptibility.

  • The diamagnetic correction (χ_D) is calculated by summing the Pascal's constants for all atoms and bonds in the molecule.

  • The corrected molar magnetic susceptibility (χ'_M) is then: χ'_M = (χ_g * Molar Mass) - χ_D

• Calculation of Effective Magnetic Moment:

  • The effective magnetic moment (μ_eff) can be calculated from the corrected molar magnetic susceptibility using the following equation: μ_eff = 2.828 * √(χ'_M * T) where T is the absolute temperature in Kelvin.

Visualization of Paramagnetism in Fe(II)

The origin of paramagnetism in ferrous ammonium sulfate hexahydrate can be visualized at the atomic level. The Fe(II) ion has four unpaired electrons in its 3d orbitals. In the absence of an external magnetic field, the magnetic moments of these electrons are randomly oriented. When a magnetic field is applied, the magnetic moments align with the field, leading to a net magnetic moment.

Caption: Alignment of Fe(II) magnetic moments in an external magnetic field.

Note: The images used in the DOT script are placeholders and would need to be replaced with actual image files or URLs for rendering.

Conclusion

Ferrous ammonium sulfate hexahydrate serves as an excellent model compound for understanding paramagnetism in transition metal complexes. Its stability, well-defined structure, and predictable magnetic behavior make it an invaluable tool in both research and educational settings. The experimental determination of its magnetic susceptibility using the Gouy method provides a practical and insightful means of exploring the fundamental principles of magnetism. This guide provides the necessary theoretical background, quantitative data, and detailed experimental protocols to aid researchers and professionals in their work with this important compound.

References

• 1. Ferrous ammonium sulfate hexahydrate | FeH20N2O14S2 | CID 15942308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Ammonium iron(II) sulphate hexahydrate, 500 g, CAS No. 7783-85-9 | Iron Salts, Fe | Salts for Analysis (p.a.) | Salts | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]
• 5. holmarc.com [holmarc.com]
• 6. Gouy's method of magnetic susceptibility | PPTX [slideshare.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Virtual Labs [ep2-iitb.vlabs.ac.in]
• 9. scribd.com [scribd.com]
• 10. sthcphy.wordpress.com [sthcphy.wordpress.com]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. [PDF] Diamagnetic Corrections and Pascal's Constants | Semantic Scholar [semanticscholar.org]
• 14. ERIC - EJ826564 - Diamagnetic Corrections and Pascal's Constants, Journal of Chemical Education, 2008-Apr [eric.ed.gov]
• 15. fizika.si [fizika.si]

An In-depth Technical Guide to the Double Salt Properties of Mohr's Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mohr's salt, focusing on its core characteristics as a double salt. The following sections detail its chemical and physical properties, outline experimental protocols for its synthesis and analysis, and present visualizations of its behavior in solution.

Introduction to Mohr's Salt

Mohr's salt, named after the German chemist Karl Friedrich Mohr, is an inorganic compound with the chemical name ammonium (B1175870) iron(II) sulfate (B86663).[1][2][3][4] It is classified as a double salt, formed from the combination of two simple salts, ferrous sulfate and ammonium sulfate, in a fixed molar ratio.[5][6] Its chemical formula is (NH₄)₂Fe(SO₄)₂·6H₂O, indicating it is a hexahydrated salt.[1][2][7]

A key characteristic of Mohr's salt is its stability. The solid crystals are resistant to oxidation by air, making it a reliable source of ferrous (Fe²⁺) ions in analytical chemistry, particularly for standardizing solutions of oxidizing agents like potassium permanganate (B83412).[8][9] This stability is attributed to its crystalline structure and the slightly acidic nature of its solutions, which inhibits the oxidation of ferrous ions to ferric ions.[9]

Physicochemical Properties

Mohr's salt exhibits distinct physical and chemical properties that are summarized below.

Quantitative Data

The following table summarizes the key quantitative properties of Mohr's salt.

Property	Value	Reference
Chemical Formula	(NH₄)₂Fe(SO₄)₂·6H₂O	[1][2][7]
Molar Mass	392.14 g/mol	[1][4]
Appearance	Light green or bluish-green crystalline solid	[1][10]
Crystal System	Monoclinic	[1][2][3]
Solubility in water at STP	269 g/L	[1][10]
Density	1.86 g/cm³	[1][10]

Double Salt Characteristics

Double salts are crystalline compounds that contain two different cations or anions.[11] They exist as a stable entity only in the solid state. When dissolved in a solvent like water, they dissociate completely into their constituent ions.[5][6][11] Mohr's salt exemplifies this behavior. In its solid, crystalline form, it is a stable compound. However, upon dissolution in water, it breaks down into its individual ionic components.[6][12]

Dissociation in Aqueous Solution

When Mohr's salt is dissolved in water, it undergoes complete dissociation into its constituent ions. This process is a fundamental property of double salts. The dissociation releases ferrous ions (Fe²⁺), ammonium ions (NH₄⁺), and sulfate ions (SO₄²⁻) into the solution.[6][7] The ferrous ion exists in aqueous solution as the hexaaquairon(II) complex, [Fe(H₂O)₆]²⁺, which has an octahedral molecular geometry.[1][2][3]

The following diagram illustrates the dissociation pathway of Mohr's salt in an aqueous environment.

Caption: Dissociation of Mohr's salt in water.

Experimental Protocols

This section provides detailed methodologies for the synthesis of Mohr's salt and its application in a common analytical technique.

Synthesis of Mohr's Salt

The preparation of Mohr's salt is based on the principle of crystallization from a solution containing equimolar amounts of ferrous sulfate and ammonium sulfate.[5]

Materials:

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Ammonium sulfate ((NH₄)₂SO₄)

• Distilled water

• Dilute sulfuric acid

• Beakers, conical flask, funnel, china dish, glass rod

• Tripod stand, wire gauze, Bunsen burner

• Filter paper

Procedure:

• Accurately weigh equimolar amounts of ferrous sulfate heptahydrate and ammonium sulfate. For example, 7 g of FeSO₄·7H₂O and 3.5 g of (NH₄)₂SO₄.[5]

• Transfer both salts into a clean beaker.

• Add approximately 2-3 mL of dilute sulfuric acid to prevent the hydrolysis of the ferrous ions.[5][6]

• Add about 20 mL of distilled water and gently warm the mixture while stirring until the salts are completely dissolved. Avoid excessive heating to prevent the oxidation of Fe²⁺ to Fe³⁺.[6][13]

• Filter the hot solution into a china dish to remove any insoluble impurities.

• Gently heat the filtrate to concentrate the solution until the crystallization point is reached. This can be tested by dipping a glass rod into the solution; small crystals should form on the rod upon cooling.

• Cover the china dish with a watch glass and allow it to cool slowly and undisturbed to promote the formation of large crystals.[13][14]

• Once crystallization is complete, decant the mother liquor and wash the crystals with a small amount of cold distilled water.

• Dry the crystals by pressing them between sheets of filter paper.

The following workflow diagram illustrates the synthesis process.

Caption: Experimental workflow for the synthesis of Mohr's salt.

Quantitative Analysis: Redox Titration with Potassium Permanganate

Mohr's salt is frequently used as a primary standard in redox titrations to determine the concentration of oxidizing agents like potassium permanganate (KMnO₄).[15]

Materials:

• Standard solution of Mohr's salt (e.g., 0.05 M)

• Potassium permanganate solution of unknown concentration

• Dilute sulfuric acid (2 M)

• Burette, pipette, conical flask, measuring flask

Procedure:

• Prepare a standard solution of Mohr's salt by accurately weighing the required amount, dissolving it in distilled water containing dilute sulfuric acid, and making it up to the mark in a volumetric flask. For example, to prepare 250 mL of a 0.05 M solution, weigh 4.9 g of Mohr's salt.[15]

• Rinse and fill the burette with the potassium permanganate solution.

• Pipette a known volume (e.g., 10 mL) of the standard Mohr's salt solution into a clean conical flask.[15]

• Add approximately 20 mL of dilute sulfuric acid to the conical flask to provide the necessary acidic medium for the reaction.[15]

• Titrate the Mohr's salt solution with the potassium permanganate solution from the burette. The endpoint is reached when a permanent light pink color is observed in the solution.[15]

• Repeat the titration until concordant readings are obtained.

• The molarity of the KMnO₄ solution can be calculated using the following reaction stoichiometry: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[15]

The logical relationship in this titration is based on the redox reaction between the permanganate ion and the ferrous ion.

Caption: Logical relationship in the redox titration of Mohr's salt.

Conclusion

Mohr's salt serves as a quintessential example of a double salt, exhibiting stability in its crystalline form and complete dissociation into its constituent ions in aqueous solution. Its resistance to oxidation makes it an invaluable primary standard in analytical chemistry. The experimental protocols for its synthesis and application in redox titrations are well-established and demonstrate fundamental principles of chemistry. This guide provides the core technical information for researchers, scientists, and drug development professionals working with this important inorganic compound.

References

• 1. Mohr's Salt: Structure, Preparation & Uses Explained [vedantu.com]
• 2. byjus.com [byjus.com]
• 3. Mohr’s Salt – Structure, Preparation, Properties, Applications, Practice Problems and FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. testbook.com [testbook.com]
• 5. Preparation of Mohr’s Salt: Step-by-Step Guide for Students [vedantu.com]
• 6. byjus.com [byjus.com]
• 7. Mohr's Salt - GeeksforGeeks [geeksforgeeks.org]
• 8. nbinno.com [nbinno.com]
• 9. Ammonium iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 10. Mohr's Salt By Unacademy [unacademy.com]
• 11. Double salt- Formation, Properties, Uses and FAQs. [allen.in]
• 12. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 13. testbook.com [testbook.com]
• 14. scribd.com [scribd.com]
• 15. scribd.com [scribd.com]

Solubility of Ferrous Ammonium Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ferrous ammonium (B1175870) sulfate (B86663) (Mohr's salt), a compound of significant interest in various scientific and industrial applications. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

Ferrous ammonium sulfate, with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O, is a double salt of ferrous sulfate and ammonium sulfate.[1] Its solubility is a critical parameter in its application as a laboratory reagent, in titrations, and in various manufacturing processes.[2][3] The following table summarizes the available quantitative data on the solubility of ferrous ammonium sulfate in water at various temperatures.

Solvent	Temperature (°C)	Solubility ( g/100 mL)
Water	0	12.5
Water	10	17.2
Water	20	26.4
Water	20	26.9[4]
Water	25	36.0
Water	30	33.0
Water	40	46.0
Water	50	32.56 (at 526 kPa)[5]
Water	80	73.0[4]

Note: The solubility data is for the hexahydrate form of ferrous ammonium sulfate.

Solubility in Other Solvents

Aqueous Acidic Solutions

Organic Solvents

Ferrous ammonium sulfate is generally considered insoluble in most organic solvents. It is explicitly stated to be insoluble in ethanol (B145695) and acetone.[4][6] There is no readily available quantitative solubility data for other common organic solvents such as methanol (B129727) or glycerol.

Aqueous Salt Solutions

The solubility of ferrous ammonium sulfate in aqueous solutions containing other salts can be affected by the common ion effect. For instance, in a solution already containing sulfate or ammonium ions, the solubility of ferrous ammonium sulfate is expected to decrease. However, specific quantitative data on this effect is not widely published.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of ferrous ammonium sulfate in a given solvent.

Principle

The solubility of a solid in a liquid at a specific temperature is determined by preparing a saturated solution at that temperature and then quantifying the amount of the solid dissolved in a known amount of the solvent. This can be achieved through various methods, including the gravimetric analysis of the residue after solvent evaporation or by observing the crystallization temperature of a solution with a known concentration.

Apparatus and Reagents

• Apparatus:

  • Analytical balance (±0.001 g accuracy)

  • Constant temperature water bath or incubator

  • Beakers and Erlenmeyer flasks

  • Magnetic stirrer and stir bars

  • Thermometer or temperature probe

  • Volumetric flasks and pipettes

  • Filtration apparatus (e.g., Buchner funnel, filter paper)

  • Drying oven

  • Weighing dishes

• Reagents:

  • Ferrous ammonium sulfate hexahydrate (analytical grade)

  • Solvent of interest (e.g., deionized water, dilute sulfuric acid)

Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of ferrous ammonium sulfate to a known volume of the solvent in an Erlenmeyer flask. An excess is ensured when undissolved solid remains at the bottom of the flask.

  • Place the flask in a constant temperature water bath set to the desired temperature.

  • Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The constant temperature must be maintained throughout this period.

• Sample Collection and Analysis:

  • Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-heated or pre-cooled pipette to the experimental temperature to avoid premature crystallization or dissolution.

  • Transfer the collected sample to a pre-weighed weighing dish.

  • Record the exact mass of the collected saturated solution.

• Gravimetric Determination of Solute Mass:

  • Place the weighing dish containing the saturated solution in a drying oven set at a temperature that will evaporate the solvent without decomposing the ferrous ammonium sulfate (e.g., below 100°C).

  • Dry the sample to a constant weight. This is achieved when consecutive weighings, after further drying, show no significant change in mass.

  • Record the final mass of the dry ferrous ammonium sulfate.

Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = [(mass of dry solute) / (mass of saturated solution - mass of dry solute)] x 100

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle ferrous ammonium sulfate in a well-ventilated area to avoid inhalation of any dust.

• Dispose of chemical waste according to institutional and local regulations.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of ferrous ammonium sulfate.

Caption: Experimental workflow for determining the solubility of ferrous ammonium sulfate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Page loading... [guidechem.com]
• 3. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 4. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. Ferrous Ammonium Sulfate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]

Spectroscopic Properties of Ferrous Ammonium Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrous ammonium (B1175870) sulfate (B86663), commonly known as Mohr's salt, is a double salt with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O. Its stability against oxidation compared to ferrous sulfate makes it a preferred primary standard in analytical chemistry, particularly in titrimetry. Beyond its use in chemical analysis, the spectroscopic properties of ferrous ammonium sulfate provide a rich field of study, offering insights into its electronic structure, vibrational modes, and the coordination environment of the ferrous ion. This technical guide provides a comprehensive overview of the key spectroscopic characteristics of ferrous ammonium sulfate, detailing the experimental protocols for their measurement and presenting quantitative data in a structured format.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of ferrous ammonium sulfate in aqueous solution is primarily dictated by the presence of the hexaaquairon(II) complex, [Fe(H₂O)₆]²⁺. The electronic transitions within the 3d orbitals of the Fe²⁺ ion are responsible for the observed absorption bands.

Spectral Data

The aqueous solution of ferrous ammonium sulfate typically exhibits a weak absorption in the visible and near-infrared regions, characteristic of the spin-forbidden d-d transitions of the high-spin d⁶ Fe²⁺ ion in an octahedral field.

Wavelength (λmax)	Molar Absorptivity (ε)	Assignment
~980 nm	~1.5 M⁻¹cm⁻¹	⁵T₂g → ⁵E_g
~550 nm	Very low	Spin-forbidden transitions

Note: The exact λmax and molar absorptivity can be influenced by factors such as solvent, pH, and the presence of impurities.

Experimental Protocol for UV-Vis Spectroscopy

This protocol outlines the determination of the UV-Vis absorption spectrum of an aqueous solution of ferrous ammonium sulfate.

Materials:

• Ferrous ammonium sulfate hexahydrate

• Deionized water

• Dilute sulfuric acid (to prevent hydrolysis and oxidation)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Accurately weigh a known mass of ferrous ammonium sulfate hexahydrate and dissolve it in a volumetric flask with deionized water containing a small amount of dilute sulfuric acid to maintain an acidic pH.

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations suitable for spectroscopic analysis.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the desired wavelength range for scanning (e.g., 300-1100 nm).

• Blank Measurement: Fill a quartz cuvette with the blank solution (deionized water with the same concentration of sulfuric acid as the samples) and place it in the spectrophotometer. Zero the instrument using this blank.

• Sample Measurement: Rinse a cuvette with the ferrous ammonium sulfate solution to be analyzed, then fill the cuvette and place it in the sample holder.

• Data Acquisition: Record the absorbance spectrum of the sample.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and determine the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational modes of the constituent ions in ferrous ammonium sulfate: the ammonium cation (NH₄⁺), the sulfate anion (SO₄²⁻), and the water of hydration (H₂O).

Spectral Data

The IR spectrum of solid ferrous ammonium sulfate hexahydrate is a composite of the vibrational modes of its components. The following table summarizes the characteristic absorption bands and their assignments.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 - 3000	Broad, Strong	O-H stretching vibrations of water of hydration
~3200 - 2800	Broad, Strong	N-H stretching vibrations of the ammonium ion
~1630	Medium	H-O-H bending vibration of water of hydration
~1430	Strong	N-H bending vibration (ν₄) of the ammonium ion
~1100	Strong	Asymmetric S-O stretching vibration (ν₃) of the sulfate ion
~985	Weak	Symmetric S-O stretching vibration (ν₁) of the sulfate ion (often weak in IR)
~615	Medium	O-S-O bending vibration (ν₄) of the sulfate ion
~450	Medium	O-S-O bending vibration (ν₂) of the sulfate ion

Experimental Protocol for Solid-State IR Spectroscopy (KBr Pellet Method)

Materials:

• Ferrous ammonium sulfate hexahydrate

• Potassium bromide (KBr), spectroscopy grade, dried

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure:

• Sample Preparation: Grind a small amount (1-2 mg) of ferrous ammonium sulfate hexahydrate with approximately 200 mg of dry KBr in an agate mortar. The mixture should be a fine, homogeneous powder.

• Pellet Formation: Transfer the powder to the die of a pellet press. Apply pressure according to the manufacturer's instructions to form a transparent or translucent pellet.

• Spectrometer Setup: Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Background Collection: Run a background spectrum with an empty sample compartment.

• Sample Spectrum Acquisition: Collect the infrared spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding vibrational modes.

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, as it is sensitive to changes in polarizability during molecular vibrations.

Spectral Data

The Raman spectrum of ferrous ammonium sulfate is dominated by the strong scattering of the sulfate ion's symmetric stretching mode.

Raman Shift (cm⁻¹)	Intensity	Assignment
~3400 - 3000	Weak, Broad	O-H stretching vibrations of water of hydration
~3140	Medium	N-H stretching vibrations of the ammonium ion
~1440	Weak	N-H bending vibration (ν₄) of the ammonium ion
~1100	Medium	Asymmetric S-O stretching vibration (ν₃) of the sulfate ion
~985	Very Strong	Symmetric S-O stretching vibration (ν₁) of the sulfate ion
~615	Medium	O-S-O bending vibration (ν₄) of the sulfate ion
~450	Medium	O-S-O bending vibration (ν₂) of the sulfate ion

Experimental Protocol for Raman Spectroscopy

Materials:

• Ferrous ammonium sulfate hexahydrate

• Raman spectrometer with laser excitation source

• Microscope slide or suitable sample holder

Procedure:

• Sample Preparation: Place a small amount of the crystalline ferrous ammonium sulfate on a clean microscope slide.

• Spectrometer Setup: Position the sample under the microscope objective of the Raman spectrometer.

• Data Acquisition: Focus the laser on the sample and acquire the Raman spectrum. The acquisition time and laser power may need to be optimized to obtain a good signal-to-noise ratio without causing sample degradation.

• Data Analysis: Identify the Raman shifts of the observed peaks and assign them to their respective vibrational modes.

Mössbauer Spectroscopy

Mössbauer spectroscopy is a highly sensitive technique for studying the nuclear environment of iron atoms. It provides valuable information about the oxidation state, spin state, and site symmetry of the iron in ferrous ammonium sulfate.

Spectral Data

The ⁵⁷Fe Mössbauer spectrum of ferrous ammonium sulfate at room temperature typically consists of a quadrupole doublet, which is characteristic of Fe²⁺ in a distorted octahedral environment.

Parameter	Typical Value (mm/s)	Information Provided
Isomer Shift (δ)	~1.25	Confirms the +2 oxidation state of iron.
Quadrupole Splitting (ΔE_Q)	~2.00	Indicates a non-cubic electric field gradient at the iron nucleus, arising from the distorted octahedral coordination.

Values are relative to α-iron at room temperature.

Experimental Protocol for Mössbauer Spectroscopy

Materials:

• Ferrous ammonium sulfate hexahydrate sample

• Mössbauer spectrometer (including a ⁵⁷Co source, a velocity transducer, a detector, and a multichannel analyzer)

• Sample holder

Procedure:

• Sample Preparation: The solid sample is typically powdered and placed in a sample holder of a specific diameter and thickness to ensure optimal absorption.

• Spectrometer Setup: The ⁵⁷Co source is mounted on a velocity transducer, which moves the source relative to the stationary sample.

• Data Acquisition: Gamma rays emitted from the source pass through the sample and are detected. The velocity of the source is varied, and the gamma-ray counts are recorded as a function of velocity.

• Data Analysis: The resulting Mössbauer spectrum (a plot of gamma-ray transmission versus source velocity) is fitted with appropriate Lorentzian line shapes to extract the isomer shift (δ) and quadrupole splitting (ΔE_Q).

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of ferrous ammonium sulfate.

Caption: Workflow for the spectroscopic analysis of ferrous ammonium sulfate.

Energy Transitions and Corresponding Spectroscopic Techniques

This diagram illustrates the relationship between the different types of energy transitions within ferrous ammonium sulfate and the spectroscopic techniques used to probe them.

A Technical Guide to Mohr's Salt: Properties and Laboratory Applications

This technical guide provides an in-depth overview of Mohr's salt (Ammonium iron(II) sulfate), a crucial reagent in analytical chemistry. Tailored for researchers, scientists, and professionals in chemical analysis, this document details its fundamental chemical properties and standardized laboratory protocols.

Core Chemical Data

Mohr's salt, named after the German chemist Karl Friedrich Mohr, is a double salt of ferrous sulfate (B86663) and ammonium (B1175870) sulfate.[1][2][3] Its stability against oxidation, compared to ferrous sulfate, makes it a preferred primary standard in quantitative analysis, particularly in redox titrations.[4][5]

Below is a summary of its key chemical properties:

Property	Value
Chemical Name	Ammonium iron(II) sulfate hexahydrate
Chemical Formula	(NH₄)₂Fe(SO₄)₂·6H₂O
Molar Mass (Hexahydrate)	392.13 g/mol
Molar Mass (Anhydrous)	284.05 g/mol
Appearance	Pale green crystalline solid
Crystal Structure	Monoclinic

When dissolved in water, Mohr's salt forms an aqua complex, [Fe(H₂O)₆]²⁺, which has an octahedral molecular geometry.[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis of Mohr's salt and its application in the standardization of potassium permanganate (B83412).

Protocol 1: Synthesis of Mohr's Salt

This protocol outlines the laboratory preparation of Mohr's salt from its constituent salts. The principle of this synthesis is the crystallization from an aqueous solution containing equimolar amounts of ferrous sulfate and ammonium sulfate.[5][6] The addition of dilute sulfuric acid is crucial to prevent the hydrolysis of the ferrous salt and to inhibit the oxidation of Fe²⁺ to Fe³⁺ ions.[5][7][8]

Materials:

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Ammonium sulfate ((NH₄)₂SO₄)

• Dilute sulfuric acid (H₂SO₄)

• Distilled water

• Glassware (beakers, conical flask, funnel, glass rod)

• Heating apparatus (tripod stand, wire gauze)

• Filtration apparatus (filter paper)

• Crystallization dish

Procedure:

• Preparation of Solutions: Accurately weigh equimolar quantities of ferrous sulfate heptahydrate (e.g., 7.0 g) and ammonium sulfate (e.g., 3.5 g).

• Dissolution: In a clean beaker, dissolve the weighed salts in distilled water to which a few milliliters (2-3 mL) of dilute sulfuric acid have been added.[6]

• Heating and Concentration: Gently heat the solution to ensure complete dissolution of the salts. Concentrate the solution by heating it until the crystallization point is reached. This can be tested by dipping a glass rod into the solution; small crystals should form on the rod upon cooling.

• Crystallization: Cover the crystallization dish and set it aside to cool slowly and undisturbed. Pale green crystals of Mohr's salt will separate from the solution.

• Isolation and Drying: Decant the mother liquor. Wash the crystals with a small amount of cold distilled water to remove impurities. Dry the crystals by pressing them between sheets of filter paper.

Protocol 2: Standardization of Potassium Permanganate (KMnO₄) using Mohr's Salt

This protocol describes the use of Mohr's salt as a primary standard to determine the exact concentration of a potassium permanganate solution. This is a classic example of a redox titration where KMnO₄ acts as a self-indicator.[9]

Materials:

• Standard solution of Mohr's salt (prepared as in Protocol 1 or by accurately weighing the pure salt)

• Potassium permanganate (KMnO₄) solution of unknown concentration

• Dilute sulfuric acid (H₂SO₄)

• Titration apparatus (burette, pipette, conical flask, burette stand)

Procedure:

• Preparation of the Burette: Rinse and fill the burette with the potassium permanganate solution. Record the initial burette reading.

• Preparation of the Analyte: Pipette a known volume (e.g., 10 mL) of the standard Mohr's salt solution into a conical flask.

• Acidification: Add approximately a test tube full of dilute sulfuric acid to the conical flask. This acidic medium is essential for the reduction of KMnO₄.

• Titration: Titrate the Mohr's salt solution with the KMnO₄ solution from the burette. Add the KMnO₄ dropwise while constantly swirling the conical flask.

• Endpoint Determination: The endpoint is reached when a permanent pale pink color persists in the solution. This indicates that all the Fe²⁺ ions have been oxidized to Fe³⁺.

• Replication: Repeat the titration until at least three concordant readings (volumes of KMnO₄ used) are obtained.

Ionic Reactions:

• Oxidation half-reaction: Fe²⁺ → Fe³⁺ + e⁻

• Reduction half-reaction: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O

• Overall reaction: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the standardization of a potassium permanganate solution using a standard solution of Mohr's salt.

Caption: Workflow for KMnO₄ Standardization.

References

• 1. Mohr's Salt - GeeksforGeeks [geeksforgeeks.org]
• 2. testbook.com [testbook.com]
• 3. aakash.ac.in [aakash.ac.in]
• 4. fchpt.stuba.sk [fchpt.stuba.sk]
• 5. nbinno.com [nbinno.com]
• 6. Preparation of Mohr’s Salt: Step-by-Step Guide for Students [vedantu.com]
• 7. aakash.ac.in [aakash.ac.in]
• 8. Mohr's Salt: Structure, Preparation & Uses Explained [vedantu.com]
• 9. Mohr salt titration [unacademy.com]

Hydrolysis of ferrous ions in Mohr's salt solution.

An In-Depth Technical Guide to the Hydrolysis of Ferrous Ions in Mohr's Salt Solution

Introduction

Mohr's salt, or ferrous ammonium (B1175870) sulfate (B86663) hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O), is a double salt renowned in analytical chemistry for its stability and resistance to atmospheric oxidation compared to ferrous sulfate.[1][2] It serves as a reliable primary standard for volumetric analysis, particularly in redox titrations.[3] When dissolved in water, Mohr's salt dissociates completely to yield the hexa-aqua iron(II) complex, [Fe(H₂O)₆]²⁺, along with ammonium and sulfate ions.[4][5] While valued for its stability in crystalline form, the aqueous ferrous ion is susceptible to hydrolysis, a reaction with water that can alter the solution's pH and chemical properties. This guide provides a detailed examination of the hydrolysis of ferrous ions, the methods to suppress it in Mohr's salt solutions, and the experimental protocols relevant to its study.

The Chemistry of Ferrous Ion Hydrolysis

In aqueous solutions, the ferrous ion exists as the hydrated complex [Fe(H₂O)₆]²⁺. This complex acts as a weak Brønsted-Lowry acid, capable of donating a proton to a water molecule. This process, known as hydrolysis, occurs in a stepwise manner, establishing a series of equilibria. The first and most significant step is:

[Fe(H₂O)₆]²⁺ (aq) + H₂O (l) ⇌ [Fe(H₂O)₅(OH)]⁺ (aq) + H₃O⁺ (aq)

This reaction demonstrates that a solution of Mohr's salt in pure water will be slightly acidic due to the production of hydronium ions (H₃O⁺). As the pH of the solution increases (i.e., becomes less acidic), the equilibrium shifts to the right, favoring the formation of hydroxo-complexes. Further hydrolysis can occur, leading to the formation of neutral ferrous hydroxide (B78521), Fe(OH)₂, which can precipitate out of solution, and other polynuclear species.

The oxidation of Fe²⁺ to Fe³⁺ is also a critical consideration, as ferric ions are significantly more acidic and thus more prone to hydrolysis, which can impart a yellow or brown tint to the solution.[6] The oxidation process is more favorable at higher pH values.[1]

Suppression of Hydrolysis in Mohr's Salt Solutions

To ensure the stability of ferrous ions in solution for analytical applications, both hydrolysis and oxidation must be prevented. This is achieved by acidifying the solution during its preparation.[2] Dilute sulfuric acid is the reagent of choice for this purpose.[7][8]

The addition of a strong acid like H₂SO₄ increases the concentration of H⁺ (or H₃O⁺) ions in the solution. According to Le Châtelier's principle, this increase in product concentration shifts the hydrolysis equilibrium to the left, suppressing the formation of [Fe(H₂O)₅(OH)]⁺ and subsequent hydrolysis products.[9][10] This acidification maintains the iron in its unhydrolyzed [Fe(H₂O)₆]²⁺ form, ensuring the solution's stability and suitability for titrimetric analysis.[11]

Quantitative Data: Hydrolysis Constants of Ferrous Ion

The extent of hydrolysis is quantified by equilibrium constants (K) or their negative logarithms (pK). The table below summarizes the key hydrolysis constants for the aqueous Fe²⁺ ion at 25°C.

Reaction	log K	pK (=-log K)	Reference
Fe²⁺ + H₂O ⇌ Fe(OH)⁺ + H⁺	-9.5 ± 0.1	9.5 ± 0.1	[12]
Fe²⁺ + 2H₂O ⇌ Fe(OH)₂(aq) + 2H⁺	-20.52 ± 0.08	20.52 ± 0.08	[12]
Fe²⁺ + 3H₂O ⇌ Fe(OH)₃⁻ + 3H⁺	-34.6	34.6	[13]

Experimental Protocols

Preparation of a Standard Mohr's Salt Solution (e.g., 0.05 M)

This protocol describes the standard laboratory procedure for preparing a stable solution of Mohr's salt, where hydrolysis is actively suppressed.

Apparatus and Reagents:

• Mohr's salt ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Dilute sulfuric acid (e.g., 2 M H₂SO₄)

• Distilled or deionized water

• Weighing balance

• Beaker (250 mL)

• Volumetric flask (e.g., 250 mL)

• Glass funnel

• Wash bottle

Procedure:

• Calculation: Calculate the mass of Mohr's salt required. For 250 mL of a 0.05 M solution, the required mass is (0.05 mol/L) * (0.250 L) * (392.14 g/mol ) = 4.9035 g.

• Weighing: Accurately weigh the calculated amount of high-purity Mohr's salt crystals.

• Acidification: Pour approximately 20-25 mL of distilled water into the beaker and add about 2-3 mL of dilute sulfuric acid.[14] This step is crucial to prevent the hydrolysis of the ferrous salt upon dissolution.[6][14]

• Dissolution: Transfer the weighed Mohr's salt crystals into the acidified water in the beaker. Stir gently with a glass rod until the salt is completely dissolved.[10] Gentle warming can be applied to aid dissolution, but overheating should be avoided to prevent the oxidation of Fe²⁺ to Fe³⁺.[6][14]

• Transfer: Carefully transfer the solution into the 250 mL volumetric flask using the glass funnel.

• Rinsing: Rinse the beaker several times with small portions of distilled water, transferring the rinsings into the volumetric flask to ensure all the salt is transferred.

• Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Potentiometric Titration to Monitor Hydrolysis

While hydrolysis is suppressed in standard preparations, its effects can be studied by titrating a solution of a ferrous salt (prepared without acid) with a strong base and monitoring the pH.

Apparatus and Reagents:

• Ferrous sulfate (FeSO₄·7H₂O) or Mohr's salt

• Standardized sodium hydroxide solution (e.g., 0.1 M NaOH)

• Calibrated pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Solution Preparation: Prepare a solution of the ferrous salt in deionized water (without adding acid).

• Titration Setup: Place a known volume of the ferrous salt solution in a beaker with a magnetic stir bar. Immerse the pH electrode in the solution and position the burette filled with the standard NaOH solution above the beaker.

• Titration: Begin stirring the solution. Add the NaOH titrant in small, known increments.

• Data Collection: After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis). The resulting titration curve will show regions where the pH changes slowly, indicating buffering action. These buffer regions correspond to the pKₐ values of the hydrolysis reactions of the [Fe(H₂O)₆]²⁺ ion.

Visualizations

Caption: Chemical equilibrium pathway for the hydrolysis of the hexa-aqua iron(II) ion.

References

• 1. byjus.com [byjus.com]
• 2. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 3. m.youtube.com [m.youtube.com]
• 4. aakash.ac.in [aakash.ac.in]
• 5. Mohr's Salt: Structure, Preparation & Uses Explained [vedantu.com]
• 6. byjus.com [byjus.com]
• 7. collegedunia.com [collegedunia.com]
• 8. During the preparation of Mohr's salt solution (Ferrous ammonium sulphate.. [askfilo.com]
• 9. quora.com [quora.com]
• 10. quora.com [quora.com]
• 11. quora.com [quora.com]
• 12. cost-nectar.eu [cost-nectar.eu]
• 13. researchgate.net [researchgate.net]
• 14. Preparation of Mohr’s Salt: Step-by-Step Guide for Students [vedantu.com]

Protocols & Analytical Methods

Application Notes: Ferrous Ammonium Sulfate as a Primary Standard in Titration

Introduction

Ferrous ammonium (B1175870) sulfate (B86663), commonly known as Mohr's salt ((NH₄)₂Fe(SO₄)₂·6H₂O), is a highly reliable primary standard in volumetric analysis, particularly in redox titrations.[1][2][3] Its preference over other iron(II) compounds, such as ferrous sulfate (FeSO₄), stems from its superior stability and resistance to oxidation by atmospheric oxygen.[2][4][5] This double salt crystallizes readily to form a pale green solid with a well-defined composition and a high degree of purity, making it an ideal reagent for accurately standardizing solutions of oxidizing agents like potassium permanganate (B83412) (KMnO₄) and ceric ammonium sulfate.[1][6][7]

Key Properties and Advantages:

• High Purity: Ferrous ammonium sulfate can be prepared in a highly pure state, which is a fundamental requirement for a primary standard.[4]

• Stability: It is a stable salt that is resistant to oxidation by air, ensuring that the concentration of the prepared standard solution remains accurate over a reasonable period.[2][4][5] The presence of ammonium ions contributes to this stability.[2]

• Defined Composition: The hexahydrate form has a precise and relatively high molar mass (392.14 g/mol ), which minimizes weighing errors.[1][6][8]

• Solubility: It is readily soluble in water, facilitating the preparation of standard solutions.[1][9] The addition of dilute sulfuric acid is crucial during dissolution to prevent the hydrolysis of the ferrous ions and to inhibit oxidation.[5][10][11]

Applications in Research and Drug Development:

In the context of pharmaceutical analysis and drug development, ferrous ammonium sulfate serves as a critical reagent for:

• Assay of Oxidizing Agents: Accurately determining the concentration of oxidizing agents used in various analytical procedures.

• Quantitative Analysis of Active Pharmaceutical Ingredients (APIs): Used in titrimetric methods for the determination of APIs that can be quantitatively oxidized.

• Quality Control: Ensuring the quality and consistency of raw materials and finished products by providing a reliable standard for redox-based assays.[12]

Quantitative Data Summary

The following table summarizes the key quantitative properties of ferrous ammonium sulfate (Mohr's Salt).

Property	Value	Reference(s)
Chemical Formula	(NH₄)₂Fe(SO₄)₂·6H₂O	[1][13]
Molar Mass	392.14 g/mol	[1][8]
Appearance	Pale green or bluish-green crystalline solid	[1][9][14]
Density	1.86 g/cm³	[1][9]
Solubility in Water	269 g/L at 20 °C	[1][9][13]
Iron (Fe²⁺) Content (w/w)	Approximately 14.2%

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Standard Ferrous Ammonium Sulfate Solution

This protocol details the procedure for preparing a 0.1 M standard solution of ferrous ammonium sulfate.

Materials:

• Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O), analytical reagent grade

• Concentrated sulfuric acid (H₂SO₄)

• Distilled or deionized water, freshly boiled and cooled

• 1000 mL volumetric flask

• Weighing boat or watch glass

• Funnel

• Beaker

Procedure:

• Calculate the required mass: To prepare 1000 mL of a 0.1 M solution, calculate the mass of ferrous ammonium sulfate hexahydrate needed: Mass = Molarity × Molar Mass × Volume (L) Mass = 0.1 mol/L × 392.14 g/mol × 1.0 L = 39.214 g.[8]

• Weigh the salt: Accurately weigh approximately 39.21 g of ferrous ammonium sulfate using an analytical balance.[8] A "weighing by difference" technique can be employed for higher accuracy.[6]

• Prepare the acidic solution: In a beaker, carefully add approximately 40 mL of concentrated sulfuric acid to 200 mL of distilled water and allow the mixture to cool.[15]

• Dissolve the salt: Transfer the weighed ferrous ammonium sulfate into the cooled sulfuric acid solution.[8][15] Stir gently with a glass rod until the salt is completely dissolved.

• Transfer to volumetric flask: Quantitatively transfer the solution into a 1000 mL volumetric flask using a funnel. Rinse the beaker and funnel with small portions of freshly boiled and cooled distilled water, adding the rinsings to the flask.

• Dilute to the mark: Add freshly boiled and cooled distilled water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.[15]

• Homogenize the solution: Stopper the flask and invert it several times to ensure the solution is thoroughly mixed and homogeneous.[16]

Protocol 2: Standardization of Potassium Permanganate (KMnO₄) Solution with Standard Ferrous Ammonium Sulfate

This protocol describes the titration of a potassium permanganate solution of unknown concentration against a freshly prepared standard ferrous ammonium sulfate solution.

Materials:

• Standard 0.1 M Ferrous Ammonium Sulfate solution

• Potassium permanganate (KMnO₄) solution of unknown concentration

• Dilute sulfuric acid (H₂SO₄)

• Burette (50 mL)

• Pipette (25 mL)

• Conical flasks (250 mL)

• Burette stand and clamp

• White tile

Procedure:

• Prepare the burette: Rinse the burette with a small amount of the potassium permanganate solution and then fill it, ensuring no air bubbles are trapped in the tip. Record the initial burette reading.[17]

• Pipette the standard solution: Pipette 25.0 mL of the standard 0.1 M ferrous ammonium sulfate solution into a clean 250 mL conical flask.[16]

• Acidify the solution: Add approximately 10 mL of dilute sulfuric acid to the conical flask.[18] This is essential to prevent the formation of manganese dioxide precipitate.[17]

• Titration: Place the conical flask on a white tile under the burette.[17] Slowly add the potassium permanganate solution from the burette to the conical flask while constantly swirling the flask.[18]

• Endpoint determination: The endpoint is reached when the first persistent pale pink color is observed in the solution.[17][18] Potassium permanganate acts as its own indicator.[17]

• Record the final volume: Record the final burette reading.

• Repeat for consistency: Repeat the titration at least two more times, or until two concordant results (titers agreeing within 0.1 mL) are obtained.[18]

• Calculate the molarity of KMnO₄: The concentration of the potassium permanganate solution can be calculated using the following equation, based on the stoichiometry of the reaction: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[18]

  (M_KMnO₄ × V_KMnO₄) / 1 = (M_FAS × V_FAS) / 5

  Where:

  • M_KMnO₄ = Molarity of KMnO₄ solution

  • V_KMnO₄ = Volume of KMnO₄ solution used (average of concordant titers)

  • M_FAS = Molarity of Ferrous Ammonium Sulfate solution

  • V_FAS = Volume of Ferrous Ammonium Sulfate solution pipetted

Protocol 3: Standardization of Ferrous Ammonium Sulfate Solution with Ceric Ammonium Sulfate

This protocol outlines the standardization of a ferrous ammonium sulfate solution using a standard solution of ceric ammonium sulfate.

Materials:

• Ferrous ammonium sulfate solution of unknown concentration

• Standard 0.1 M Ceric Ammonium Sulfate solution

• Orthophenanthroline indicator solution

• Burette (50 mL)

• Pipette (25 mL)

• Conical flasks (250 mL)

Procedure:

• Prepare the burette: Rinse and fill the burette with the standard 0.1 M ceric ammonium sulfate solution. Record the initial volume.

• Pipette the sample: Accurately pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL conical flask.[15]

• Add indicator: Add 2 drops of orthophenanthroline indicator solution to the conical flask.[15] The solution will turn red.

• Titration: Titrate the ferrous ammonium sulfate solution with the standard ceric ammonium sulfate solution until the color changes from red to a pale blue.[8][15]

• Record the final volume: Note the final burette reading.

• Repeat for consistency: Repeat the titration to obtain concordant results.

• Calculate the molarity of the FAS solution: The reaction is: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

  The molarity can be calculated using: M_FAS × V_FAS = M_CAS × V_CAS

  Where:

  • M_FAS = Molarity of Ferrous Ammonium Sulfate solution

  • V_FAS = Volume of Ferrous Ammonium Sulfate solution

  • M_CAS = Molarity of Ceric Ammonium Sulfate solution

  • V_CAS = Volume of Ceric Ammonium Sulfate solution used

Visualizations

Caption: Workflow for standardizing KMnO₄ with Ferrous Ammonium Sulfate.

Caption: Redox reaction between Ferrous ions and Permanganate ions.

References

• 1. Mohr's Salt: Structure, Preparation & Uses Explained [vedantu.com]
• 2. nbinno.com [nbinno.com]
• 3. Mohr's Salt - GeeksforGeeks [geeksforgeeks.org]
• 4. brainly.in [brainly.in]
• 5. byjus.com [byjus.com]
• 6. Experiment 16 Help!!! [faculty.uml.edu]
• 7. Ferrous Ammonium Sulfate, ACS [rmreagents.com]
• 8. pharmaupdater.com [pharmaupdater.com]
• 9. Page loading... [guidechem.com]
• 10. aakash.ac.in [aakash.ac.in]
• 11. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 12. Assay of Ferrous sulfate IP Pharmaceutical Analysis I Practical [pharmacyinfoline.com]
• 13. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 15. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 16. scribd.com [scribd.com]
• 17. byjus.com [byjus.com]
• 18. mccscience.yolasite.com [mccscience.yolasite.com]

Application Notes and Protocols: Standardization of Potassium Permanganate with Ferrous Ammonium Sulfate

Introduction

Potassium permanganate (B83412) (KMnO₄) is a strong oxidizing agent widely used in redox titrations in pharmaceutical and chemical analysis.[1] However, KMnO₄ solutions are not typically considered primary standards because they are susceptible to decomposition in the presence of light, heat, acids, bases, and organic matter. Therefore, it is essential to standardize KMnO₄ solutions against a primary standard before use. Ferrous ammonium (B1175870) sulfate (B86663) hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O), also known as Mohr's salt, is an excellent primary standard for this purpose because it is stable, non-hygroscopic, and readily available in a pure form.[2][3]

This document provides a detailed protocol for the standardization of a potassium permanganate solution using a standard solution of ferrous ammonium sulfate. The reaction is carried out in an acidic medium to ensure the complete reduction of the permanganate ion (MnO₄⁻) to the manganous ion (Mn²⁺).[4]

Principle

The standardization is based on a redox reaction between potassium permanganate and ferrous ammonium sulfate in the presence of dilute sulfuric acid.[5] In this reaction, the permanganate ion (MnO₄⁻) is reduced, and the ferrous ion (Fe²⁺) is oxidized.[6] The intensely purple permanganate ion acts as its own indicator, as the endpoint is marked by the appearance of a persistent pale pink color, indicating a slight excess of KMnO₄.[2]

The overall balanced chemical equation for the reaction is: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[2]

From this equation, the stoichiometric ratio is 1 mole of potassium permanganate to 5 moles of ferrous ammonium sulfate.[3]

Quantitative Data Summary

The following table summarizes the typical quantitative data involved in this standardization procedure.

Parameter	Symbol	Value	Unit
Molarity of Ferrous Ammonium Sulfate (FAS)	M_FAS	0.1 (Typical)	mol/L
Volume of FAS solution taken for titration	V_FAS	20.0	mL
Initial Burette Reading (KMnO₄)	V_initial	0.00	mL
Final Burette Reading (KMnO₄)	V_final	See experimental data	mL
Volume of KMnO₄ used	V_KMnO4	V_final - V_initial	mL
Molarity of Potassium Permanganate	M_KMnO4	To be determined	mol/L

Experimental Protocols

1. Preparation of 0.1 M Standard Ferrous Ammonium Sulfate (FAS) Solution (250 mL)

• Materials:

  • Ferrous ammonium sulfate hexahydrate (Mohr's salt)

  • Concentrated sulfuric acid (H₂SO₄)

  • Distilled or deionized water

• Apparatus:

  • Weighing bottle or watch glass

  • Analytical balance

  • 250 mL volumetric flask

  • Beaker

  • Funnel

  • Glass rod

• Procedure:

  • Calculate the required mass of ferrous ammonium sulfate hexahydrate (Molar Mass = 392.14 g/mol ) to prepare 250 mL of a 0.1 M solution.

  • Accurately weigh the calculated amount of FAS into a clean, dry weighing bottle.[6]

  • Carefully transfer the weighed FAS into a clean 250 mL volumetric flask using a funnel.[7]

  • Add approximately 100 mL of distilled water to the flask.

  • Add about 5-10 mL of dilute sulfuric acid to the flask to prevent the hydrolysis of the ferrous salt and oxidation by air.[6]

  • Swirl the flask gently to dissolve the solid completely.

  • Once the solid is dissolved, make up the volume to the 250 mL mark with distilled water.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.[7]

2. Standardization of Potassium Permanganate Solution

• Materials:

  • Prepared 0.1 M standard ferrous ammonium sulfate solution

  • Potassium permanganate solution (approx. 0.02 M) to be standardized

  • Dilute sulfuric acid (approx. 1 M)

• Apparatus:

  • Burette (50 mL)

  • Pipette (20 mL) with pipette filler

  • Conical flask (250 mL)

  • Burette stand and clamp

  • White tile

• Procedure:

  • Rinse the burette with the potassium permanganate solution and then fill it, ensuring no air bubbles are trapped in the tip.[6] Record the initial burette reading.

  • Rinse the pipette with the standard ferrous ammonium sulfate solution.[2]

  • Using the pipette, accurately transfer 20.0 mL of the standard FAS solution into a clean conical flask.[6]

  • Add approximately 20 mL (one test tube full) of dilute sulfuric acid to the conical flask.[8]

  • Place the conical flask on a white tile below the burette to easily observe the color change.[1]

  • Titrate the FAS solution with the potassium permanganate solution from the burette. Add the KMnO₄ solution dropwise while continuously swirling the conical flask.[6]

  • The endpoint is reached when a permanent pale pink color persists in the solution for about 30 seconds.[7]

  • Record the final burette reading.

  • Repeat the titration until at least three concordant readings (volumes that agree within 0.1 mL) are obtained.[2]

3. Calculation of the Molarity of Potassium Permanganate

The molarity of the potassium permanganate solution can be calculated using the following formula derived from the stoichiometry of the reaction:

(M_KMnO4 × V_KMnO4) / 1 = (M_FAS × V_FAS) / 5

Where:

• M_KMnO4 = Molarity of the potassium permanganate solution

• V_KMnO4 = Volume of the potassium permanganate solution used from the burette (average of concordant readings)

• M_FAS = Molarity of the standard ferrous ammonium sulfate solution

• V_FAS = Volume of the ferrous ammonium sulfate solution pipetted into the conical flask

• 1 and 5 are the stoichiometric coefficients of KMnO₄ and FAS, respectively, in the balanced equation.

Visualizations

Caption: Experimental workflow for the standardization of potassium permanganate.

References

• 1. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 2. mccscience.yolasite.com [mccscience.yolasite.com]
• 3. Experiment 16 Help!!! [faculty.uml.edu]
• 4. pdst.ie [pdst.ie]
• 5. When KMnO4is titrated against ferrous ammonium sulphate class 11 chemistry JEE_Main [vedantu.com]
• 6. Mohr’s Salt Titration with KMnO4 in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 7. scribd.com [scribd.com]
• 8. brainly.in [brainly.in]

Application Notes and Protocols: Titration of Ferrous Ammonium Sulfate with Potassium Dichromate

Introduction

This document provides a comprehensive guide for the determination of ferrous iron (Fe²⁺) concentration using a redox titration with potassium dichromate (K₂Cr₂O₇). The analyte in this procedure is ferrous ammonium (B1175870) sulfate (B86663) (FAS), also known as Mohr's salt, a stable double salt of ferrous sulfate and ammonium sulfate.[1] Potassium dichromate, a primary standard, serves as the titrant. This method is widely applicable in various fields, including pharmaceutical analysis, materials science, and environmental testing, for the accurate quantification of ferrous ions.

Principle of the Titration

The titration is based on a redox reaction between ferrous ions (Fe²⁺) and dichromate ions (Cr₂O₇²⁻) in an acidic medium.[1][2][3] In this reaction, Fe²⁺ is oxidized to ferric ions (Fe³⁺), while the orange-colored dichromate ion is reduced to the green-colored chromic ion (Cr³⁺).[1][2][4]

The overall balanced chemical equation for the reaction is:

Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O [2][5]

The stoichiometry of this reaction shows a 1:6 molar ratio between potassium dichromate and ferrous ammonium sulfate.[5]

An internal indicator, such as diphenylamine (B1679370) sulfonate, is used to detect the endpoint of the titration.[2][6] The addition of phosphoric acid is crucial for a sharp endpoint. It complexes with the ferric ions (Fe³⁺) produced during the titration, which lowers the reduction potential of the Fe³⁺/Fe²⁺ system and prevents the premature oxidation of the indicator.[2][4][6][7] The endpoint is signaled by a sharp color change from green to a persistent violet or purple.[2][6]

Reagents and Solutions

Potassium dichromate is a primary standard, meaning it is available in high purity, is stable, and non-hygroscopic, allowing for the direct preparation of a standard solution by accurately weighing the salt.[8]

• Calculation:

  • The molar mass of K₂Cr₂O₇ is 294.18 g/mol .[8]

  • In the redox reaction, one mole of dichromate accepts 6 electrons.[8][9]

  • Therefore, the equivalent weight of K₂Cr₂O₇ is 294.18 / 6 = 49.03 g/equivalent .[8][9]

  • To prepare a 0.1 N solution, 4.903 g of K₂Cr₂O₇ are required per liter of solution.[8][9][10]

• Procedure:

  • Accurately weigh 4.903 g of analytical grade potassium dichromate that has been previously dried at 120°C for 4 hours and cooled in a desiccator.[11]

  • Transfer the weighed K₂Cr₂O₇ to a 1-liter volumetric flask.

  • Add approximately 200-300 mL of distilled water and swirl to dissolve the solid completely.[8]

  • Once dissolved, dilute the solution to the 1-liter mark with distilled water.

  • Stopper the flask and invert it several times to ensure a homogenous solution.[5]

  • Store the solution in a glass-stoppered bottle.[11]

Ferrous ammonium sulfate is not a primary standard, so its solution must be standardized.

• Calculation:

  • The molar mass of Fe(NH₄)₂(SO₄)₂·6H₂O is 392.14 g/mol .[12][13]

  • In the redox reaction, one mole of FAS donates one electron.

  • Therefore, the equivalent weight of FAS is 392.14 g/equivalent .[12]

  • To prepare an approximate 0.1 N solution, about 39.21 g of FAS are required per liter of solution.[12][13]

• Procedure:

  • Weigh approximately 39.2 g of ferrous ammonium sulfate.

  • In a 1-liter volumetric flask, add a previously cooled mixture of 40 mL of concentrated sulfuric acid and 200 mL of distilled water.[12][13][14] The acid is added to prevent the hydrolysis and oxidation of the ferrous ions.

  • Transfer the weighed FAS to the volumetric flask and swirl to dissolve.

  • Dilute the solution to the 1-liter mark with freshly boiled and cooled distilled water.[14]

  • Mix the solution thoroughly.

• Sodium Diphenylamine Sulfonate: Prepare a 0.2% (w/v) aqueous solution.

• N-phenylanthranilic acid: Prepare a 0.1% solution in 0.005 M NaOH.[4]

• Sulfuric Acid (H₂SO₄): Dilute (1:1) and concentrated.

• Phosphoric Acid (H₃PO₄): 85%.

Experimental Protocol

• Rinse and fill a burette with the standard 0.1 N potassium dichromate solution.

• Pipette 25.0 mL of the prepared ferrous ammonium sulfate solution into a 250 mL Erlenmeyer flask.

• Add 20 mL of dilute sulfuric acid and 5 mL of 85% phosphoric acid to the flask.[2][6]

• Add 3-4 drops of the chosen indicator (e.g., sodium diphenylamine sulfonate).[2]

• Titrate the FAS solution with the standard potassium dichromate solution. The initial color of the solution will be green.

• The endpoint is reached when the green color changes to a sharp, persistent violet or purple.[2][6]

• Repeat the titration at least three times to obtain concordant readings.

• Accurately weigh a suitable amount of the unknown ferrous ammonium sulfate sample and dissolve it in a known volume of distilled water containing dilute sulfuric acid.

• Follow the same titration procedure as described in section 4.1.

Data Presentation

Trial	Volume of FAS Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of K₂Cr₂O₇ Used (mL)
1	25.0
2	25.0
3	25.0
Average

Trial	Weight of Unknown Sample (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of K₂Cr₂O₇ Used (mL)
1
2
3
Average

Calculations

N₁V₁ = N₂V₂

Where:

• N₁ = Normality of the potassium dichromate solution (0.1 N)

• V₁ = Volume of the potassium dichromate solution used (from the burette)

• N₂ = Normality of the ferrous ammonium sulfate solution

• V₂ = Volume of the ferrous ammonium sulfate solution taken (25.0 mL)

N₂ = (N₁V₁) / V₂

Percentage of Iron (%) = (N × V × Equivalent weight of Iron × 100) / (Weight of the sample × 1000)

Where:

• N = Normality of the potassium dichromate solution (0.1 N)

• V = Volume of the potassium dichromate solution used (in mL)

• Equivalent weight of Iron = 55.85 g/mol

Visualizations

References

• 1. satyensaha.com [satyensaha.com]
• 2. Determination of iron using potassium dichromate: Redox indicators [wwwchem.uwimona.edu.jm]
• 3. m.youtube.com [m.youtube.com]
• 4. Redox-Titration [vlab.andcollege.du.ac.in]
• 5. Potassium Dichromate Titration [staff.buffalostate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. kfs.edu.eg [kfs.edu.eg]
• 8. m.youtube.com [m.youtube.com]
• 9. quora.com [quora.com]
• 10. echemi.com [echemi.com]
• 11. chemwifi.com [chemwifi.com]
• 12. quora.com [quora.com]
• 13. pharmaupdater.com [pharmaupdater.com]
• 14. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]

Application Notes: Ferrous Ammonium Sulfate in Chemical Oxygen Demand (COD) Analysis

Introduction

Chemical Oxygen Demand (COD) is a critical water quality parameter that measures the amount of oxygen required to chemically oxidize organic and inorganic substances in water. The dichromate reflux method is a widely accepted standard for COD determination due to its high efficiency in oxidizing a broad range of materials.[1][2] In this method, Ferrous Ammonium Sulfate (B86663) (FAS) serves as a crucial titrant to determine the amount of unreacted oxidant, thereby allowing for the calculation of the oxygen demand of the sample.[1][3] These application notes provide a comprehensive overview and detailed protocols for the use of FAS in COD analysis, intended for researchers, scientists, and professionals in drug development who require accurate and reliable water quality assessment.

Principle of the Method

The core principle of the COD test involves the vigorous oxidation of organic matter in a water sample by a known excess of a strong oxidizing agent, potassium dichromate (K₂Cr₂O₇), in a concentrated sulfuric acid medium.[1][4] This reaction is catalyzed by silver sulfate.[5] To prevent interference from chloride ions, which can be oxidized by dichromate and lead to erroneously high COD readings, mercuric sulfate is added to form a stable complex with the chlorides.[4][6]

After the oxidation (digestion) step is complete, the amount of unreacted potassium dichromate is determined by titrating the solution with a standardized solution of Ferrous Ammonium Sulfate (FAS), Fe(NH₄)₂(SO₄)₂·6H₂O.[1][3] The titration is carried out in the presence of a ferroin (B110374) indicator, which produces a sharp color change from blue-green to reddish-brown at the endpoint.[4][7] By determining the amount of unreacted dichromate, the amount that was consumed in oxidizing the organic matter can be calculated. The COD of the sample is then expressed in milligrams of oxygen per liter (mg/L).[1]

Data Presentation

Table 1: Reagent Preparation for COD Analysis

Reagent	Composition	Preparation Instructions	Reference
Standard Potassium Dichromate (K₂Cr₂O₇) Solution (0.25 N / 0.04167 M)	12.259 g K₂Cr₂O₇ (primary standard grade, dried at 103-150°C)	Dissolve in distilled water and dilute to 1000 mL.	[4][6]
Sulfuric Acid Reagent with Silver Sulfate	22 g Ag₂SO₄ per 4 kg bottle of concentrated H₂SO₄	Add silver sulfate to concentrated sulfuric acid and let it stand for 1 to 2 days to dissolve. Mix well.	[4][6]
Mercuric Sulfate (HgSO₄)	Crystalline or powdered HgSO₄	Used directly. Add 1 g for a 50 mL sample, or in a 10:1 ratio of HgSO₄ to chloride.	[4][7]
Standard Ferrous Ammonium Sulfate (FAS) Titrant (approx. 0.25 M)	98 g Fe(NH₄)₂(SO₄)₂·6H₂O	Dissolve in distilled water, add 20 mL of concentrated H₂SO₄, cool, and dilute to 1000 mL. Must be standardized daily.	[4]
Standard Ferrous Ammonium Sulfate (FAS) Titrant (approx. 0.10 M)	39.2 g Fe(NH₄)₂(SO₄)₂·6H₂O	Dissolve in distilled water, add 20 mL of concentrated H₂SO₄, cool, and dilute to 1000 mL. Must be standardized daily.	[1][4]
Ferroin Indicator Solution	1.485 g 1,10-phenanthroline (B135089) monohydrate and 0.695 g FeSO₄·7H₂O	Dissolve in distilled water and dilute to 100 mL.	[4][6]

Table 2: Typical Volumes for COD Determination (Open Reflux Method)

Reagent/Sample	Volume
Sample	50.0 mL (or a smaller aliquot diluted to 50.0 mL)
Mercuric Sulfate	1.0 g
Sulfuric Acid Reagent	5.0 mL (initial addition) + 70 mL (added through condenser)
Potassium Dichromate Solution (0.25 N)	25.0 mL
Ferroin Indicator	0.10 to 0.15 mL (2 to 3 drops)
FAS Titrant (approx. 0.25 M)	Titrated to endpoint

Experimental Protocols

Protocol 1: Standardization of Ferrous Ammonium Sulfate (FAS) Titrant (approx. 0.25 M)

• Pipette 25.00 mL of standard potassium dichromate (0.25 N) solution into a 250 mL Erlenmeyer flask.

• Carefully add approximately 100 mL of distilled water.

• Slowly and with cooling, add 30 mL of concentrated sulfuric acid.

• Cool the mixture to room temperature.

• Add 2 to 3 drops of ferroin indicator.[6]

• Titrate with the prepared FAS solution until the color changes sharply from blue-green to reddish-brown.[4][7] This is the endpoint.

• Calculate the molarity of the FAS solution using the following formula: Molarity of FAS = (Volume of K₂Cr₂O₇ × Molarity of K₂Cr₂O₇) / Volume of FAS

Protocol 2: COD Determination by Open Reflux Titrimetric Method

• Pipette 50.0 mL of the sample (or an aliquot diluted to 50.0 mL) into a 500 mL refluxing flask. For samples with a COD greater than 900 mg/L, a smaller, diluted portion should be used.[4]

• Add 1 g of mercuric sulfate and a few glass beads.[4]

• Slowly add 5.0 mL of the sulfuric acid reagent while mixing to dissolve the mercuric sulfate. Cool the flask during this addition to prevent the loss of volatile organic compounds.[4]

• Add 25.00 mL of the 0.25 N potassium dichromate solution and mix well.[4]

• Attach the flask to the condenser and turn on the cooling water.

• Add the remaining 70 mL of the sulfuric acid reagent through the open end of the condenser. Swirl and mix thoroughly.

• Reflux the mixture for 2 hours.[4]

• Cool the apparatus and wash down the inside of the condenser with distilled water, collecting the washings in the flask.

• Dilute the mixture to a total volume of approximately 350 mL with distilled water and cool to room temperature.[6]

• Add 2 to 3 drops of ferroin indicator.[6]

• Titrate the excess dichromate with the standardized FAS solution until the color changes from blue-green to reddish-brown.[7]

• A blank, using 50 mL of distilled water instead of the sample, must be run through the same procedure.[7]

Calculation of COD

The COD is calculated using the following formula:

COD (mg O₂/L) = [(A - B) × M × 8000] / V

Where:

• A = Volume of FAS used for the blank (mL)[1]

• B = Volume of FAS used for the sample (mL)[1]

• M = Molarity of the FAS solution[1]

• 8000 = Milli-equivalent weight of oxygen (8) × 1000 mL/L[1]

• V = Volume of the sample (mL)

Visualizations

Caption: Experimental Workflow for COD Analysis using FAS.

References

• 1. web.iitd.ac.in [web.iitd.ac.in]
• 2. scribd.com [scribd.com]
• 3. blog.hannainst.com [blog.hannainst.com]
• 4. edgeanalytical.com [edgeanalytical.com]
• 5. nemi.gov [nemi.gov]
• 6. CHEMICAL OXYGEN DEMAND [oasisenviro.co.uk]
• 7. epa.gov [epa.gov]

Application Notes and Protocols: Ferrous Ammonium Sulfate in Fricke Dosimetry for Radiation Dose Measurement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fricke dosimetry is a well-established and highly regarded chemical dosimetry method used for measuring the absorbed dose of ionizing radiation.[1] Its accuracy, reliability, and the water-equivalence of the dosimeter solution make it a reference-standard system for calibrating radiation beams, particularly in the context of medical physics and radiation chemistry.[1][2] The fundamental principle of Fricke dosimetry lies in the radiation-induced oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) in an acidic aqueous solution.[2][3] Ferrous ammonium (B1175870) sulfate (B86663) is a commonly used and highly pure source of ferrous ions for this purpose.[4][5]

The concentration of the resulting ferric ions is directly proportional to the absorbed radiation dose and can be accurately determined by UV-Vis spectrophotometry.[2][4] This document provides detailed application notes and experimental protocols for the use of ferrous ammonium sulfate in Fricke dosimetry for the precise measurement of radiation dose.

Principle of Fricke Dosimetry

The Fricke dosimeter is an aerated aqueous solution typically composed of ferrous ammonium sulfate, sodium chloride, and sulfuric acid.[6][7] When this solution is exposed to ionizing radiation, the following key events occur:

• Radiolysis of Water: The primary interaction of radiation is with the abundant water molecules, leading to the formation of various reactive species, including hydroxyl radicals (•OH), hydrogen atoms (H•), and hydrogen peroxide (H₂O₂).[7]

• Oxidation of Ferrous Ions: The reactive species generated from water radiolysis, particularly the •OH radicals and H₂O₂, oxidize the ferrous ions (Fe²⁺) present in the solution to ferric ions (Fe³⁺).[7] The presence of oxygen is crucial for the chain reaction that enhances the yield of ferric ions.[8]

• Spectrophotometric Quantification: The concentration of the resulting ferric ions is determined by measuring the absorbance of the solution with a spectrophotometer at the absorption maximum of the ferric ion, which is typically around 304 nm.[3][4] The change in absorbance is directly proportional to the absorbed dose.

The overall chemical reaction can be summarized by the radiation chemical yield, or G-value, which is the number of moles of ferric ions produced per unit of absorbed energy.[3][8]

Quantitative Data

The accuracy of Fricke dosimetry relies on precise knowledge of several key physical and chemical parameters. The following tables summarize these important quantitative data.

Parameter	Value	Reference
Molar Extinction Coefficient (ε) of Fe³⁺ at 304 nm and 25°C	2197 M⁻¹cm⁻¹	[9]
Molar Extinction Coefficient (ε) of Fe³⁺ at 304 nm and 20°C	2121 L/(mol·cm)	[10]
Density (ρ) of standard Fricke solution at 25°C	1.023 g/cm³	[4]
Density (ρ) of standard Fricke solution	1.024 kg/L	[10][11]
Usable dose range	5 - 400 Gy	[2][4]
Dose rate limit	up to 10⁶ Gy/s	[2][4]

Table 1: Key Physical and Chemical Parameters for Fricke Dosimetry.

Radiation Type	G-value (μmol/J)	Reference
⁶⁰Co γ-rays	1.61	[7]
High-energy electrons (>15 MeV)	1.620 ± 0.006	[12]
250 kV X-rays	1.589 ± 0.009	[12]
¹⁹²Ir	1.555 ± 0.017	[4]

Table 2: Radiation Chemical Yield (G-value) of Ferric Ions for Various Radiation Types.

Experimental Protocols

Preparation of the Fricke Dosimeter Solution

This protocol outlines the preparation of 1 liter of standard Fricke solution. High-purity reagents and glassware are essential for accurate results.[2][13]

Materials:

• Ferrous ammonium sulfate hexahydrate [(NH₄)₂Fe(SO₄)₂·6H₂O]

• Sodium chloride (NaCl)

• Concentrated sulfuric acid (H₂SO₄)

• High-purity water (e.g., triple-distilled or Milli-Q)

• 1 L volumetric flask

• Glass beakers

• Pipettes

• Stirring rod

Procedure:

• Prepare 0.4 M Sulfuric Acid: In the 1 L volumetric flask, add approximately 500 mL of high-purity water. Carefully and slowly add 22 mL of concentrated sulfuric acid to the water while continuously stirring. Caution: Always add acid to water, never the other way around, as this is a highly exothermic reaction. Allow the solution to cool to room temperature.[8]

• Dissolve Salts: In a separate clean glass beaker, weigh and dissolve 0.392 g of ferrous ammonium sulfate and 0.06 g of sodium chloride in a small volume of the prepared 0.4 M sulfuric acid.[8] The addition of sodium chloride helps to desensitize the solution to organic impurities.[14]

• Combine and Dilute: Transfer the dissolved salt solution into the 1 L volumetric flask containing the cooled sulfuric acid. Rinse the beaker several times with the 0.4 M sulfuric acid and add the rinsings to the flask to ensure a complete transfer of the salts.[8]

• Final Volume: Add 0.4 M sulfuric acid to the volumetric flask until the bottom of the meniscus reaches the calibration mark.[8]

• Aeration: Ensure the solution is saturated with air. This is typically achieved by vigorously shaking the stoppered flask for several minutes or by bubbling clean, filtered air through the solution. Oxygen is a necessary component for the chemical reactions that lead to the oxidation of Fe²⁺.[8]

• Storage: Store the prepared Fricke solution in a clean, tightly sealed glass bottle in a dark place. While freshly prepared solution is recommended, it can be stable for several weeks if stored properly.[8]

Irradiation Procedure

Materials:

• Prepared Fricke dosimeter solution

• Irradiation vials (e.g., quartz or borosilicate glass)

• Radiation source (e.g., ⁶⁰Co irradiator, linear accelerator)

• Control samples (unirradiated Fricke solution from the same batch)

Procedure:

• Vial Preparation: Thoroughly clean the irradiation vials to remove any organic contaminants.

• Filling Vials: Fill the vials with the Fricke solution. Ensure no air bubbles are trapped.

• Irradiation: Place the vials in the radiation field at the desired position for irradiation.

• Control Samples: Maintain at least one unirradiated control sample from the same batch of the Fricke solution. This control sample should be handled in the same manner as the irradiated samples (except for the irradiation) to account for any thermal oxidation.

• Dose Delivery: Expose the samples to the desired radiation dose. The typical dose range for optimal accuracy is between 5 and 400 Gy.[2][4]

Spectrophotometric Analysis

Equipment:

• UV-Vis Spectrophotometer

• Quartz cuvettes (typically 1 cm path length)

Procedure:

• Spectrophotometer Warm-up: Turn on the spectrophotometer and allow it to warm up for the time recommended by the manufacturer to ensure stable readings.[8]

• Set Wavelength: Set the spectrophotometer to measure absorbance at the maximum absorbance wavelength of the ferric ion, which is typically 304 nm.[4][8] A secondary peak at 224 nm can also be used.[15]

• Zero the Instrument: Fill a clean quartz cuvette with the unirradiated control Fricke solution. Place it in the spectrophotometer and zero the absorbance reading.[8] This will serve as your blank.

• Measure Absorbance: Empty the cuvette, rinse it with the irradiated Fricke solution, and then fill it with the irradiated solution. Place the cuvette in the spectrophotometer and record the absorbance reading.

• Replicates: For improved accuracy, it is recommended to perform multiple readings for each sample and calculate the average absorbance.[8]

Calculation of Absorbed Dose

The absorbed dose (D) in Grays (Gy) can be calculated using the following formula:[3][8]

D = ΔA / (ε * G * ρ * l)

Where:

• ΔA is the change in absorbance between the irradiated and the control solutions.

• ε is the molar extinction coefficient of Fe³⁺ (in M⁻¹cm⁻¹).

• G is the radiation chemical yield of Fe³⁺ (in mol/J).

• ρ is the density of the Fricke solution (in kg/L or g/cm³).

• l is the optical path length of the cuvette (in cm).

Visualizations

Chemical Reaction Pathway

The following diagram illustrates the key chemical reactions that occur in the Fricke dosimeter upon exposure to ionizing radiation.

Caption: Chemical reaction pathway in Fricke dosimetry.

Experimental Workflow

The following diagram outlines the complete experimental workflow for measuring absorbed dose using Fricke dosimetry.

Caption: Experimental workflow for Fricke dosimetry.

References

• 1. bjrs.org.br [bjrs.org.br]
• 2. aapm.org [aapm.org]
• 3. benchchem.com [benchchem.com]
• 4. A Feasibility Study of Fricke Dosimetry as an Absorbed Dose to Water Standard for 192Ir HDR Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. store.astm.org [store.astm.org]
• 6. benchchem.com [benchchem.com]
• 7. scribd.com [scribd.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Use of the chemical Fricke dosimeter and its modifications for dosimetry of gamma neutron radiation of a pulsed reactor [nucet.pensoft.net]
• 11. govinfo.gov [govinfo.gov]
• 12. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 13. researchgate.net [researchgate.net]
• 14. Discrepancies in molar extinction coefficients of Fe3+ in Fricke dosimetry [inis.iaea.org]
• 15. publications-cnrc.canada.ca [publications-cnrc.canada.ca]

Application of Ferrous Ammonium Sulfate as a Reducing Agent in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Ferrous ammonium (B1175870) sulfate (B86663), also known as Mohr's salt, is a double salt of ferrous sulfate and ammonium sulfate with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O. It is a stable, crystalline solid that serves as a reliable source of ferrous ions (Fe²⁺). While extensively used in analytical chemistry as a primary standard in redox titrations, its application as a reducing agent in organic synthesis is a noteworthy area of interest, particularly in reactions where a mild and selective single-electron donor is required.

This document provides detailed application notes and experimental protocols for the use of ferrous ammonium sulfate as a reducing agent in key organic transformations.

Iron(II)/Persulfate Mediated Newman-Kwart Rearrangement

The Newman-Kwart rearrangement is a thermally-driven intramolecular migration of an aryl group from an oxygen atom to a sulfur atom in an O-aryl thiocarbamate, yielding the corresponding S-aryl thiocarbamate. This reaction is a valuable method for the synthesis of thiophenols from phenols. The high temperatures traditionally required can be a significant limitation. A modern advancement employs a catalytic amount of ferrous ammonium sulfate in combination with ammonium persulfate to mediate the rearrangement under significantly milder conditions.[1][2][3][4][5][6]

This method is particularly effective for electron-rich and electron-neutral O-aryl carbamothioates. The reaction proceeds via a radical-cation mechanism initiated by the single-electron oxidation of the substrate.

Quantitative Data Summary

Entry	Substrate (O-aryl thiocarbamate)	Product (S-aryl thiocarbamate)	Yield (%)[2]
1	O-(4-methoxyphenyl) dimethylthiocarbamate	S-(4-methoxyphenyl) dimethylthiocarbamate	95
2	O-(p-tolyl) dimethylthiocarbamate	S-(p-tolyl) dimethylthiocarbamate	91
3	O-(4-(tert-butyl)phenyl) dimethylthiocarbamate	S-(4-(tert-butyl)phenyl) dimethylthiocarbamate	93
4	O-(naphthalen-1-yl) dimethylthiocarbamate	S-(naphthalen-1-yl) dimethylthiocarbamate	85
5	O-(naphthalen-2-yl) dimethylthiocarbamate	S-(naphthalen-2-yl) dimethylthiocarbamate	84
6	O-(4-formylphenyl) dimethylthiocarbamate	S-(4-formylphenyl) dimethylthiocarbamate	95
7	Methyl 4-((dimethylcarbamothioyl)oxy)benzoate	Methyl 4-((dimethylcarbamothioyl)thio)benzoate	93

Experimental Protocol

General Procedure for the Iron(II)/Persulfate Mediated Newman-Kwart Rearrangement: [2]

• Reaction Setup: To a solution of the O-aryl carbamothioate (1.0 mmol, 1.0 equiv) in a 3:1 mixture of acetonitrile (B52724) (CH₃CN) and water (H₂O) (0.1 M), add ferrous ammonium sulfate hexahydrate (Mohr's salt, 0.05 mmol, 5 mol %).

• Reagent Addition: Add ammonium persulfate ((NH₄)₂S₂O₈, 1.0 mmol, 1.0 equiv) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at 45-65 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired S-aryl carbamothioate.

Experimental workflow for the Newman-Kwart rearrangement.

Signaling Pathway

Proposed radical mechanism for the rearrangement.

Reduction of Aromatic Nitro Compounds

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis, as anilines are crucial building blocks for pharmaceuticals, dyes, and agrochemicals. While various iron-based reducing systems are commonly employed for this purpose, the use of ferrous ammonium sulfate offers a mild and accessible alternative. The reaction generally proceeds in the presence of a proton source.

Although detailed protocols specifically citing ferrous ammonium sulfate are less common in contemporary literature, its application can be inferred from the well-established reactivity of Fe(II) salts in this context.

Quantitative Data Summary (Illustrative)

The following table is illustrative of typical yields obtained with Fe(II)-based reducing systems for the reduction of nitroarenes. Specific yields using ferrous ammonium sulfate may vary and require optimization.

Entry	Substrate (Nitroarene)	Product (Aniline)	Typical Yield Range (%)
1	Nitrobenzene	Aniline (B41778)	85-95
2	4-Nitrotoluene	4-Methylaniline	80-90
3	1-Chloro-4-nitrobenzene	4-Chloroaniline	75-85
4	1-Methoxy-2-nitrobenzene	2-Methoxyaniline	80-90
5	3-Nitrobenzoic acid	3-Aminobenzoic acid	70-80

Experimental Protocol

General Procedure for the Reduction of Aromatic Nitro Compounds:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the aromatic nitro compound (1.0 equiv) in a suitable solvent such as a mixture of ethanol (B145695) and water.

• Reagent Addition: Add ferrous ammonium sulfate hexahydrate (Mohr's salt, 3-6 equiv) and an acid, such as acetic acid or dilute sulfuric acid.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by TLC.

• Work-up: After completion, cool the reaction to room temperature and neutralize the mixture with an aqueous base (e.g., sodium carbonate or ammonia (B1221849) solution).

• Extraction: Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude aniline can be further purified by distillation or recrystallization.

Workflow for the reduction of nitroarenes.

Logical Relationship

Stepwise reduction pathway from nitroarene to aniline.

References

• 1. Iron(II)/Persulfate Mediated Newman–Kwart Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Iron(II)/Persulfate Mediated Newman-Kwart Rearrangement - UCL Discovery [discovery.ucl.ac.uk]
• 5. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 6. Iron(II)/Persulfate Mediated Newman-Kwart Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of a Standard Solution of Ferrous Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrous Ammonium (B1175870) Sulfate (B86663) (FAS), also known as Mohr's salt, is a double salt with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O. It is a preferred primary standard in volumetric analysis, particularly in redox titrations, due to its high purity and stability against air oxidation compared to ferrous sulfate. These application notes provide detailed protocols for the preparation and standardization of a standard solution of Ferrous Ammonium Sulfate.

Principle

A standard solution of Ferrous Ammonium Sulfate is prepared by dissolving a precisely weighed amount of the high-purity solid in a dilute sulfuric acid solution. The acidic medium is crucial as it prevents the hydrolysis of the ferrous salt and inhibits the oxidation of Fe²⁺ to Fe³⁺ by atmospheric oxygen, thereby ensuring the stability of the solution.[1] The prepared solution is then typically standardized against a strong oxidizing agent like potassium permanganate (B83412) (KMnO₄) or ceric ammonium sulfate to determine its exact concentration.[2][3][4]

Materials and Equipment

Reagents

• Ferrous Ammonium Sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O), Analytical Reagent (AR) grade

• Concentrated Sulfuric Acid (H₂SO₄), AR grade

• Distilled or deionized water

• Potassium Permanganate (KMnO₄), primary standard grade (for standardization)

• Ceric Ammonium Sulfate ((NH₄)₄Ce(SO₄)₄·2H₂O) (for standardization)

• Orthophenanthroline indicator solution (for standardization with Ceric Ammonium Sulfate)[2][3][5]

Apparatus

• Analytical balance (readable to ±0.0001 g)

• Volumetric flasks (e.g., 250 mL, 1000 mL)

• Beakers

• Graduated cylinders

• Pipettes (e.g., 25 mL)

• Burette (50 mL)

• Glass funnel

• Wash bottle

• Stirring rod

Experimental Protocols

Protocol 1: Preparation of 0.1 M Ferrous Ammonium Sulfate Solution

This protocol outlines the steps to prepare 1000 mL of a 0.1 M standard solution of Ferrous Ammonium Sulfate.

• Calculate the required mass of Ferrous Ammonium Sulfate:

  • The molar mass of (NH₄)₂Fe(SO₄)₂·6H₂O is 392.14 g/mol .[5]

  • To prepare 1000 mL (1 L) of a 0.1 M solution, the required mass is 0.1 mol/L * 392.14 g/mol = 39.214 g.[5]

• Weigh the Ferrous Ammonium Sulfate:

  • Accurately weigh approximately 39.214 g of AR grade Ferrous Ammonium Sulfate hexahydrate on an analytical balance.[1][5]

• Prepare the acidic solvent:

  • Carefully add 40 mL of concentrated sulfuric acid to about 200 mL of distilled water in a beaker while stirring.[2][3] The solution will become hot.

  • Allow the diluted sulfuric acid solution to cool to room temperature.

• Dissolve the Ferrous Ammonium Sulfate:

  • Transfer the weighed Ferrous Ammonium Sulfate to a 1000 mL volumetric flask using a clean, dry funnel.

  • Add the cooled dilute sulfuric acid to the volumetric flask to dissolve the salt.[5]

  • Swirl the flask gently to facilitate dissolution.

• Dilute to the final volume:

  • Once the solid is completely dissolved, add freshly boiled and cooled distilled water to the flask until the volume is close to the 1000 mL mark.[2][3]

  • Allow the solution to reach thermal equilibrium with the surroundings.

  • Carefully add more distilled water dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the volumetric flask.

• Homogenize the solution:

  • Stopper the volumetric flask and invert it several times to ensure the solution is thoroughly mixed and homogeneous.

• Storage:

  • Store the prepared solution in a tightly stoppered, light-protected container.[5]

Protocol 2: Standardization of Ferrous Ammonium Sulfate Solution with Potassium Permanganate

This protocol describes the standardization of the prepared FAS solution using a standard solution of potassium permanganate.

• Prepare the burette:

  • Rinse a clean 50 mL burette with a small amount of the standard potassium permanganate solution and then fill the burette with it.

  • Ensure there are no air bubbles in the burette tip and record the initial burette reading.

• Prepare the analyte:

  • Pipette 25.0 mL of the prepared Ferrous Ammonium Sulfate solution into a clean conical flask.

  • Add approximately 10 mL of dilute sulfuric acid to the conical flask to ensure the medium is acidic.[1]

• Titration:

  • Titrate the Ferrous Ammonium Sulfate solution with the standard potassium permanganate solution from the burette.

  • Add the KMnO₄ solution dropwise while constantly swirling the conical flask.

  • The endpoint is reached when the first persistent pale pink color appears in the solution.[1] This indicates that all the Fe²⁺ has been oxidized to Fe³⁺.

• Record the readings:

  • Record the final burette reading. The difference between the final and initial readings gives the volume of KMnO₄ solution used.

• Repeat for accuracy:

  • Repeat the titration at least three times to obtain concordant readings (volumes that agree within ±0.1 mL).

• Calculation of Molarity:

  • The reaction between FAS and KMnO₄ in an acidic medium is: 10FeSO₄·(NH₄)₂SO₄ + 2KMnO₄ + 8H₂SO₄ → 5Fe₂(SO₄)₃ + 2MnSO₄ + K₂SO₄ + 10(NH₄)₂SO₄ + 8H₂O

  • The molar ratio of KMnO₄ to FAS is 2:10 or 1:5.

  • The molarity of the Ferrous Ammonium Sulfate solution can be calculated using the formula: M_FAS = (5 * M_KMnO₄ * V_KMnO₄) / V_FAS Where:

    • M_FAS is the molarity of the FAS solution.

    • M_KMnO₄ is the molarity of the standard KMnO₄ solution.

    • V_KMnO₄ is the volume of the KMnO₄ solution used in the titration.

    • V_FAS is the volume of the FAS solution taken for titration (25.0 mL).

Data Presentation

Table 1: Reagent Quantities for Preparation of Ferrous Ammonium Sulfate Solutions

Parameter	Value for 0.1 M Solution (1000 mL)	Value for 0.05 M Solution (250 mL)
Molar Mass of FAS hexahydrate ( g/mol )	392.14	392.14
Mass of FAS hexahydrate (g)	39.214[5]	4.90[6]
Volume of Concentrated H₂SO₄ (mL)	40[2][3]	~10
Final Volume of Solution (mL)	1000	250

Table 2: Typical Standardization Data (Example)

Titration No.	Volume of FAS Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of 0.02 M KMnO₄ used (mL)
1	25.0	0.00	24.90	24.90
2	25.0	0.00	24.85	24.85
3	25.0	0.00	24.90	24.90
Average	24.88

Visualization

Caption: Workflow for the preparation and standardization of a Ferrous Ammonium Sulfate solution.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals.[5]

• Concentrated sulfuric acid is highly corrosive. Handle it with extreme care in a fume hood and add acid to water, never the other way around.

• Potassium permanganate is a strong oxidizing agent. Avoid contact with combustible materials.

• Dispose of all chemical waste according to institutional guidelines.[5]

References

• 1. pdst.ie [pdst.ie]
• 2. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 3. pharmapath.in [pharmapath.in]
• 4. Estimation of ferrous ammonium sulphate by permanganometry | PDF [slideshare.net]
• 5. pharmaupdater.com [pharmaupdater.com]
• 6. scribd.com [scribd.com]

The Pivotal Role of Ferrous Ammonium Sulfate in Fricke Gel Dosimetry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Fricke gel dosimeter is a crucial tool in the field of radiation dosimetry, offering a three-dimensional, tissue-equivalent medium for measuring absorbed radiation doses. Its application is particularly relevant in the verification of complex dose distributions in radiotherapy and in preclinical radiation studies within drug development. The fundamental principle of the Fricke gel dosimeter lies in the radiation-induced oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺). Ferrous ammonium (B1175870) sulfate (B86663) (FAS), a stable double salt of ferrous sulfate and ammonium sulfate, serves as the primary source of these ferrous ions. The concentration of FAS is a critical parameter that directly influences the dosimeter's sensitivity, linear dose response range, and overall stability. This document provides detailed application notes and protocols on the role and optimization of ferrous ammonium sulfate in Fricke gel dosimeters.

Core Principle: The Fricke Solution and the Role of Ferrous Ammonium Sulfate

The dosimetric action of the Fricke gel is centered around the chemical reactions initiated by ionizing radiation in an acidic aqueous solution. When the gel is irradiated, water molecules undergo radiolysis, producing highly reactive free radicals (e.g., H•, OH•) and molecular products (e.g., H₂O₂). In the acidic environment maintained by sulfuric acid, these species oxidize the ferrous ions (Fe²⁺) supplied by ferrous ammonium sulfate into ferric ions (Fe³⁺).

The key reactions are:

• Fe²⁺ + OH• → Fe³⁺ + OH⁻

• Fe²⁺ + H₂O₂ → Fe³⁺ + OH• + OH⁻

• H• + O₂ → HO₂•

• Fe²⁺ + HO₂• + H⁺ → Fe³⁺ + H₂O₂

The resulting concentration of ferric ions is directly proportional to the absorbed radiation dose. This change can be quantified using various imaging techniques, most commonly Magnetic Resonance Imaging (MRI), which detects changes in the nuclear magnetic relaxation times of water protons due to the paramagnetic Fe³⁺ ions, or optical scanning with a spectrophotometer, often in conjunction with a chelating agent like Xylenol Orange (XO) that forms a colored complex with Fe³⁺.

Data Presentation: Influence of Ferrous Ammonium Sulfate Concentration on Dosimeter Performance

The concentration of ferrous ammonium sulfate is a key determinant of the Fricke gel dosimeter's performance characteristics. Optimizing the FAS concentration is crucial for tailoring the dosimeter to a specific dose range and application.

Ferrous Ammonium Sulfate (FAS) Concentration (mM)	Xylenol Orange (XO) Concentration (mM)	Sulfuric Acid (H₂SO₄) Concentration (mM)	Dose Sensitivity (ΔOD / Gy)	Linear Dose Range (Gy)	Notes
0.1	0.1	25	Low	Up to ~12	Full depletion of Fe²⁺ observed above 12 Gy, leading to saturation.[1][2]
0.2	0.165	25	Moderate	10 - 30	A common formulation for general use.[3]
0.3	0.1	29	High	0.02 - 4	Optimized for low-dose applications; higher sensitivity but a more limited linear range at higher doses.[4]
0.5	0.165	25	High	Up to ~40	Provides a wider linear response range suitable for many radiotherapy applications.[5]
1.0	0.165	50	Moderate	Up to ~25	A stable formulation with good linearity.[6]
1.0 - 0.4	0.200 - 0.166	Not specified	Optimal for spectrophotometry	0 - 42	Suggested range for best performance in spectrophotometric analysis.

Signaling Pathway and Experimental Workflow

Chemical Reaction Pathway in Fricke Gel Dosimeter

References

• 1. air.unimi.it [air.unimi.it]
• 2. rpe.kntu.ac.ir [rpe.kntu.ac.ir]
• 3. Fricke gel dosimeter with improved sensitivity for low‐dose‐level measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of PVA Fricke gel dosimeters and survey of concentration and maintenance condition effects on its response [jonsat.nstri.ir]
• 5. Study of the Optimal Composition and Storage Conditions of the Fricke–XO–Pluronic F–127 Radiochromic Dosimeter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How Xylenol Orange and Ferrous Ammonium Sulphate Influence the Dosimetric Properties of PVA–GTA Fricke Gel Dosimeters: A Spectrophotometric Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Determination of Iron Content in Samples using Ferrous Ammonium Sulfate

Introduction

Ferrous ammonium (B1175870) sulfate (B86663) (FAS), also known as Mohr's salt, (NH₄)₂Fe(SO₄)₂·6H₂O, is a highly stable double salt of ferrous sulfate and ammonium sulfate.[1][2][3][4] Its resistance to oxidation by air and its crystalline nature make it an excellent primary standard in analytical chemistry for the determination of iron content in various samples.[1][5] These application notes provide detailed protocols for the use of ferrous ammonium sulfate in two common analytical techniques: redox titration and spectrophotometry. The methodologies are intended for researchers, scientists, and drug development professionals requiring accurate quantification of iron.

Principle of Methods

Redox Titration

Redox titration for iron determination involves the oxidation of ferrous ions (Fe²⁺) from a standardized ferrous ammonium sulfate solution to ferric ions (Fe³⁺) by a strong oxidizing agent. The endpoint of the titration is indicated by a sharp color change. Common titrants include potassium permanganate (B83412) (KMnO₄) and ceric ammonium sulfate.

In acidic solution, the reaction with potassium permanganate is: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[5][6]

Potassium permanganate itself acts as an indicator, as the faint pink color of excess MnO₄⁻ ions signals the endpoint.[5]

Spectrophotometry

The spectrophotometric determination of iron relies on the reaction of ferrous ions with a chromogenic agent to form a colored complex. The intensity of the color, which is directly proportional to the iron concentration, is measured using a spectrophotometer. A common reagent is 1,10-phenanthroline (B135089), which forms a stable orange-red complex with Fe²⁺.[7][8] To ensure all iron in the sample is in the ferrous state, a reducing agent such as hydroxylamine (B1172632) hydrochloride is added.[8][9] The absorbance of the complex is measured at its wavelength of maximum absorbance (λmax), typically around 510 nm.[8]

Experimental Protocols

Preparation and Standardization of Solutions

This protocol describes the preparation of a standard solution of ferrous ammonium sulfate, which can be used for the standardization of oxidizing agents or as a stock solution for spectrophotometric analysis.

Materials:

• Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled or deionized water

• 1000 mL volumetric flask

• Weighing boat

• Funnel

Procedure:

• Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate.[10]

• In a separate beaker, carefully add 20 mL of concentrated sulfuric acid to approximately 200 mL of distilled water and allow the mixture to cool.[11]

• Quantitatively transfer the weighed ferrous ammonium sulfate to a 1000 mL volumetric flask using a funnel.[10]

• Add the cooled sulfuric acid solution to the volumetric flask to dissolve the FAS crystals.[11]

• Once dissolved, dilute the solution to the 1000 mL mark with distilled water.[10][11]

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

This protocol details the standardization of a potassium permanganate solution, a common titrant for iron determination.

Materials:

• Prepared 0.1 M Ferrous Ammonium Sulfate (FAS) solution

• Potassium permanganate (KMnO₄) solution (to be standardized)

• Dilute sulfuric acid (1 M)

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flasks (250 mL)

Procedure:

• Rinse and fill a 50 mL burette with the potassium permanganate solution. Record the initial volume.[12]

• Using a pipette, accurately transfer 25.0 mL of the standard 0.1 M FAS solution into a 250 mL Erlenmeyer flask.[10]

• Add approximately 10 mL of 1 M sulfuric acid to the flask to ensure an acidic medium.[5]

• Titrate the FAS solution with the potassium permanganate solution from the burette with constant swirling.[10]

• The endpoint is reached when a faint, persistent pink color is observed in the solution.[5][10]

• Record the final volume of the potassium permanganate solution.

• Repeat the titration at least two more times to obtain concordant results.

Determination of Iron in a Sample by Titration

Procedure:

• Prepare the unknown sample by dissolving a precisely weighed amount in a mixture of dilute sulfuric acid and water. If necessary, use a reducing agent to convert all iron to the Fe²⁺ state.

• Pipette a known volume of the sample solution into an Erlenmeyer flask.

• Add 10 mL of 1 M sulfuric acid.

• Titrate with the standardized potassium permanganate solution as described in section 2.1.2.

• Calculate the concentration of iron in the sample based on the volume of titrant used.

Determination of Iron in a Sample by Spectrophotometry

Materials:

• 0.1 M Ferrous Ammonium Sulfate (FAS) stock solution

• Hydroxylamine hydrochloride solution (10% w/v)

• 1,10-phenanthroline solution (0.1% w/v)[8]

• Sodium acetate (B1210297) buffer solution

• 100 mL volumetric flasks

• Pipettes

Procedure:

• Prepare a series of standard iron solutions by diluting the FAS stock solution. For example, pipette 1, 5, 10, 25, and 50 mL of the standard iron solution into separate 100 mL volumetric flasks.[7]

• To each flask, add 1 mL of hydroxylamine hydrochloride solution to reduce any Fe³⁺ to Fe²⁺.[7]

• Add 10 mL of the 1,10-phenanthroline solution to each flask.[7]

• Add 8 mL of the sodium acetate solution to buffer the pH.[7]

• Dilute each solution to the 100 mL mark with distilled water and mix well. Allow the color to develop for at least 10 minutes.[7]

• Prepare a blank solution containing all reagents except the iron standard.[8]

• Measure the absorbance of each standard solution at the wavelength of maximum absorbance (approximately 510 nm) using a spectrophotometer, with the blank solution as a reference.[8]

• Plot a calibration curve of absorbance versus iron concentration.

Procedure:

• Prepare the unknown sample solution as described in the titration method.

• Take a known volume of the sample solution and treat it with hydroxylamine hydrochloride, 1,10-phenanthroline, and sodium acetate buffer as done for the standard solutions.[7]

• Dilute to a known volume and measure the absorbance at the same wavelength used for the calibration curve.

• Determine the iron concentration in the unknown sample by comparing its absorbance to the calibration curve.

Data Presentation

Table 1: Standardization of Potassium Permanganate Solution with Ferrous Ammonium Sulfate

Titration No.	Volume of 0.1 M FAS (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of KMnO₄ used (mL)
1	25.00	0.10	25.20	25.10
2	25.00	0.20	25.25	25.05
3	25.00	0.30	25.30	25.00
Average	25.05

Table 2: Spectrophotometric Data for Iron Determination

Standard Solution	Concentration of Fe (mg/L)	Absorbance at 510 nm
Blank	0.00	0.000
Standard 1	1.00	0.112
Standard 2	2.00	0.225
Standard 3	4.00	0.450
Standard 4	6.00	0.675
Standard 5	8.00	0.900
Unknown Sample	?	0.563

Visualizations

References

• 1. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 2. testbook.com [testbook.com]
• 3. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. byjus.com [byjus.com]
• 5. mccscience.yolasite.com [mccscience.yolasite.com]
• 6. Experiment 16 Help!!! [faculty.uml.edu]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. researchgate.net [researchgate.net]
• 9. asdlib.org [asdlib.org]
• 10. scribd.com [scribd.com]
• 11. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Potentiometric Titration of Ferrous Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the determination of the concentration of ferrous ammonium (B1175870) sulfate (B86663) (FAS), also known as Mohr's salt, using potentiometric titration. This method is a precise and reliable analytical technique applicable in various research and quality control settings, including the pharmaceutical industry.

Principle

Potentiometric titration is an analytical method that utilizes the measurement of the potential difference (voltage) between two electrodes to determine the endpoint of a titration.[1][2] In the case of ferrous ammonium sulfate, the titration is based on a redox reaction. The ferrous ions (Fe²⁺) in the FAS solution are oxidized to ferric ions (Fe³⁺) by a strong oxidizing agent, typically a standard solution of potassium dichromate (K₂Cr₂O₇) or potassium permanganate (B83412) (KMnO₄).[1][3]

The overall reaction when using potassium dichromate in an acidic medium is:

6Fe²⁺ + Cr₂O₇²⁻ + 14H⁺ → 6Fe³⁺ + 2Cr³⁺ + 7H₂O[4]

An indicator electrode (typically platinum) and a reference electrode (such as a saturated calomel (B162337) electrode or a silver/silver chloride electrode) are immersed in the FAS solution.[1][3][5] The potential of the indicator electrode is dependent on the ratio of the concentrations of the oxidized and reduced species (Fe³⁺/Fe²⁺). As the titrant is added, the concentration of Fe²⁺ decreases while the concentration of Fe³⁺ increases, causing a gradual change in the cell potential.[3][6] At the equivalence point, where all the Fe²⁺ has been oxidized, there is a sharp and significant change in the potential, which allows for the precise determination of the endpoint of the titration.[1][7][8]

Applications

• Quantitative Analysis: This method is widely used for the accurate determination of the concentration of ferrous ions in a sample.

• Pharmaceutical Analysis: It can be employed for the quality control of raw materials and finished products containing iron salts. Potentiometric methods are valuable in pharmaceutical analysis for the determination of various active ingredients.[9]

• Stability Studies: The assay can be used to monitor the stability of drug formulations containing ferrous ammonium sulfate, as the Fe²⁺ ion is susceptible to oxidation.[4]

Experimental Protocols

This section provides detailed methodologies for the preparation of solutions, standardization of the titrant, and the potentiometric titration procedure.

3.1. Preparation of Solutions

• 0.1 N Ferrous Ammonium Sulfate (FAS) Solution:

  • Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O).[10]

  • Transfer the solid to a 1000 mL volumetric flask.

  • Add a small amount of distilled water to dissolve the crystals.

  • Carefully add 20 mL of dilute sulfuric acid to prevent the hydrolysis of the ferrous salt and inhibit oxidation by atmospheric oxygen.[11][12][13]

  • Dilute the solution to the mark with distilled water, cap the flask, and mix thoroughly to ensure a homogenous solution.

• 0.1 N Potassium Dichromate (K₂Cr₂O₇) Solution (Primary Standard):

  • Potassium dichromate can be used as a primary standard.

  • Accurately weigh approximately 4.9 g of analytical grade potassium dichromate that has been previously dried at 150-200 °C for 1-2 hours and cooled in a desiccator.

  • Dissolve the solid in distilled water in a 1000 mL volumetric flask.

  • Dilute to the mark with distilled water and mix well.

• 0.1 N Potassium Permanganate (KMnO₄) Solution:

  • Weigh approximately 3.2 g of potassium permanganate.[14][15]

  • Dissolve it in 1000 mL of distilled water.

  • Heat the solution to boiling and keep it slightly below the boiling point for about an hour, or let it stand at room temperature for 2-3 days.[14] This process helps to oxidize any reducing impurities in the water.

  • Filter the solution through a sintered glass filter to remove any manganese dioxide (MnO₂) precipitate.[14]

  • Store the solution in a clean, dark-colored glass bottle to protect it from light.[14]

3.2. Standardization of 0.1 N Potassium Permanganate Solution

Since potassium permanganate solutions are not perfectly stable, they need to be standardized against a primary standard like sodium oxalate (B1200264).[16]

• Accurately weigh about 0.25-0.30 g of dry sodium oxalate (Na₂C₂O₄) and transfer it to a 250 mL Erlenmeyer flask.[16]

• Add 100 mL of distilled water and 60 mL of 1 M sulfuric acid.[16]

• Heat the solution to approximately 70 °C.[16][17]

• Titrate the hot solution with the prepared potassium permanganate solution from a burette. The permanganate solution will be decolorized as it is added.

• The endpoint is reached when a faint, permanent pink color persists for about 30 seconds.[16]

• Record the volume of KMnO₄ solution used and calculate its exact normality.

3.3. Potentiometric Titration Procedure

• Pipette 20.0 mL of the prepared ferrous ammonium sulfate solution into a 250 mL beaker.

• Add approximately 20 mL of dilute sulfuric acid to ensure the medium is acidic.[5]

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Immerse the platinum indicator electrode and the reference electrode (e.g., saturated calomel electrode) into the solution, ensuring they do not touch the stir bar.

• Connect the electrodes to a potentiometer or a pH/mV meter and set it to read in millivolts (mV).

• Begin stirring the solution at a moderate and constant speed.

• Record the initial potential of the solution before adding any titrant.

• Add the standardized 0.1 N potassium dichromate (or potassium permanganate) solution from a burette in small increments (e.g., 1 mL).

• After each addition, allow the potential reading to stabilize and then record the burette reading and the corresponding potential.[8]

• As the potential begins to change more rapidly, reduce the volume of the increments (e.g., 0.1 mL) to accurately determine the endpoint.

• Continue adding the titrant for a few milliliters beyond the endpoint, where the potential change becomes smaller again.

Data Presentation

The collected data can be summarized in the following tables for clear analysis and comparison.

Table 1: Potentiometric Titration Data

Volume of Titrant Added (mL)	Measured Potential (mV)
0.00	Initial Potential
1.00	Potential Reading
...	...
V_equivalence - 1.00	...
V_equivalence - 0.10	...
V_equivalence	... (Steepest Jump)
V_equivalence + 0.10	...
V_equivalence + 1.00	...
...	...

Table 2: Determination of the Equivalence Point

To precisely determine the equivalence point, first and second derivative plots are often used.

Volume of Titrant (V) (mL)	ΔE (mV)	ΔV (mL)	ΔE/ΔV (First Derivative)	Average Volume (mL)	Δ(ΔE/ΔV)	ΔV' (mL)	Δ²E/ΔV² (Second Derivative)
...	...	...	...	...	...	...	...
V₁	E₁
V₂-V₁	(E₂-E₁)/(V₂-V₁)	(V₁+V₂)/2
V₂	E₂	Δ(ΔE/ΔV)₁	Δ(ΔE/ΔV)₁ / ((V₂+V₃)/2 - (V₁+V₂)/2)
V₃-V₂	(E₃-E₂)/(V₃-V₂)	(V₂+V₃)/2
V₃	E₃
...	...	...	...	...	...	...	...

The equivalence point corresponds to the peak of the first derivative plot (ΔE/ΔV vs. Average Volume) or the zero crossing of the second derivative plot (Δ²E/ΔV² vs. Average Volume).

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the potentiometric titration of ferrous ammonium sulfate.

Redox Reaction Signaling Pathway

Caption: Redox reaction between Ferrous and Dichromate ions.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. youtube.com [youtube.com]
• 4. ecourses.uprm.edu [ecourses.uprm.edu]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. scribd.com [scribd.com]
• 9. wjpls.org [wjpls.org]
• 10. Mohr’s Salt Titration with KMnO4 in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 11. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 12. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 13. byjus.com [byjus.com]
• 14. Potassium permanganate titrations | PPTX [slideshare.net]
• 15. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 16. titrations.info [titrations.info]
• 17. Standardization of Potassium Permanganate In 7 Steps [praxilabs.com]

Technical Notes & Optimization

Technical Support Center: Ferrous Ammonium Sulfate (FAS) Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the oxidation of ferrous ammonium (B1175870) sulfate (B86663) (FAS) solutions.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the preparation and storage of FAS solutions.

Question 1: My freshly prepared Ferrous Ammonium Sulfate (FAS) solution has a yellowish or brownish tint. What does this indicate and how can I prevent it?

Answer: A yellowish or brownish tint in your FAS solution is a common indicator that the ferrous ions (Fe²⁺) have oxidized to ferric ions (Fe³⁺).[1] Ferrous ammonium sulfate, also known as Mohr's salt, is susceptible to oxidation, especially when exposed to air and heat.[2][3]

To prevent this discoloration and maintain the integrity of your solution:

• Use Acidified Water: Always dissolve the FAS crystals in a solution containing dilute sulfuric acid.[1][4][5][6][7] The acidic environment helps to slow down the oxidation process.[4][7] Oxidation occurs more readily at a higher pH.[4][7][8]

• Use High-Purity Reagents: The purity of your ferrous ammonium sulfate can impact the stability of the solution.[8]

• Avoid Excessive Heating: When preparing the solution, avoid prolonged or excessive heating as this accelerates the oxidation of Fe²⁺ to Fe³⁺.[1][2][3] Gentle warming to aid dissolution is acceptable, but the solution should not be boiled for an extended period.[1][5]

• Use Freshly Boiled and Cooled Water: To minimize the presence of dissolved oxygen, which can contribute to oxidation, it is recommended to use freshly boiled and cooled deionized or distilled water for your solution preparation.[9][10]

Question 2: What are the optimal storage conditions for a Ferrous Ammonium Sulfate (FAS) solution to ensure its stability over time?

Answer: Proper storage is crucial for maintaining the stability of your FAS solution. Here are the recommended storage conditions:

• Container: Store the solution in a tightly sealed, air- and water-tight container.[8][11][12] Amber glass bottles are often recommended to protect the solution from light.[8][13]

• Temperature: Keep the solution in a cool, dry place.[8][11][12][14]

• Light Exposure: Protect the solution from direct sunlight and light exposure, as light can accelerate the oxidation process.[8][13][14][15]

• Incompatible Materials: Store the solution away from strong bases, alkalis, and oxidizing agents.[11][14][16]

Question 3: How frequently should I standardize my Ferrous Ammonium Sulfate (FAS) solution?

Answer: Due to the natural tendency of ferrous ions to oxidize, it is best practice to freshly prepare your FAS solution for experiments requiring high precision.[8] If a stock solution is used, it should be standardized regularly to ensure the accuracy of your results. For applications like titrations, it is recommended to standardize the solution before each use or at least daily.[17] Some sources suggest that a solution prepared in 2% sulfuric acid can be stable for up to a month, but regular standardization is still a good laboratory practice.[17]

Question 4: Can I use a different acid besides sulfuric acid to stabilize my FAS solution?

Answer: Sulfuric acid is the most commonly recommended acid for stabilizing FAS solutions.[1][4][5][6][7] The sulfate ion is common to the ferrous ammonium sulfate salt, which helps to prevent the introduction of other ions that could potentially interfere with your experiments. While other acids might also lower the pH, their compatibility and potential for side reactions would need to be carefully considered for your specific application.

Data Presentation

The stability of a Ferrous Ammonium Sulfate (FAS) solution is influenced by several factors. The following table summarizes these factors and their impact on the rate of oxidation.

Factor	Condition Favoring Stability (Low Oxidation)	Condition Promoting Instability (High Oxidation)
pH	Low pH (acidic conditions)[4][7][8][18][19]	High pH (neutral or basic conditions)[4][7][8]
Temperature	Cool temperatures[8][11][12][14]	Elevated temperatures/heating[1][2][3]
Light Exposure	Storage in the dark/amber bottles[8][13][14][15]	Exposure to light/direct sunlight[8][13][14]
Oxygen Exposure	Airtight containers, use of boiled water[8][9][10][11][12]	Exposure to air
Purity of FAS	High-purity, laboratory-grade salt[8]	Presence of impurities

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Ferrous Ammonium Sulfate Solution

This protocol outlines the steps for preparing a stable 0.1 M FAS solution.

Materials:

• Ferrous Ammonium Sulfate Hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized or Distilled Water

• Volumetric flask (1000 mL)

• Beaker

• Graduated cylinder

• Glass stirring rod

Procedure:

• Prepare the Acidified Water: In a beaker, carefully add 40 mL of concentrated sulfuric acid to approximately 200 mL of deionized water.[9][15] Caution: Always add acid to water, not the other way around, to avoid a violent exothermic reaction. Allow the mixture to cool to room temperature.[9]

• Weigh the Ferrous Ammonium Sulfate: Accurately weigh out 39.21 g of ferrous ammonium sulfate hexahydrate.[15]

• Dissolve the Salt: Transfer the weighed ferrous ammonium sulfate into the beaker containing the cooled sulfuric acid solution.[15] Stir with a glass rod until the salt is completely dissolved. Gentle warming can be applied if necessary, but avoid prolonged heating.[1][5]

• Transfer to Volumetric Flask: Carefully transfer the dissolved solution into a 1000 mL volumetric flask.

• Dilute to Volume: Add freshly boiled and cooled deionized water to the volumetric flask until the volume reaches the 1000 mL mark.[9][10]

• Mix Thoroughly: Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store Properly: Transfer the solution to a clean, properly labeled, airtight, and light-resistant (amber) bottle for storage in a cool, dark place.[8][13][14][15]

Protocol 2: Standardization of a 0.1 M Ferrous Ammonium Sulfate Solution

This protocol describes the standardization of an FAS solution using a standard solution of ceric ammonium sulfate.

Materials:

• Prepared 0.1 M Ferrous Ammonium Sulfate solution

• Standard 0.1 M Ceric Ammonium Sulfate solution

• Orthophenanthroline indicator solution

• Burette

• Pipette (25 mL)

• Erlenmeyer flask

Procedure:

• Pipette the FAS Solution: Accurately pipette 25.0 mL of the prepared ferrous ammonium sulfate solution into an Erlenmeyer flask.[9][15]

• Add Indicator: Add 2 drops of the orthophenanthroline indicator solution to the flask.[9][15] The solution should turn a reddish color.

• Titrate with Ceric Ammonium Sulfate: Fill a burette with the standard 0.1 M ceric ammonium sulfate solution. Titrate the ferrous ammonium sulfate solution until the color changes from red to a pale blue.[9][15]

• Calculate the Molarity: Record the volume of the ceric ammonium sulfate solution used and calculate the exact molarity of the ferrous ammonium sulfate solution.

Visualizations

The following diagrams illustrate key workflows and relationships in preventing the oxidation of ferrous ammonium sulfate solutions.

Caption: Workflow for Preparing a Stable Ferrous Ammonium Sulfate Solution.

References

• 1. byjus.com [byjus.com]
• 2. Prolonged heating is avoided during the preparation of ferrous ammonium s.. [askfilo.com]
• 3. Prolonged heating of ferrous ammonium sulphate is avoided to prevent : [cdquestions.com]
• 4. Page loading... [guidechem.com]
• 5. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 6. Ferrous Ammonium Sulfate Solution [rmreagents.com]
• 7. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 8. engscientific.com [engscientific.com]
• 9. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 10. Preparation and Standardization of 0.1 M Ferric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 11. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. Ferrous Ammonium Sulfate Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. pharmaupdater.com [pharmaupdater.com]
• 16. fishersci.com [fishersci.com]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. "The Influence of pH Values on the Oxidation of Ferrous Sulphate" by Jacob Cornog and Albert Hershberger [scholarworks.uni.edu]
• 19. scholarworks.uni.edu [scholarworks.uni.edu]

Technical Support Center: Ferrous Ammonium Sulfate (FAS) Titrant

This guide provides researchers, scientists, and drug development professionals with comprehensive information on preparing and maintaining the stability of ferrous ammonium (B1175870) sulfate (B86663) (FAS) titrant.

Frequently Asked Questions (FAQs)

Q1: What is ferrous ammonium sulfate (FAS) and why is it preferred as a titrant?

Ferrous ammonium sulfate, also known as Mohr's salt, is a double salt with the formula (NH₄)₂Fe(SO₄)₂·6H₂O.[1][2] It is a common laboratory reagent used as a reducing agent in redox titrations. The solid form is highly stable and resistant to oxidation by air, giving it a long shelf life, which makes it a preferred source of ferrous ions (Fe²⁺) over other iron(II) salts like ferrous sulfate.[1][2][3]

Q2: Why does my pale green FAS titrant turn yellow or brown over time?

The color change from pale green to yellow or brown indicates the oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺).[3][4] This degradation process compromises the accuracy of the titrant, as the concentration of the active Fe²⁺ species decreases.

Q3: What are the primary factors that cause the degradation of FAS titrant?

The stability of an FAS solution is primarily affected by three factors:

• Oxidation by Air: The ferrous ion (Fe²⁺) is easily oxidized to the ferric ion (Fe³⁺) by dissolved oxygen in the water and oxygen from the atmosphere.[5]

• pH Level: The oxidation process occurs more readily at a high pH.[1][2]

• Light and Temperature: Exposure to light and elevated temperatures can accelerate the rate of oxidation.[6][7][8]

Q4: How can I improve the stability of my FAS titrant?

To enhance stability, you should:

• Acidify the Solution: The most critical step is to add sulfuric acid (H₂SO₄) during preparation. The resulting acidic environment significantly slows the oxidation of Fe²⁺.[1][4][9] The ammonium ions from the salt also contribute to a slightly acidic solution, further aiding stability.[1][2]

• Use High-Purity Water: Prepare the solution using freshly boiled and cooled deionized or distilled water. Boiling removes dissolved oxygen, a key oxidant.[10][11]

• Proper Storage: Store the solution in a tightly closed, amber glass bottle to protect it from air and light.[6][7] The storage area should be cool and dark.[6]

Q5: How often should I standardize my FAS titrant?

Due to the inherent instability of the ferrous ion in solution, FAS titrants should be restandardized periodically, especially when high accuracy is required.[5] For precise analytical work, it is best practice to standardize the solution daily or immediately before use.[9][12]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Solution is yellow immediately after preparation.	1. Overheating the solution during dissolution, which accelerates oxidation.[4][6]2. Using water with a high concentration of dissolved oxygen.3. Contamination of glassware with oxidizing agents.	1. Prepare a fresh solution. Avoid heating above 80°C.[6] Gentle warming is sufficient to achieve a clear solution.[13]2. Always use freshly boiled and cooled deionized water.[11]3. Ensure all glassware is thoroughly cleaned and rinsed with deionized water.
Titration results are inconsistent and not reproducible.	1. The FAS titrant has degraded since its last standardization.2. The solid FAS reagent has been improperly stored and may have oxidized.	1. Restandardize the solution immediately before performing your titrations.[5]2. If the solution requires frequent restandardization, prepare a new batch from fresh, pale-green FAS crystals.
The molarity of the titrant decreases significantly over a few days.	1. Insufficient acidification during preparation.2. Improper storage conditions (e.g., exposure to air, light, or heat).[6][7]	1. Review the preparation protocol to ensure the correct volume of concentrated sulfuric acid is added.2. Transfer the solution to a tightly sealed amber bottle and store it in a cool, dark cabinet.[6]

Quantitative Data Summary

The stability of FAS titrant is primarily influenced by its preparation and storage. The following tables summarize the key factors and a standard preparation protocol.

Table 1: Factors Affecting FAS Titrant Stability

Factor	Effect on Stability	Recommended Control Measure
pH	High pH accelerates oxidation of Fe²⁺ to Fe³⁺.[1][2]	Add sulfuric acid to maintain an acidic environment.
Atmospheric Oxygen	Dissolved oxygen in the solvent oxidizes Fe²⁺.[5]	Use freshly boiled and cooled deionized water for preparation.[10][11] Keep the solution in a tightly sealed container.[7]
Light	Exposure to light can promote oxidation.[6][7]	Store the solution in an amber, light-blocking bottle.
Temperature	Higher temperatures increase the rate of oxidation.[6]	Store the solution in a cool place, not exceeding 25°C (77°F).[14]

Table 2: Standard Protocol for 0.1 M Ferrous Ammonium Sulfate Titrant Preparation

Step	Instruction
1. Water Preparation	Vigorously boil a sufficient quantity of deionized water for at least 5 minutes to remove dissolved gases. Allow it to cool to room temperature.
2. Acidification	In a 1000 mL volumetric flask, add approximately 200 mL of the boiled and cooled water. Carefully and slowly, add 20-40 mL of concentrated sulfuric acid (H₂SO₄).[11] Allow the mixture to cool.
3. Dissolution	Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O). Add the solid to the acidified water in the volumetric flask and swirl gently to dissolve completely.
4. Dilution	Once the solid is fully dissolved, dilute the solution to the 1000 mL mark with the boiled and cooled deionized water.
5. Mixing & Storage	Stopper the flask and invert it several times to ensure the solution is homogeneous. Immediately transfer the titrant to a clean, clearly labeled amber glass bottle with a tight-fitting cap.
6. Standardization	Standardize the solution against a primary standard (e.g., potassium dichromate or ceric ammonium sulfate) before use.[11]

Experimental Protocols & Visualizations

Degradation Pathway of Ferrous Ions

The primary instability of the FAS titrant stems from the oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions. This process is accelerated by atmospheric oxygen and higher pH levels. The addition of a strong acid like sulfuric acid provides a high concentration of H⁺ ions, which inhibits this degradation pathway.

Caption: The oxidation pathway of Fe²⁺ to Fe³⁺ and its inhibition by acidification.

Workflow for Preparing Stable FAS Titrant

Following a systematic workflow is crucial to minimize initial oxidation and maximize the long-term stability of the titrant. The process involves careful preparation of the solvent, controlled dissolution of the solute, and proper storage, followed by regular standardization to ensure accuracy.

Caption: Recommended workflow for the preparation of a stable FAS titrant.

References

• 1. Ammonium iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 3. Buy Ferrous ammonium sulfate (EVT-305374) | 10045-89-3 [evitachem.com]
• 4. hhfertilizer.com [hhfertilizer.com]
• 5. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]
• 6. engscientific.com [engscientific.com]
• 7. Ferrous Ammonium Sulfate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preparation and Standardization of 0.1 M Ferric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 11. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 14. laballey.com [laballey.com]

Troubleshooting endpoint detection in Mohr's salt titrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for endpoint detection in two distinct titrations: the redox titration of Mohr's salt (ferrous ammonium (B1175870) sulfate) with potassium permanganate (B83412), and the precipitation-based Mohr's method for chloride determination.

Part 1: Troubleshooting Mohr's Salt (Redox) Titration with KMnO₄

This section focuses on the redox titration of a standard Mohr's salt solution with potassium permanganate (KMnO₄). The endpoint is identified by the first appearance of a permanent pale pink color.

Frequently Asked Questions (FAQs)

Q1: Why does the pink color at the endpoint fade quickly?

A1: A fading endpoint is typically due to the presence of unreacted ferrous (Fe²⁺) ions or the oxidation of manganese dioxide (MnO₂). Ensure thorough and constant swirling of the conical flask during the titration to facilitate a complete reaction. If the issue persists, check that a sufficient amount of dilute sulfuric acid was added to the Mohr's salt solution before starting the titration. The acidic medium is crucial for the stability of the permanganate ion and to prevent the formation of brown MnO₂ precipitate.[1][2]

Q2: The solution in the conical flask turned brown or cloudy. What does this mean?

A2: The formation of a brown precipitate (manganese dioxide, MnO₂) indicates an insufficient acidic medium.[1][3] Potassium permanganate acts as a strong oxidizing agent only in the presence of a strong acid like sulfuric acid. Without it, permanganate is reduced to MnO₂ instead of the colorless Mn²⁺ ions. To resolve this, discard the solution and start the titration again, ensuring you add the specified amount of dilute sulfuric acid to the Mohr's salt solution in the conical flask before adding any KMnO₄.[2][4]

Q3: I overshot the endpoint and now the solution is dark pink/purple. Can I still get a valid result?

A3: Overshooting the endpoint, where the solution becomes a dark pink or purple, means excess potassium permanganate has been added. This will lead to an inaccurate calculation of the titrant volume. Unfortunately, this error cannot be corrected in the current sample. The best practice is to discard the sample and repeat the titration, adding the KMnO₄ solution drop by drop, especially as you approach the expected endpoint. Performing a rough initial titration can help estimate the approximate endpoint for subsequent, more precise titrations.[2]

Q4: My titration results are inconsistent across multiple trials. What are the common causes?

A4: Inconsistent results, or poor concordance, can stem from several sources of error:

• Improper Glassware Preparation: Ensure the burette is rinsed with the potassium permanganate solution and the pipette is rinsed with the Mohr's salt solution before use. All other glassware should be thoroughly cleaned with distilled water.[2]

• Burette Reading Errors: Air bubbles in the burette tip can lead to inaccurate volume readings.[5] Ensure all bubbles are expelled before taking the initial reading. Also, consistently read the upper meniscus for the dark, opaque KMnO₄ solution.[2]

• Inconsistent Endpoint Detection: The endpoint is the first sign of a permanent pale pink color.[2] Deciding on a consistent color shade for the endpoint across all titrations is key to precision. Using a white tile or white piece of paper under the conical flask can help in visualizing the color change more clearly.[2][6]

• Solution Instability: Mohr's salt solutions can be susceptible to air oxidation over time (Fe²⁺ oxidizing to Fe³⁺). It is best to use a freshly prepared standard solution.

Experimental Protocol: Titration of Mohr's Salt with KMnO₄

Objective: To determine the concentration of a potassium permanganate solution using a standard solution of Mohr's salt.

Materials:

• Mohr's salt (Ferrous Ammonium Sulfate)

• Potassium permanganate (KMnO₄)

• Dilute Sulfuric Acid (H₂SO₄)

• Distilled water

• Burette, Pipette (10 mL or 20 mL), Conical flasks, Volumetric flask (250 mL), Beakers, Funnel

• Weighing balance

• White tile

Procedure:

• Preparation of Standard Mohr's Salt Solution (e.g., 0.05 M):

  • Accurately weigh approximately 4.9 g of Mohr's salt.[1][2]

  • Transfer the salt into a clean 250 mL volumetric flask using a funnel.

  • Add a test tube full of dilute sulfuric acid to the flask to prevent the hydrolysis of the ferrous salt.

  • Add a small amount of distilled water to dissolve the salt completely.

  • Once dissolved, make up the volume to the 250 mL mark with distilled water. Stopper the flask and invert it several times to ensure a homogenous solution.

• Titration:

  • Rinse the burette with the provided potassium permanganate solution and then fill it, ensuring no air bubbles are in the jet. Record the initial burette reading.[6]

  • Rinse the pipette with the prepared Mohr's salt solution.

  • Pipette a precise volume (e.g., 10 mL) of the standard Mohr's salt solution into a clean conical flask.[2]

  • Add a test tube full of dilute sulfuric acid to the conical flask.[1][4]

  • Place the conical flask on a white tile below the burette.[2]

  • Begin adding the KMnO₄ solution from the burette to the conical flask while continuously swirling the flask.[2]

  • The purple color of the permanganate will disappear as it reacts with the ferrous ions.

  • Continue the titration, slowing down to a drop-by-drop addition as a faint pink color begins to persist for longer periods.

  • The endpoint is reached when a single drop of KMnO₄ solution produces a permanent pale pink color that does not vanish on swirling for about 30 seconds.[2][4]

  • Record the final burette reading.

  • Repeat the titration until at least three concordant readings (volumes that agree within ±0.1 mL) are obtained.

Troubleshooting Workflow

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. canterbury.ac.nz [canterbury.ac.nz]
• 3. scienceready.com.au [scienceready.com.au]
• 4. nemi.gov [nemi.gov]
• 5. titrations.info [titrations.info]
• 6. Precepitation titration mohrs method | PDF [slideshare.net]

Effect of pH on the stability of ferrous ammonium sulfate solutions

Technical Support Center: Ferrous Ammonium (B1175870) Sulfate (B86663) Solutions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability of Ferrous Ammonium Sulfate (FAS), also known as Mohr's salt, solutions, with a specific focus on the influence of pH.

Troubleshooting Guide & FAQs

Q1: Why has my clear, pale green Ferrous Ammonium Sulfate (FAS) solution turned yellow or brownish?

A: A yellow or brownish tint indicates the oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺).[1] This is the most common degradation pathway for FAS solutions. The oxidation process is significantly accelerated by:

• High pH: Oxidation occurs more readily at a high pH (neutral or basic conditions).[2][3]

• Dissolved Oxygen: Oxygen from the air dissolved in the solution acts as the oxidizing agent.

• Prolonged Heating: Heating the solution for an extended period can promote oxidation.[1][4]

• Light Exposure: Storing the solution in clear containers exposed to light can facilitate degradation.[5]

Q2: My titration results are inconsistent. Could my FAS solution be the cause?

A: Yes, this is a very likely cause. If the FAS solution has degraded, the concentration of the active Fe²⁺ species is lower than intended, leading to inaccurate and inconsistent results in redox titrations. Because of this inherent instability, it is highly recommended that FAS solutions be standardized periodically, especially when high accuracy is required.[6] Even a solution prepared in 1M H₂SO₄ can experience significant oxidation within minutes.[7]

Q3: How can I prepare a stable FAS solution and prevent its degradation?

A: To maximize stability, you must maintain an acidic environment and minimize exposure to oxygen.

• Add Sulfuric Acid: Always prepare the solution by dissolving FAS crystals in water that contains dilute sulfuric acid. The acid helps to prevent both the hydrolysis of the ferrous salt and its oxidation to the ferric state.[1][2]

• Use Boiled Water: Use freshly boiled and cooled distilled or deionized water to prepare the solution. Boiling removes dissolved oxygen, a key component in the oxidation process.[8]

• Store Properly: Store the solution in a tightly sealed, dark or amber-colored bottle to protect it from light and atmospheric oxygen.[5]

Q4: What is the optimal pH for maintaining the stability of an FAS solution?

A: An acidic pH is critical. Experimental data indicates that little to no oxidation of ferrous ions occurs in solutions with a pH value below 5.[9] The ammonium ions in Mohr's salt make the solution slightly acidic, which naturally slows the oxidation process, but supplementing with a strong acid like sulfuric acid is standard practice for long-term stability.[2][3]

Q5: A precipitate has formed in my FAS solution. What is it and why did it form?

A: Precipitate formation is typically due to an increase in the solution's pH. If a base is added or the pH is not sufficiently acidic, ferrous hydroxide (B78521) (Fe(OH)₂), a greenish precipitate, can form.[10] If oxidation has also occurred, the precipitate may be ferric hydroxide (Fe(OH)₃), which is reddish-brown.

Data Presentation: Effect of pH on Ferrous Ion Oxidation

The stability of ferrous ions in solution is highly dependent on the pH. The following table summarizes the extent of oxidation of ferrous sulfate solutions when aerated for three hours at various pH levels.

pH of Solution	% Oxidation (0.1 M FeSO₄)	% Oxidation (0.01 M FeSO₄)	% Oxidation (0.001 M FeSO₄)
1	0.00	0.00	0.00
2	0.00	0.00	0.00
3	0.00	0.00	0.00
4	4.28	0.00	0.00
5	44.25	25.91	2.20
6	54.85	82.19	71.64
7	76.73	93.62	94.29
10	57.64	92.94	96.03
Data sourced from "The Influence of pH Values on the Oxidation of Ferrous Sulphate"[9]

As the data clearly indicates, maintaining a pH below 5 is crucial to minimize the oxidation of ferrous ions.[9]

Experimental Protocols

1. Preparation of 0.1 M Ferrous Ammonium Sulfate Solution

This protocol provides a standard method for preparing a stable FAS solution.

• Objective: To prepare 1000 mL of 0.1 M Ferrous Ammonium Sulfate solution.

• Materials:

  • Ferrous Ammonium Sulfate Hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O), Molar Mass: 392.14 g/mol .[5]

  • Concentrated Sulfuric Acid (H₂SO₄).

  • Distilled or deionized water.

  • 1000 mL volumetric flask.

  • Beakers and graduated cylinders.

• Procedure:

  • Prepare an acid-water mixture by carefully and slowly adding 40 mL of concentrated sulfuric acid to approximately 200 mL of distilled water in a beaker.[5][8] Allow this mixture to cool completely to room temperature.

  • Accurately weigh approximately 39.21 g of Ferrous Ammonium Sulfate Hexahydrate.[5]

  • Transfer the weighed FAS to the beaker containing the cooled sulfuric acid mixture and stir to dissolve.[5]

  • Once dissolved, quantitatively transfer the solution to a 1000 mL volumetric flask.

  • Dilute the solution to the 1000 mL mark using freshly boiled and cooled distilled water.[8]

  • Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

  • Transfer the final solution to a tightly sealed, amber glass bottle for storage.

2. Standardization of Ferrous Ammonium Sulfate Solution

This protocol outlines the standardization of the prepared FAS solution against a primary standard oxidant, such as 0.1 M Ceric Ammonium Sulfate.

• Objective: To accurately determine the molarity of the prepared FAS solution.

• Materials:

  • Prepared FAS solution.

  • Standardized 0.1 M Ceric Ammonium Sulfate solution.

  • Orthophenanthroline indicator solution.[8]

  • Burette, pipette (25 mL), and conical flask.

• Procedure:

  • Rinse and fill a clean burette with the standardized 0.1 M Ceric Ammonium Sulfate solution. Record the initial volume.

  • Accurately pipette 25.0 mL of the prepared FAS solution into a conical flask.[8]

  • Add 2-3 drops of Orthophenanthroline indicator solution to the flask. The solution will turn red.[8]

  • Titrate the FAS solution with the Ceric Ammonium Sulfate solution from the burette. The endpoint is reached when the color changes sharply from red to a pale blue.[5][8]

  • Record the final volume of the Ceric Ammonium Sulfate solution used.

  • Repeat the titration at least two more times to ensure concordant results.

  • Calculate the molarity of the FAS solution using the formula: M₁V₁ = M₂V₂ Where M₁ and V₁ are the molarity and volume of the Ceric Ammonium Sulfate solution, and M₂ and V₂ are the molarity and volume of the FAS solution.

Mandatory Visualizations

The following diagram illustrates the influence of pH on the stability of Ferrous Ammonium Sulfate solutions.

References

• 1. byjus.com [byjus.com]
• 2. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 3. Ammonium iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 5. pharmaupdater.com [pharmaupdater.com]
• 6. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 9. scholarworks.uni.edu [scholarworks.uni.edu]
• 10. quora.com [quora.com]

Technical Support Center: Optimizing Ferrous Ammonium Sulfate (FAS) for COD Analysis

Welcome to the technical support center for Chemical Oxygen Demand (COD) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on the preparation, standardization, and use of Ferrous Ammonium (B1175870) Sulfate (B86663) (FAS) as a titrant in COD testing.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the optimization and use of FAS in COD analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my Ferrous Ammonium Sulfate (FAS) solution unstable?

A1: The ferrous iron (Fe²⁺) in the FAS solution is susceptible to oxidation by atmospheric oxygen, which can alter its concentration. To minimize this, always add about 20 mL of concentrated sulfuric acid per liter of FAS solution during preparation.[1][2][3] Storing the solution in a dark bottle can also decrease deterioration.[1] It is crucial to standardize the FAS solution daily before use to ensure accuracy.[1][2]

Q2: What is the correct endpoint color change during titration?

A2: When using ferroin (B110374) indicator, the endpoint is a sharp color change from blue-green to reddish-brown.[2][4][5] This change can be rapid, so titrate carefully as you approach the endpoint.[1] The reddish-brown color may reappear after a few minutes, but the initial sharp change should be taken as the endpoint.[4]

Q3: How do I handle chloride interference in my samples?

A3: Chlorides are a significant interference in COD analysis as they are oxidized by dichromate, leading to falsely high COD readings.[4][5] To prevent this, add mercuric sulfate (HgSO₄) to the sample before the addition of other reagents.[1][5] The mercuric sulfate complexes with the chloride ions, effectively removing them from the reaction.[5] A common ratio is 10 mg of HgSO₄ for every 1 mg of chloride.[4] For high chloride concentrations, a 10:1 ratio of HgSO₄ to chloride is recommended.[1]

Q4: What should I do if my COD values are lower than the detection limit?

A4: For samples with COD values expected to be less than 50 mg/L, it is recommended to use more dilute solutions of potassium dichromate and FAS (e.g., 0.025N).[5] This will provide better resolution and accuracy at lower concentrations.[5]

Troubleshooting Common Problems

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent Titration Results	1. Unstable FAS solution. 2. Inconsistent volume of indicator. 3. Improper mixing.	1. Standardize the FAS solution daily.[1][2] 2. Use a consistent number of drops (e.g., 2-3 drops or 0.10-0.15 mL) of ferroin indicator for all titrations, including the blank.[1][6] 3. Ensure the sample is well-mixed, preferably with a magnetic stirrer, during titration.[1]
Falsely High COD Readings	1. Chloride interference. 2. Nitrite (B80452) interference. 3. Organic contamination of glassware.	1. Add mercuric sulfate to the sample to complex the chlorides.[1][5] 2. Add sulfamic acid to eliminate nitrite interference; a 10:1 ratio of sulfamic acid to nitrite is suggested.[1][2] 3. Condition glassware by running blank procedures to eliminate traces of organic material.[4]
Difficulty in Seeing the Endpoint	1. Insufficient indicator. 2. Titrating too quickly.	1. Ensure an adequate amount of ferroin indicator is used (e.g., 2-3 drops).[1] 2. Slow down the titration rate as you approach the endpoint to observe the sharp color change.
Bumping/Violent Boiling During Reflux	1. Lack of boiling chips. 2. Uneven heating.	1. Add a few clean, glass boiling beads to the reflux flask before heating.[1] 2. Ensure the flask is centered on the hot plate or heating mantle for uniform heat distribution.

Data Presentation: Reagent Concentrations

The following tables summarize the standard concentrations for reagents used in COD analysis.

Table 1: Potassium Dichromate Digestion Solution

Target COD Range	K₂Cr₂O₇ Concentration (N)	K₂Cr₂O₇ Mass per 1000 mL (g)
High (>50 mg/L)	0.25 N (0.04167 M)	12.259 g
Low (<50 mg/L)	0.025 N	1.226 g
High (Saline Waters)	0.25 N	12.2588 g

Data sourced from multiple standard methods.[1][2][4][5]

Table 2: Ferrous Ammonium Sulfate (FAS) Titrant

Target COD Range	Approximate FAS Concentration (N)	Approximate FAS Concentration (M)	Fe(NH₄)₂(SO₄)₂·6H₂O Mass per 1000 mL (g)
High (>900 mg/L)	0.25 N	~0.25 M	98 g
General Use	0.1 N	~0.10 M	39 g / 39.2 g
Low (<100 mg/L)	0.025 N	~0.025 M	9.8 g

Data compiled from various standard procedures.[1][2][5][7]

Experimental Protocols

Protocol 1: Preparation of 0.1 N Ferrous Ammonium Sulfate (FAS)

• Dissolution: Dissolve 39 g of reagent grade ferrous ammonium sulfate hexahydrate [Fe(NH₄)₂(SO₄)₂·6H₂O] in distilled water.[1]

• Acidification: Carefully add 20 mL of concentrated sulfuric acid (H₂SO₄).[1][3]

• Dilution: After the solution has cooled to room temperature, dilute it to exactly 1 liter in a volumetric flask using distilled water.[1]

Protocol 2: Daily Standardization of FAS Solution

• Prepare Dichromate Standard: Dilute 10.00 mL of standard 0.25N potassium dichromate (K₂Cr₂O₇) solution to approximately 100 mL with distilled water in a flask.[1]

• Acidify: Slowly and carefully add 30 mL of concentrated sulfuric acid and cool the mixture to room temperature.[1][6]

• Titrate: Add 2-3 drops of ferroin indicator and titrate with the prepared FAS solution until the color changes sharply from blue-green to reddish-brown.[1][6]

• Calculate Normality: Normality of FAS = (Volume of K₂Cr₂O₇ × Normality of K₂Cr₂O₇) / Volume of FAS used

Protocol 3: COD Titration Procedure

• Reflux: After the sample has been refluxed with potassium dichromate and sulfuric acid reagent and cooled, dilute the mixture to a final volume of approximately 350 mL with distilled water.[1]

• Add Indicator: Add 4 to 5 drops of ferroin indicator.[1]

• Titrate: Place the flask on a magnetic stirrer and rapidly titrate with the standardized FAS solution.[1]

• Endpoint: The endpoint is the first sharp transition to a reddish-brown color.[1]

• Blank Titration: A reagent blank, containing distilled water instead of the sample, must be refluxed and titrated using the same procedure.[1][4]

Visualizations

Caption: Workflow for Chemical Oxygen Demand (COD) Analysis.

Caption: Redox reactions during COD titration with FAS.

References

• 1. CHEMICAL OXYGEN DEMAND [oasisenviro.co.uk]
• 2. edgeanalytical.com [edgeanalytical.com]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. nemi.gov [nemi.gov]
• 6. youtube.com [youtube.com]
• 7. Determination of Chemical Oxygen Demand of Wastewater | Pharmaguideline [pharmaguideline.com]

Why sulfuric acid is added to ferrous ammonium sulfate solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ferrous Ammonium Sulfate (B86663) (FAS), also known as Mohr's salt.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to add sulfuric acid when preparing a Ferrous Ammonium Sulfate (FAS) solution?

Adding sulfuric acid to a Ferrous Ammonium Sulfate solution is a critical step for two primary reasons:

• To Prevent Oxidation of Ferrous Ions (Fe²⁺) : The most crucial reason is to prevent the oxidation of the ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) by atmospheric oxygen.[1][2][3] This oxidation process is significantly faster in neutral or alkaline solutions.[3][4][5] The addition of sulfuric acid creates a low pH environment, which dramatically slows down the rate of this unwanted oxidation, ensuring the stability and purity of the Fe²⁺ solution.[1][3] An unstabilized solution will gradually turn from a pale green to a yellowish-brown color, indicating the presence of ferric ions.[4][6]

• To Inhibit Hydrolysis of Ferrous Ions : Sulfuric acid prevents the hydrolysis of the ferrous sulfate component of the double salt.[6][7][8][9] In water, the hydrated ferrous ion, [Fe(H₂O)₆]²⁺, can act as a weak acid, undergoing hydrolysis to form species like [Fe(H₂O)₅(OH)]⁺.[10] This process can lead to the formation of precipitates and alter the effective concentration of the ferrous ions. By adding a strong acid like H₂SO₄, the equilibrium is shifted to favor the stable [Fe(H₂O)₆]²⁺ ion.

Q2: My FAS solution has turned yellow/brown. What happened and can I still use it?

A yellow or brown discoloration indicates that the ferrous (Fe²⁺) ions have oxidized to ferric (Fe³⁺) ions.[4][6] This compromises the solution's integrity, especially if it is being used as a primary standard or a reducing agent in titrations. For applications requiring a precise concentration of Fe²⁺, the discolored solution should be discarded and a fresh solution prepared. The oxidation is a clear sign that the solution was likely prepared without sufficient acidification or has been stored for too long.

Q3: What concentration of sulfuric acid should I use?

Standard laboratory protocols for preparing a 0.1 M or 0.1 N FAS solution typically specify adding a significant amount of sulfuric acid. For instance, a common procedure involves dissolving approximately 40 g of FAS in a pre-prepared and cooled mixture of 40 ml of concentrated sulfuric acid and 200 ml of water, before diluting to a final volume of 1000 ml.[11][12][13] This creates a highly acidic matrix that ensures the long-term stability of the ferrous ions.

Q4: Besides stabilization, are there other reasons to add sulfuric acid for specific applications?

Yes. In redox titrations, particularly with potassium permanganate (B83412) (KMnO₄), sulfuric acid provides the necessary acidic medium for the reaction to proceed efficiently.[9][14] The permanganate ion (MnO₄⁻) is a much stronger oxidizing agent in an acidic environment, and the acid provides the H⁺ ions required for the redox reaction.[9]

Troubleshooting Guide

Problem	Possible Cause	Solution
Solution appears cloudy or contains a precipitate upon preparation.	1. Incomplete dissolution of FAS. 2. Hydrolysis of ferrous ions due to insufficient acidification.[6][7]	1. Ensure vigorous stirring. Gentle warming can aid dissolution, but avoid excessive heating as it can accelerate oxidation.[6] 2. Prepare the solution again, ensuring the correct amount of sulfuric acid is added to the water before dissolving the FAS crystals.
The endpoint of my titration is unclear or inconsistent.	1. The FAS solution has partially oxidized, leading to an inaccurate concentration of Fe²⁺. 2. Insufficiently acidic conditions for the titration reaction (e.g., with KMnO₄).	1. Prepare a fresh FAS solution using the correct procedure, including acidification. 2. Ensure the titration is performed in a sufficiently acidic medium as stipulated by the specific experimental protocol.
The concentration of my standardized FAS solution changes over time.	Air oxidation of Fe²⁺ to Fe³⁺. Even in an acidified solution, very slow oxidation can occur over long periods.[3]	For high-precision work, it is recommended to standardize the FAS solution periodically. Store the solution in a tightly capped, dark bottle to minimize exposure to air and light.

Data Presentation

The rate of oxidation of ferrous ions (Fe²⁺) by dissolved oxygen is highly dependent on the pH of the solution. The acidic conditions created by adding sulfuric acid are essential for stabilizing the Fe²⁺ ions.

The overall rate of Fe(II) oxidation can be described by the following equation, which accounts for the different reactivities of the aquo-ion and its hydrolyzed forms[10][11]:

-d[Fe²⁺]/dt = k₁[Fe²⁺] + k₂[Fe(OH)⁺] + k₃[Fe(OH)₂⁰]

Where the hydrolyzed species are more readily oxidized.

The following table summarizes the dramatic effect of pH on the spontaneous oxidation rate of ferrous iron.

pH	Relative Oxidation Rate	Stability of Fe²⁺ Solution	Comment
< 4	Very Slow	High	At low pH, the dominant species is Fe²⁺(aq), which is oxidized very slowly. The rate is largely independent of pH in this range.[11]
5 - 8	Rapidly Increasing	Low to Very Low	The concentration of more easily oxidized hydrolyzed species, like Fe(OH)₂⁰, increases, leading to a steep rise in the oxidation rate.[10][11]
> 8	Very Fast	Extremely Low	The oxidation rate becomes pH-independent again but is extremely rapid due to the prevalence of Fe(OH)₂⁰.[11]

Data synthesized from kinetic principles described in the literature.[11][12]

Experimental Protocols

Preparation of 0.1 N (0.1 M) Ferrous Ammonium Sulfate Solution

This protocol is standard for creating a stable solution for titration and other analytical applications.

Materials:

• Ferrous Ammonium Sulfate hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O), M.W. = 392.14 g/mol

• Concentrated Sulfuric Acid (H₂SO₄)

• Distilled or deionized water, freshly boiled and cooled (to minimize dissolved oxygen)

• 1000 ml volumetric flask

• Beakers and graduated cylinders

Procedure:

• Carefully measure 40 ml of concentrated sulfuric acid and add it to 200 ml of distilled water in a beaker. Caution: Always add acid to water, never the other way around. The mixture will become hot.

• Allow the acid-water mixture to cool to room temperature.

• Accurately weigh out approximately 39.2 g of Ferrous Ammonium Sulfate hexahydrate.

• Transfer the weighed FAS to the cooled sulfuric acid solution and stir until it is completely dissolved.

• Quantitatively transfer the dissolved solution into a 1000 ml volumetric flask.

• Dilute the solution to the 1000 ml mark with freshly boiled and cooled distilled water.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store in a well-stoppered bottle. This solution should be standardized before use in precise quantitative analysis.[8][11][12]

Mandatory Visualization

The following diagram illustrates the logical workflow for preparing a stable Ferrous Ammonium Sulfate solution, highlighting the critical role of sulfuric acid in preventing the primary degradation pathways.

Role of Sulfuric Acid in FAS Solution Stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Leaching of iron from copper tailings by sulfuric acid: behavior, kinetics and mechanism - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08865J [pubs.rsc.org]
• 6. ftp.soest.hawaii.edu [ftp.soest.hawaii.edu]
• 7. journal.uctm.edu [journal.uctm.edu]
• 8. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 9. Ferrous Ammonium Sulfate, 0.1 Normal [rmreagents.com]
• 10. researchgate.net [researchgate.net]
• 11. The effect of pH on the kinetics of spontaneous Fe(II) oxidation by O2 in aqueous solution--basic principles and a simple heuristic description - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Redox Transformations of Iron at Extremely Low pH: Fundamental and Applied Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]

Shelf life and storage conditions for ferrous ammonium sulfate.

This technical support center provides guidance on the shelf life, storage, and troubleshooting for experiments involving ferrous ammonium (B1175870) sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of solid ferrous ammonium sulfate?

A1: The shelf life of solid ferrous ammonium sulfate, also known as Mohr's salt, is generally considered fair to poor as it is susceptible to oxidation and is affected by light.[1] However, with proper storage, it can have a shelf life of up to 60 months.[2]

Q2: What are the ideal storage conditions for ferrous ammonium sulfate?

A2: To maximize its shelf life, ferrous ammonium sulfate should be stored in a cool, dry, and well-ventilated area.[3][4] The container should be tightly closed to protect it from air and light.[4][5]

Q3: How can I tell if my ferrous ammonium sulfate has degraded?

A3: Ferrous ammonium sulfate is a pale green crystalline powder.[1] Degradation through oxidation of the ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions is indicated by a color change to a yellowish or brownish hue.

Q4: What is the impact of using degraded ferrous ammonium sulfate in my experiments?

A4: The presence of ferric ions will lead to inaccurate results, particularly in redox titrations where ferrous ammonium sulfate is used as a primary standard. The concentration of the ferrous ion will be lower than expected, leading to errors in the standardization of oxidizing agents.[6]

Q5: Why is sulfuric acid added when preparing a ferrous ammonium sulfate solution?

A5: Dilute sulfuric acid is added to prevent the hydrolysis of ferrous ions and to slow down the oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions, thus enhancing the stability of the solution.[7][8]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inaccurate or inconsistent titration results	Degradation of the ferrous ammonium sulfate solution.	Prepare a fresh solution from solid that shows no signs of discoloration. For high-precision work, it is recommended to restandardize the solution frequently.[9]
Improperly prepared standard solution.	Ensure the use of freshly boiled and cooled deionized water to minimize dissolved oxygen. Always add sulfuric acid to the water before dissolving the ferrous ammonium sulfate crystals.[1][10]
The endpoint of the titration is unclear or fades quickly.	The solution was heated before titration.	Ferrous ammonium sulfate solutions should not be heated, as this can accelerate the oxidation of ferrous ions by atmospheric oxygen, leading to inaccurate results.[8][11]
The solid ferrous ammonium sulfate appears clumpy and discolored.	The material has been exposed to moisture and air.	Discard the reagent as it has likely degraded. Ensure that new containers are stored in a desiccator or a tightly sealed container in a cool, dry place.[1][4]

Data Presentation

Table 1: Shelf Life and Storage Conditions for Ferrous Ammonium Sulfate

Parameter	Recommendation	Source
Shelf Life (Solid)	Fair to poor; up to 60 months under optimal conditions.	[1][2]
Storage Temperature	Cool, not exceeding 25°C (77°F).	[12]
Storage Environment	Dry, well-ventilated area.	[3]
Container	Tightly closed, protected from light.	[4][5]
Incompatible Materials	Strong acids and strong oxidizers.	[1]

Experimental Protocols

Preparation and Standardization of 0.1 M Ferrous Ammonium Sulfate Solution

This protocol describes the preparation of a 0.1 M ferrous ammonium sulfate solution and its standardization using a standard solution of an oxidizing agent like ceric ammonium sulfate or potassium permanganate (B83412).

Materials:

• Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Freshly boiled and cooled deionized water

• Standard 0.1 M ceric ammonium sulfate solution or 0.1 N potassium permanganate solution

• Ferroin (B110374) indicator or Orthophenanthroline solution[1][2]

• Volumetric flasks (1000 mL)

• Burette

• Pipette (25 mL)

• Erlenmeyer flasks

Procedure:

• Preparation of the Ferrous Ammonium Sulfate Solution:

  • Carefully add 40 mL of concentrated sulfuric acid to 200 mL of cooled, deionized water in a 1000 mL beaker.[1]

  • Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate.[2]

  • Dissolve the weighed solid in the acidified water.[1]

  • Quantitatively transfer the solution to a 1000 mL volumetric flask.

  • Dilute to the mark with freshly boiled and cooled deionized water and mix thoroughly.[1]

• Standardization of the Ferrous Ammonium Sulfate Solution:

  • Rinse and fill a burette with the standard oxidizing agent solution.

  • Pipette 25.0 mL of the prepared ferrous ammonium sulfate solution into an Erlenmeyer flask.[1]

  • Add 2 drops of ferroin indicator or orthophenanthroline solution to the flask. The solution will turn red.[1][2]

  • Titrate with the standard oxidizing agent solution until the color changes from red to a pale blue or colorless at the endpoint.[1][2]

  • Record the volume of the titrant used.

  • Repeat the titration at least two more times to obtain concordant results.

  • Calculate the exact molarity of the ferrous ammonium sulfate solution.

Mandatory Visualization

Caption: Experimental workflow for the preparation and standardization of a ferrous ammonium sulfate solution.

References

• 1. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 2. pharmaupdater.com [pharmaupdater.com]
• 3. Ferrous Ammonium Sulfate, 0.1 Normal [rmreagents.com]
• 4. Ferrous Ammonium Sulfate [doi.usp.org]
• 5. Procedure [chem.fsu.edu]
• 6. nbinno.com [nbinno.com]
• 7. Preparation and Standardization of 0.1 M Ferric Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 8. byjus.com [byjus.com]
• 9. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]
• 10. pharmapath.in [pharmapath.in]
• 11. aakash.ac.in [aakash.ac.in]
• 12. Ferrous Ammonium Sulfate [catalog.aquaphoenixsci.com]

Technical Support Center: Ferrous Ammonium Sulfate Purity Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ferrous Ammonium Sulfate (FAS). It addresses common issues encountered during purity analysis, focusing on the impact of various impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in Ferrous Ammonium Sulfate (FAS)?

A1: Common impurities in FAS can originate from the raw materials or the manufacturing process. These include oxidation products and various metal ions. The most prevalent impurities are:

• Ferric Iron (Fe³⁺): Formed by the oxidation of the ferrous iron (Fe²⁺) in FAS. This is often the primary impurity affecting purity analysis.[1]

• Metallic Impurities: Ions such as manganese (Mn²⁺), magnesium (Mg²⁺), nickel (Ni²⁺), lead (Pb²⁺), and zinc (Zn²⁺) are often present as they can form isomorphous salts with ferrous sulfate.[2]

Q2: How does the presence of Ferric Iron (Fe³⁺) affect the purity analysis of FAS?

A2: Ferric iron (Fe³⁺) is the oxidized form of the active ferrous ion (Fe²⁺) in FAS. In redox titrations, which are common for FAS purity analysis, the titrant (e.g., potassium permanganate (B83412) or ceric sulfate) reacts with Fe²⁺. Since Fe³⁺ does not react with these oxidizing agents, its presence leads to an underestimation of the FAS purity because there is less Fe²⁺ available for the titration reaction.

Q3: Why is an acidic medium important when preparing FAS solutions for analysis?

A3: An acidic medium, typically achieved by adding sulfuric acid, is crucial for several reasons:

• It suppresses the hydrolysis of the ferrous ions.[1]

• It significantly slows down the oxidation of Fe²⁺ to Fe³⁺ by atmospheric oxygen, thereby ensuring the stability of the FAS solution.[1]

• In permanganometric titrations, a strong acidic condition is required for the proper reduction of the permanganate ion (MnO₄⁻) to the colorless manganese(II) ion (Mn²⁺).[3][4]

Q4: Can impurities other than Ferric Iron affect the analysis?

A4: Yes, other metallic impurities can interfere with the analytical methods used for FAS purity. For instance, in spectrophotometric methods using o-phenanthroline, metal ions like zinc, chromium, cobalt, copper, and nickel can form complexes with the reagent, which can affect the accuracy of the results.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purity analysis of Ferrous Ammonium Sulfate.

Issue	Potential Cause	Troubleshooting Steps
Titration endpoint is reached too quickly (lower than expected titrant volume).	1. Presence of ferric iron (Fe³⁺) in the FAS sample. 2. Incorrectly standardized titrant. 3. Loss of FAS solution during transfer.	1. Ensure the FAS is stored properly to prevent oxidation. If the crystals are yellowish instead of pale green, significant oxidation may have occurred. 2. Restandardize the titrant solution. 3. Review and ensure proper quantitative transfer techniques are being used.
The pink color of the permanganate endpoint fades quickly.	1. Insufficient acidification of the FAS solution. 2. Presence of organic impurities that react slowly with permanganate.	1. Ensure the correct amount of sulfuric acid is added to the FAS solution before titration.[3] 2. Use high-purity water and ensure all glassware is thoroughly cleaned.
A brown precipitate (Manganese Dioxide) forms during permanganate titration.	Insufficient acidic conditions.	The reaction requires a sufficient concentration of H⁺ ions. Ensure the specified amount of sulfuric acid is added to the FAS solution before starting the titration.[5][6]
Inconsistent or non-reproducible titration results.	1. Air bubbles in the burette. 2. Improper endpoint detection. 3. Contaminated glassware. 4. Incomplete mixing of the solution.	1. Check the burette for air bubbles before starting the titration and ensure the tip is filled.[7] 2. The endpoint for permanganate titration is the first persistent pale pink color.[4] 3. Thoroughly clean all glassware with an appropriate cleaning agent and rinse with deionized water.[8] 4. Swirl the flask continuously during the titration to ensure thorough mixing.[7]
Spectrophotometric analysis gives unexpectedly low results.	1. Incomplete reduction of Fe³⁺ to Fe²⁺. 2. Interference from other metal ions. 3. Incorrect pH of the solution.	1. Ensure a sufficient amount of reducing agent (e.g., hydroxylamine (B1172632) hydrochloride) is added and allow adequate time for the reduction to complete.[2] 2. If interfering metals are suspected, consider using a masking agent or increasing the concentration of the o-phenanthroline reagent.[2] 3. Verify that the pH of the solution is within the optimal range for color development (typically between 3 and 9).[2]

Quantitative Data on Impurity Impact

The following table summarizes the impact of common impurities on different analytical methods for FAS purity. Quantitative data for titration is often not explicitly detailed in standard literature; therefore, the nature of the interference is described.

Impurity	Analytical Method	Impact on Purity Result	Mitigation Strategy
Ferric Iron (Fe³⁺)	Redox Titration	Negative error (underestimation of purity) as Fe³⁺ does not react with the oxidizing titrant.	Proper storage of FAS to prevent oxidation. Use of acidic conditions to stabilize the Fe²⁺ solution.
Spectrophotometry (o-phenanthroline)	Positive error if not accounted for, as o-phenanthroline only reacts with Fe²⁺.	Addition of a reducing agent (e.g., hydroxylamine hydrochloride) to convert all Fe³⁺ to Fe²⁺ before color development.[2]
Manganese (Mn²⁺)	Permanganate Titration	Can interfere if present in high concentrations, though it is also a product of the titration.	The Zimmermann-Reinhardt reagent, containing MnSO₄, can be used to prevent the oxidation of chloride ions if present and improve the endpoint.
Zinc (Zn²⁺)	Spectrophotometry (o-phenanthroline)	Negative error by forming a colorless complex with o-phenanthroline, reducing the availability of the reagent for iron. This is significant if the zinc concentration is more than 10 times that of iron.[2]	Add an excess of the o-phenanthroline reagent.[2]
Nickel (Ni²⁺)	Spectrophotometry (o-phenanthroline)	Can interfere by forming complexes with o-phenanthroline.[2]	Use of masking agents or sample pre-treatment to remove the interfering ion may be necessary.
Copper (Cu²⁺)	Spectrophotometry (o-phenanthroline)	Can interfere by forming complexes with o-phenanthroline.[2]	Masking agents or pre-treatment may be required.
Chloride (Cl⁻)	Permanganate Titration	Positive error, as chloride ions can be oxidized by permanganate, leading to higher consumption of the titrant.	Use sulfuric acid instead of hydrochloric acid for acidification.[5]

Experimental Protocols

Purity Analysis by Permanganometric Titration

This method is based on the oxidation of Fe²⁺ to Fe³⁺ by a standard solution of potassium permanganate (KMnO₄).

Reagents and Apparatus:

• Ferrous Ammonium Sulfate (FAS) sample

• Standardized ~0.1 N Potassium Permanganate (KMnO₄) solution

• Dilute Sulfuric Acid (H₂SO₄) (1 M)

• Analytical balance

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Volumetric flask (250 mL)

Procedure:

• Accurately weigh about 1.6 g of the FAS sample.[2]

• Dissolve the sample in a 250 mL volumetric flask with a previously prepared mixture of 100 mL of deionized water and 20 mL of 1 M sulfuric acid.[2]

• Dilute the solution to the 250 mL mark with deionized water and mix thoroughly.

• Rinse the burette with the standardized KMnO₄ solution and then fill it, ensuring no air bubbles are present. Record the initial burette reading.

• Pipette 25.0 mL of the FAS solution into an Erlenmeyer flask.

• Titrate the FAS solution with the KMnO₄ solution. The purple color of the permanganate will disappear as it is added to the FAS solution.

• The endpoint is reached when the addition of one drop of KMnO₄ solution produces a faint, permanent pink color in the solution.[3][4]

• Record the final burette reading.

• Repeat the titration at least two more times to ensure concordant results.

Calculation: The purity of FAS is calculated using the following reaction stoichiometry: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O

Spectrophotometric Determination of Iron with o-Phenanthroline

This colorimetric method relies on the formation of a stable orange-red complex between Fe²⁺ and o-phenanthroline, which is measured using a spectrophotometer.

Reagents and Apparatus:

• FAS sample

• o-Phenanthroline solution

• Hydroxylamine hydrochloride solution (reducing agent)

• Sodium acetate (B1210297) solution (buffer)

• Spectrophotometer

• Volumetric flasks

• Pipettes

• Cuvettes

Procedure:

• Prepare a stock solution of the FAS sample of a known concentration.

• To an aliquot of the sample solution in a volumetric flask, add the hydroxylamine hydrochloride solution to reduce any Fe³⁺ to Fe²⁺.

• Add the o-phenanthroline solution and then the sodium acetate buffer to adjust the pH to the optimal range for color development.

• Dilute to the mark with deionized water and allow time for the color to fully develop.

• Measure the absorbance of the solution at the wavelength of maximum absorbance (approximately 510 nm) using a spectrophotometer.[2]

• Determine the concentration of iron from a calibration curve prepared using standard iron solutions.

Visualizations

Caption: Troubleshooting workflow for FAS purity analysis.

Caption: Redox reaction in permanganate titration of FAS.

References

• 1. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Permanganate Titrations [staff.buffalostate.edu]
• 4. issr.edu.kh [issr.edu.kh]
• 5. theexamformula.co.uk [theexamformula.co.uk]
• 6. studymind.co.uk [studymind.co.uk]
• 7. microbiozindia.com [microbiozindia.com]
• 8. titrations.info [titrations.info]

Avoiding hydrolysis of ferrous sulfate in solution preparation.

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) regarding the preparation of ferrous sulfate (B86663) (FeSO₄) solutions, with a core focus on preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Why does my ferrous sulfate solution turn cloudy or form a precipitate over time?

A1: The cloudiness or precipitate you are observing is likely due to the hydrolysis and oxidation of ferrous sulfate. In solution, the ferrous ion (Fe²⁺) readily reacts with water (hydrolysis) to form insoluble iron hydroxides and oxides. This process is often accompanied by oxidation of the ferrous (Fe²⁺) ion to the ferric (Fe³⁺) state, which then precipitates as ferric hydroxide (B78521) (Fe(OH)₃), a reddish-brown solid.[1][2]

Q2: How can I prevent the hydrolysis and oxidation of my ferrous sulfate solution?

A2: The most effective way to prevent hydrolysis and subsequent oxidation is to acidify the solution.[3][4] By adding a small amount of a non-oxidizing acid, such as dilute sulfuric acid (H₂SO₄), you can lower the pH of the solution. This acidic environment inhibits the formation of hydroxide ions, thereby stabilizing the ferrous ions and keeping them in solution.[2][3]

Q3: What is the optimal pH range for a stable ferrous sulfate solution?

A3: A pH of 3.0 to 4.0 is generally recommended to maintain the stability of a ferrous sulfate solution.[5] Within this acidic range, the equilibrium of the hydrolysis reaction is shifted away from the formation of insoluble iron hydroxides.

Q4: Can I use other acids besides sulfuric acid to stabilize the solution?

A4: Yes, other non-oxidizing acids can be used. For instance, citric acid is also an effective chelating and acidifying agent that can stabilize ferrous sulfate solutions.[6] However, it is crucial to avoid oxidizing acids, like nitric acid, as they will promote the conversion of ferrous (Fe²⁺) to ferric (Fe³⁺) ions.[7]

Q5: Does temperature affect the stability of ferrous sulfate solutions?

A5: Yes, temperature can influence the stability of ferrous sulfate solutions. Elevated temperatures can accelerate both hydrolysis and oxidation reactions.[8] Therefore, it is advisable to store ferrous sulfate solutions in a cool, dark place.[9] For long-term storage, refrigeration is recommended.[10]

Q6: Is it necessary to use deionized or distilled water for preparing the solution?

A6: It is highly recommended to use purified water, such as deionized or distilled water. Tap water may contain dissolved oxygen and other impurities that can accelerate the oxidation of ferrous ions.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Solution is cloudy or has a yellow/brown precipitate immediately after preparation.	The pH of the solution is too high, leading to rapid hydrolysis and oxidation.	Add a few drops of dilute sulfuric acid to lower the pH to the recommended range of 3.0-4.0.[3][5]
Clear solution becomes cloudy over a short period.	The solution was not sufficiently acidified, or it is being exposed to air and light.	Ensure the pH is within the stable range. Store the solution in a tightly sealed, amber glass bottle to protect it from air and light.[6][9]
Crystals do not fully dissolve.	The solution may be supersaturated, or the temperature of the water is too low.	Gently warm the solution while stirring to increase the solubility of ferrous sulfate. Ensure you are not exceeding the solubility limit at that temperature.
Solution color fades from pale green to colorless.	This may indicate the oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions, which can then hydrolyze.	While a slight color change might occur, a significant loss of the green hue suggests oxidation. Prepare a fresh solution using the recommended stabilization protocol.

Quantitative Data: Solubility of Ferrous Sulfate

The solubility of ferrous sulfate is influenced by both temperature and the presence of acid. The following table summarizes the solubility of ferrous sulfate heptahydrate in water at various temperatures.

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	15.65
10	20.5
25	29.51
40.1	39.89
54	51.35

Data sourced from Affinity Chemical.[11]

It is important to note that in acidic conditions, the solubility of ferrous sulfate can be affected. Research has shown that at higher acid concentrations, the solubility may decrease, particularly at lower temperatures.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 0.1 M Ferrous Sulfate Solution

Materials:

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Deionized or distilled water

• Concentrated sulfuric acid (H₂SO₄)

• Volumetric flask (e.g., 100 mL, 500 mL, or 1 L)

• Graduated cylinder

• Glass beaker

• Magnetic stirrer and stir bar

• Amber glass storage bottle

Procedure:

• Weighing: Accurately weigh out the required amount of ferrous sulfate heptahydrate. For a 0.1 M solution, you will need 27.8 g per liter of solution.

• Dissolving: Add the weighed ferrous sulfate to a beaker containing approximately 80% of the final volume of deionized water.

• Acidification: Carefully add a few drops of concentrated sulfuric acid to the solution while stirring. The goal is to bring the pH to between 3.0 and 4.0. For a 1 L solution, approximately 1-2 mL of concentrated sulfuric acid is often sufficient.[4] Safety Note: Always add acid to water, never the other way around, to avoid a violent exothermic reaction.

• Stirring: Place the beaker on a magnetic stirrer and stir until the ferrous sulfate is completely dissolved. The solution should be a pale green color.

• Final Volume: Transfer the dissolved solution to a volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Carefully add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Storage: Transfer the final solution to a clean, amber glass bottle and seal it tightly. Store in a cool, dark place.[6][9]

Protocol 2: Preparation of Ferrous Sulfate Syrup (Example from Pharmaceutical Formulation)

This protocol is provided as an example of a stabilized ferrous sulfate formulation for pharmaceutical applications.

Materials (for 100 mL):

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O): 2 g

• Citric acid: 0.2 g

• Sucrose (B13894): 10 g

• Sodium benzoate (B1203000) (preservative): 0.02 g

• Purified water: q.s. to 100 mL

Procedure:

• Dissolve the 2 g of ferrous sulfate heptahydrate in 40 mL of purified water in a beaker.

• Add 0.2 g of citric acid to the solution to stabilize the ferrous ions.

• Add 10 g of sucrose and stir until completely dissolved.

• Add 0.02 g of sodium benzoate to prevent microbial growth.

• Transfer the solution to a 100 mL volumetric cylinder and add purified water to make up the final volume.

• Filter the solution to remove any undissolved particles.

• Store the syrup in a USP-approved amber glass bottle to protect it from light.[6]

Visualizations

Caption: Chemical pathway of ferrous sulfate hydrolysis and oxidation.

Caption: Troubleshooting workflow for ferrous sulfate solution preparation.

References

• 1. echemi.com [echemi.com]
• 2. quora.com [quora.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. drugfuture.com [drugfuture.com]
• 6. scribd.com [scribd.com]
• 7. Iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 8. GB2354514A - Stabilizing ferrous sulphate - Google Patents [patents.google.com]
• 9. laballey.com [laballey.com]
• 10. akjournals.com [akjournals.com]
• 11. Ferrous Sulfate Composition and Uses - Affinity Chemical [affinitychemical.com]

Why prolonged heating is avoided when preparing ferrous ammonium sulfate.

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working with ferrous ammonium (B1175870) sulfate (B86663), commonly known as Mohr's salt.

Frequently Asked Questions (FAQs)

Q1: Why is prolonged heating strictly avoided when preparing ferrous ammonium sulfate?

A1: Prolonged heating is avoided primarily to prevent the oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺).[1][2] Ferrous ammonium sulfate is a salt containing Fe²⁺ ions, which are susceptible to oxidation, especially when heated in the presence of air.[2] This oxidation results in a yellowish, impure final product instead of the desired light green crystals of pure ferrous ammonium sulfate.[1][3]

Q2: At what temperature does ferrous ammonium sulfate begin to decompose?

A2: Ferrous ammonium sulfate hexahydrate begins to decompose at temperatures between 100°C and 110°C.[4][5] This is another critical reason to avoid excessive or prolonged heating during its preparation.

Q3: What is the purpose of adding dilute sulfuric acid during the preparation?

A3: Dilute sulfuric acid is added to the water to prevent the hydrolysis of the ferrous sulfate.[1][6][7][8] The acidic environment helps to keep the ferrous ions in solution and prevents the formation of basic iron sulfates.

Q4: What are the visual indicators of oxidation to ferric ions?

A4: The primary visual indicator of oxidation is a color change in the solution from a pale green (characteristic of Fe²⁺ ions) to a yellow or brownish color (characteristic of Fe³⁺ ions).[1][3] If a yellow-colored solution is observed, it indicates that the experiment should be repeated for a pure sample.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Final crystals appear yellow or brown instead of light green.	Oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions.	Avoid prolonged or excessive heating of the solution. Ensure the dissolution of salts is done with gentle warming.[1][7][8] Repeat the experiment if a yellow solution is obtained.[1]
Low yield of crystals.	Incomplete crystallization or premature crystallization during filtration.	Ensure the solution is sufficiently concentrated to the point of crystallization before cooling.[1][7] Avoid disturbing the solution during the cooling process to allow for the formation of larger, purer crystals.[9]
Cloudy or turbid solution after dissolving salts.	Presence of suspended impurities.	Filter the warm solution before allowing it to cool and crystallize.[1][6][7]
No crystals form upon cooling.	The solution is not sufficiently saturated.	Reheat the solution to evaporate more solvent and concentrate it further to the crystallization point.[1] Consider "seeding" with a few crystals of Mohr's salt to induce crystallization.[1]

Experimental Data Summary

Property	Value
Chemical Formula	FeSO₄·(NH₄)₂SO₄·6H₂O[1][4][6][7]
Molar Mass	392.14 g/mol [4][10]
Appearance	Light blue-green crystalline solid[4][6][7]
Solubility in Water	26.9 g / 100 mL at 20°C[11]
Melting/Decomposition Point	100-110 °C[4][5][12]

Experimental Workflow & Chemical Pathway

Below is a diagram illustrating the key steps in the preparation of ferrous ammonium sulfate and the undesired oxidation pathway caused by prolonged heating.

Caption: Workflow for ferrous ammonium sulfate synthesis and the undesired oxidation pathway.

References

• 1. byjus.com [byjus.com]
• 2. Prolonged heating is avoided during the preparation of ferrous ammonium s.. [askfilo.com]
• 3. PROCEDURE Oxidation of ferrous to ferric ions i. Take about 5mL (full t.. [askfilo.com]
• 4. Page loading... [guidechem.com]
• 5. cameo.mfa.org [cameo.mfa.org]
• 6. collegedunia.com [collegedunia.com]
• 7. Class 12 Chemistry To Prepare A Pure Sample Of Ferrous Ammonium Sulphate Experiment [vedantu.com]
• 8. testbook.com [testbook.com]
• 9. learncbse.in [learncbse.in]
• 10. Ammonium iron(II) sulfate - Wikipedia [en.wikipedia.org]
• 11. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Ferrous ammonium sulfate hexahydrate CAS#: 7783-85-9 [m.chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Ferrous Ammonium Sulfate and Other Reducing Agents in Titrimetry

For Researchers, Scientists, and Drug Development Professionals

In the precise world of titrimetric analysis, the choice of a reducing agent is critical to achieving accurate and reproducible results. Ferrous Ammonium Sulfate (B86663) (FAS), also known as Mohr's salt, is a widely utilized reductometric standard. This guide provides an objective comparison of Ferrous Ammonium Sulfate with other common reducing agents, namely Sodium Thiosulfate (B1220275) and Stannous Chloride, supported by procedural details and key performance characteristics.

Executive Summary

Ferrous Ammonium Sulfate stands out as a primary standard in many applications due to its superior stability in the solid form compared to ferrous sulfate and its relatively straightforward standardization.[1] While solutions of FAS are susceptible to air oxidation, they are more stable than ferrous sulfate solutions.[2] Sodium thiosulfate is another excellent reducing agent, particularly in iodometric titrations, though its solutions require periodic standardization. Stannous chloride is a powerful reducing agent but is highly susceptible to oxidation, necessitating careful handling and frequent standardization.

Performance Comparison

The selection of a reducing agent is often dictated by the specific analyte, the required accuracy, and practical laboratory considerations such as stability and ease of use.

Parameter	Ferrous Ammonium Sulfate (FAS)	Sodium Thiosulfate (Na₂S₂O₃)	Stannous Chloride (SnCl₂)
Primary Standard	Yes (solid)	No	No
Stability of Solution	Moderately stable; slow air oxidation. Acidification (e.g., with H₂SO₄) improves stability.	Unstable; susceptible to bacterial degradation and reaction with CO₂. Requires periodic restandardization.[3]	Highly unstable; readily oxidized by air. Must be freshly prepared and standardized, often stored under an inert atmosphere or with metallic tin.[4][5]
Standardization	Typically against primary standards like K₂Cr₂O₇ or Ce(NH₄)₄(SO₄)₄.[6][7]	Standardized against KIO₃ or K₂Cr₂O₇.[3][8]	Standardized against a standard iodine solution.[4][9]
Common Analytes	Oxidizing agents such as KMnO₄, K₂Cr₂O₇, Ce⁴⁺.[10]	Iodine (directly or liberated from oxidizing agents).[11]	Iodine, Iron (III), and other metal ions.[12]
Endpoint Detection	Self-indicating (KMnO₄), redox indicators (e.g., ferroin, diphenylamine), potentiometry.[7]	Starch indicator (for iodine).[11]	Starch indicator (for iodine).[9]
Interferences	Oxidizing and reducing impurities in the sample.	Strong oxidizing or reducing agents, copper (II) ions, acidic or alkaline pH.	Other reducible substances, atmospheric oxygen.[5]

Experimental Protocols

Detailed and accurate experimental protocols are fundamental to achieving reliable titrimetric results. Below are standardized procedures for the preparation and standardization of each reducing agent.

Ferrous Ammonium Sulfate (FAS)

Preparation of 0.1 M Ferrous Ammonium Sulfate Solution:

• Accurately weigh approximately 39.2 g of analytical grade Ferrous Ammonium Sulfate hexahydrate, (NH₄)₂Fe(SO₄)₂·6H₂O.

• In a 1 L volumetric flask, dissolve the weighed FAS in a previously cooled mixture of 20 mL of concentrated sulfuric acid and 200 mL of distilled water.

• Dilute the solution to the 1 L mark with freshly boiled and cooled distilled water.

• Mix the solution thoroughly.

Standardization with Potassium Dichromate:

• Accurately weigh approximately 0.2 g of primary standard potassium dichromate (K₂Cr₂O₇), previously dried at 105-110°C, and dissolve it in 100 mL of distilled water in a 250 mL conical flask.

• Carefully add 10 mL of concentrated sulfuric acid and 5 mL of 85% phosphoric acid.

• Add 8-10 drops of a suitable redox indicator, such as sodium diphenylamine (B1679370) sulfonate.

• Titrate the K₂Cr₂O₇ solution with the prepared FAS solution until the endpoint is reached, indicated by a color change from violet-blue to green.[13]

• Repeat the titration at least two more times to ensure reproducibility.

Sodium Thiosulfate

Preparation of 0.1 M Sodium Thiosulfate Solution:

• Weigh approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) and 0.2 g of sodium carbonate (as a stabilizer).

• Dissolve in 1 L of freshly boiled and cooled distilled water in a volumetric flask.[3]

• Store the solution in a dark, well-stoppered bottle.

Standardization with Potassium Iodate (B108269):

• Accurately weigh approximately 0.15 g of primary standard potassium iodate (KIO₃), previously dried at 120°C, and dissolve it in 25 mL of distilled water in a 250 mL glass-stoppered conical flask.

• Add 2 g of potassium iodide (KI) (free from iodate) and 5 mL of 1 M sulfuric acid.

• Immediately stopper the flask and allow the reaction to proceed in the dark for 5-10 minutes.

• Titrate the liberated iodine with the sodium thiosulfate solution until the solution becomes a pale straw color.

• Add 2 mL of starch indicator solution, which will turn the solution blue-black.

• Continue the titration dropwise until the blue color disappears.[8]

• Perform a blank titration to account for any impurities.

Stannous Chloride

Preparation of 0.1 M Stannous Chloride Solution:

• Dissolve approximately 22.6 g of stannous chloride dihydrate (SnCl₂·2H₂O) in 500 mL of concentrated hydrochloric acid in a 1 L volumetric flask.

• Dilute to the mark with distilled water that has been deoxygenated by boiling or purging with nitrogen.

• Add a few pieces of metallic tin to the solution to prevent oxidation of Sn²⁺ to Sn⁴⁺.[4]

• This solution must be standardized immediately before use.

Standardization with Iodine:

• Prepare a standard 0.05 M iodine solution.

• Pipette a known volume (e.g., 25 mL) of the stannous chloride solution into a conical flask.

• Add 5 g of potassium sodium tartrate and a cold saturated solution of sodium bicarbonate until the solution is alkaline to litmus (B1172312) paper.[4]

• Add 1 mL of starch indicator solution.

• Titrate immediately with the standard iodine solution until the first permanent blue color appears.[4][9]

Signaling Pathways and Experimental Workflows

Visualizing the logical flow of experimental procedures can enhance understanding and reproducibility. The following diagrams, generated using Graphviz, illustrate the key steps in the standardization of each reducing agent.

Caption: Workflow for the preparation and standardization of Ferrous Ammonium Sulfate solution.

Caption: Workflow for the preparation and standardization of Sodium Thiosulfate solution.

Caption: Workflow for the preparation and standardization of Stannous Chloride solution.

Conclusion

Ferrous Ammonium Sulfate remains a robust and reliable choice for a reducing agent in many titrimetric applications, offering a good balance of stability and ease of use. For analyses requiring the determination of iodine, Sodium Thiosulfate is the classic and effective choice, provided its solution is regularly standardized. Stannous Chloride, while a powerful reductant, presents challenges due to its instability and should be reserved for applications where its high reducing potential is essential and appropriate handling procedures can be strictly followed. The selection of the optimal reducing agent will ultimately depend on the specific requirements of the analysis, including the nature of the analyte, desired accuracy, and available laboratory resources.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ipcinfo.org [ipcinfo.org]
• 5. zenodo.org [zenodo.org]
• 6. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]
• 7. jetir.org [jetir.org]
• 8. hiranuma.com [hiranuma.com]
• 9. Stannous Chloride [drugfuture.com]
• 10. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]
• 11. studymind.co.uk [studymind.co.uk]
• 12. iiserm.github.io [iiserm.github.io]
• 13. seniorchem.com [seniorchem.com]

A Comparative Guide to Ferrous Ammonium Sulfate and Ferrous Sulfate for Researchers and Drug Development Professionals

In the selection of reagents for research, development, and manufacturing, the choice between ferrous ammonium (B1175870) sulfate (B86663) and ferrous sulfate is critical, hinging on the specific requirements for stability, purity, and application. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in making informed decisions.

Executive Summary

Ferrous ammonium sulfate, commonly known as Mohr's salt, is a double salt of ferrous sulfate and ammonium sulfate.[1] Its primary advantage lies in its exceptional stability and resistance to oxidation compared to ferrous sulfate, both in solid form and in aqueous solutions.[2][3][4][5][6] This stability makes it the preferred reagent for applications requiring a reliable and consistent source of Fe²⁺ ions, most notably in analytical chemistry for redox titrations.[4] Ferrous sulfate, while more susceptible to oxidation, has a broader range of industrial applications, including in agriculture, water treatment, and as a therapeutic iron supplement.[7]

Performance Comparison

The key differentiator between the two compounds is stability. The crystalline structure of ferrous ammonium sulfate protects the ferrous ions from air oxidation, giving it a significantly longer shelf life.[4] In contrast, ferrous sulfate is prone to oxidation, which can lead to inaccuracies in analytical procedures and a shortened shelf life. The ammonium ions in Mohr's salt also make its solutions slightly acidic, which further slows the oxidation of Fe²⁺ to Fe³⁺.[4]

Applications Overview

Application	Ferrous Ammonium Sulfate (Mohr's Salt)	Ferrous Sulfate	Rationale
Analytical Chemistry (Titration)	Preferred	Less Suitable	High stability of Fe²⁺ ensures accurate and reproducible results.[4][8]
Chemical Synthesis	Used as a stable source of Fe²⁺	Used, but oxidation can be a concern	Stability of ferrous ammonium sulfate prevents unwanted side reactions from Fe³⁺ impurities.
Cell Culture	Used as an iron supplement	Used as an iron supplement	Both can provide essential iron, but stability and the presence of ammonium ions in Mohr's salt should be considered.
Iron Supplementation (Pharmaceuticals)	Not typically used	Commonly Used	Ferrous sulfate is a widely accepted and cost-effective oral iron supplement.[7]
Industrial Applications	Limited	Widely Used	Ferrous sulfate is used as a flocculant in water treatment, a reducing agent in cement, and a colorant.
Agriculture	Used as a fertilizer and moss killer	Widely Used	Both provide iron to plants, but ferrous sulfate is more common.

Quantitative Data: Bioavailability for Iron Fortification

While ferrous ammonium sulfate is not typically used for food fortification, studies comparing a similar double salt, ferrous ammonium phosphate (B84403) (FAP), with ferrous sulfate provide valuable insights into iron absorption. The following data is from studies measuring iron absorption using the erythrocyte incorporation of stable isotopes (⁵⁷Fe, ⁵⁸Fe).

Compound	Study Population	Geometric Mean Iron Absorption (%)	Relative Bioavailability to Ferrous Sulfate (%)
Ferrous Sulfate	Iron-deficient women	10.4%	100%
Ferrous Ammonium Phosphate (FAP)	Iron-deficient women	7.4%	71%
Ferrous Sulfate	Iron-replete children	7.6%	100%
Ferrous Ammonium Phosphate (FAP)	Iron-replete children	8.3%	110% (not statistically significant)

Data sourced from studies on Ferrous Ammonium Phosphate (FAP).[9][10][11][12][13][14]

These studies indicate that while ferrous sulfate is a highly bioavailable source of iron, the bioavailability of ferrous ammonium salts can be comparable, particularly in iron-replete individuals.[9][12]

Experimental Protocols

Preparation of a Standard Solution of Ferrous Ammonium Sulfate (Mohr's Salt)

This protocol outlines the preparation of a standard solution of ferrous ammonium sulfate for use in redox titrations.

Materials:

• Ferrous ammonium sulfate hexahydrate [(NH₄)₂Fe(SO₄)₂·6H₂O]

• Distilled or deionized water

• Dilute sulfuric acid (e.g., 2 M)

• Volumetric flask (e.g., 250 mL)

• Weighing balance

• Beaker

• Funnel

Procedure:

• Accurately weigh the required amount of ferrous ammonium sulfate crystals. For a 0.1 M solution in a 250 mL flask, this would be approximately 9.8 g.

• Transfer the crystals to a beaker and add approximately 50-100 mL of distilled water.

• Add 5-10 mL of dilute sulfuric acid to the beaker. The acid prevents the hydrolysis of the ferrous salt and inhibits oxidation.[3][4]

• Stir gently with a glass rod until the crystals are completely dissolved.

• Using a funnel, carefully transfer the solution into a 250 mL volumetric flask.

• Rinse the beaker with a small amount of distilled water and transfer the rinsings to the volumetric flask to ensure all the salt is transferred.

• Add distilled water to the flask until the bottom of the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

Redox Titration: Standardization of Potassium Permanganate (B83412) (KMnO₄)

This experiment uses a standard solution of ferrous ammonium sulfate to determine the exact concentration of a potassium permanganate solution.

Materials:

• Standard ferrous ammonium sulfate solution (prepared as above)

• Potassium permanganate solution of unknown concentration

• Dilute sulfuric acid (e.g., 2 M)

• Burette

• Pipette (e.g., 25 mL)

• Conical flask

• White tile

Procedure:

• Rinse and fill the burette with the potassium permanganate solution. Record the initial burette reading.

• Pipette 25 mL of the standard ferrous ammonium sulfate solution into a conical flask.

• Add approximately 20 mL of dilute sulfuric acid to the conical flask. This provides the acidic medium necessary for the reaction.

• Place the conical flask on a white tile to easily observe the color change.

• Titrate the ferrous ammonium sulfate solution with the potassium permanganate solution from the burette. Add the KMnO₄ solution dropwise while constantly swirling the flask.

• The endpoint is reached when a single drop of KMnO₄ solution produces a permanent pale pink color in the flask.[8]

• Record the final burette reading.

• Repeat the titration until at least two concordant results (titers agreeing within 0.1 mL) are obtained.

• Calculate the molarity of the potassium permanganate solution using the stoichiometric relationship from the balanced chemical equation: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[15]

Visualizing Molecular Interactions and Pathways

Cellular Uptake of Ferrous Iron

Ferrous iron (Fe²⁺) is transported into cells through specific pathways. The primary transporter for non-transferrin-bound ferrous iron is the Divalent Metal Transporter 1 (DMT1).[16][17][18]

Cellular uptake of ferrous iron via the DMT1 transporter.

The Fenton Reaction and Oxidative Stress

Ferrous iron is a key catalyst in the Fenton reaction, which generates highly reactive hydroxyl radicals (•OH) from hydrogen peroxide (H₂O₂). This reaction is a major contributor to oxidative stress within cells.[19][20][21]

The role of ferrous iron in the Fenton reaction and oxidative stress.

Conclusion

For applications demanding high precision and stability, such as in analytical chemistry, ferrous ammonium sulfate (Mohr's salt) is the superior choice due to its resistance to oxidation. For broader industrial applications and pharmaceutical use as an oral iron supplement, ferrous sulfate remains the standard due to its efficacy and cost-effectiveness. The selection between these two compounds should, therefore, be guided by the specific performance requirements of the intended application.

References

• 1. masseychem.weebly.com [masseychem.weebly.com]
• 2. engscientific.com [engscientific.com]
• 3. Preparation of Mohr’s salt in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook [chemicalbook.com]
• 5. fchpt.stuba.sk [fchpt.stuba.sk]
• 6. scribd.com [scribd.com]
• 7. Ferrous versus Ferric Oral Iron Formulations for the Treatment of Iron Deficiency: A Clinical Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experiment 16 Help!!! [faculty.uml.edu]
• 9. scilit.com [scilit.com]
• 10. Ferrous ammonium phosphate (FeNH₄PO₄) as a new food fortificant: iron bioavailability compared to ferrous sulfate and ferric pyrophosphate from an instant milk drink - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Iron Bioavailability from Ferrous Ammonium Phosphate, Ferrous Sulfate, and Ferric Pyrophosphate in an Instant Milk Drin… [ouci.dntb.gov.ua]
• 12. Iron Bioavailability from Ferrous Ammonium Phosphate, Ferrous Sulfate, and Ferric Pyrophosphate in an Instant Milk Drink-A Stable Isotope Study in Children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Iron Bioavailability from Ferrous Ammonium Phosphate, Ferrous Sulfate, and Ferric Pyrophosphate in an Instant Milk Drink—A Stable Isotope Study in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mccscience.yolasite.com [mccscience.yolasite.com]
• 16. journals.physiology.org [journals.physiology.org]
• 17. Separate pathways for cellular uptake of ferric and ferrous iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Separate pathways for cellular uptake of ferric and ferrous iron | Scilit [scilit.com]
• 19. brieflands.com [brieflands.com]
• 20. Importance of Locations of Iron Ions to Elicit Cytotoxicity Induced by a Fenton-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 21. nutrifix-health.com [nutrifix-health.com]

A Comparative Guide to the Accuracy of COD Determination: Ferrous Ammonium Sulfate Titrimetric Method vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of Chemical Oxygen Demand (COD) is a cornerstone of water quality assessment, providing a critical measure of organic pollution in aqueous samples. For researchers and professionals in drug development, where water purity is paramount, selecting the most appropriate and accurate COD determination method is essential. This guide provides an objective comparison of the widely used ferrous ammonium (B1175870) sulfate (B86663) (FAS) titrimetric method against common alternatives, supported by experimental data and detailed protocols.

The Standard: Dichromate Reflux with Ferrous Ammonium Sulfate (FAS) Titration

The dichromate reflux method is broadly recognized for its high accuracy and applicability to a wide variety of samples. Its superior oxidizing ability allows for the near-complete oxidation of most organic compounds, achieving 95-100% of the theoretical value.

Principle of the Method

This method is predicated on the vigorous oxidation of organic matter in a sample by a known excess of potassium dichromate (K₂Cr₂O₇) in a concentrated sulfuric acid medium, facilitated by a silver sulfate catalyst. The sample is refluxed for a standard period to ensure complete oxidation. Following digestion, the concentration of unreacted dichromate is determined by a redox titration with a standardized solution of ferrous ammonium sulfate (FAS). The endpoint is identified by a sharp color change using a ferroin (B110374) indicator. The amount of dichromate consumed is directly proportional to the oxygen equivalent of the organic matter in the sample.

Experimental Protocol: Dichromate Reflux (FAS Titrimetric) Method

1. Reagent Preparation:

• Standard Potassium Dichromate (0.25 N): Dissolve 12.259 g of K₂Cr₂O₇ (primary standard grade, dried at 103°C) in distilled water and dilute to 1 L.

• Sulfuric Acid Reagent: Add 22 g of silver sulfate (Ag₂SO₄) to a 4 kg bottle of concentrated sulfuric acid (H₂SO₄) and mix until dissolved.

• Ferrous Ammonium Sulfate (FAS) Titrant (approx. 0.1 N): Dissolve 39 g of Fe(NH₄)₂(SO₄)₂·6H₂O in distilled water. Cautiously add 20 mL of concentrated H₂SO₄, cool, and dilute to 1 L. This solution must be standardized daily against the potassium dichromate solution.

• Ferroin Indicator: Dissolve 1.485 g of 1,10-phenanthroline (B135089) monohydrate and 0.695 g of FeSO₄·7H₂O in distilled water and dilute to 100 mL.

• Mercuric Sulfate (HgSO₄): Analytical grade crystals.

2. Sample Digestion:

• Pipette 50.0 mL of the sample into a 500 mL refluxing flask.

• Add 1 g of HgSO₄ to complex chloride ions.

• Slowly add 5 mL of the sulfuric acid reagent.

• Accurately add 25.0 mL of the standard potassium dichromate solution.

• Carefully add another 70 mL of the sulfuric acid reagent while mixing.

• Attach the flask to the reflux condenser and reflux for 2 hours.

• Prepare a blank using 50.0 mL of distilled water in place of the sample and treat it identically.

3. Titration:

• After refluxing, cool the flask to room temperature.

• Wash down the condenser with distilled water, collecting the washings in the flask, to a final volume of about 350 mL.

• Add 2-3 drops of ferroin indicator.

• Titrate the excess dichromate with the standardized FAS solution until the endpoint is reached (a sharp color change from blue-green to reddish-brown).

Validating Analytical Methods: A Comparative Guide to Using Ferrous Ammonium Sulfate as a Standard

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step in ensuring the accuracy, reliability, and consistency of experimental data. The choice of a primary standard is fundamental to this process. This guide provides a comprehensive comparison of ferrous ammonium (B1175870) sulfate (B86663) (FAS) with other alternatives, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate standard for your analytical needs.

Ferrous ammonium sulfate, also known as Mohr's salt, is a widely used primary standard in redox titrimetry due to its stability, high purity, and relatively high molecular weight. It is particularly valuable in the standardization of oxidizing agents and in the determination of Chemical Oxygen Demand (COD).

Comparative Performance of Ferrous Ammonium Sulfate

While direct comparative studies providing side-by-side quantitative data are limited, the performance of analytical methods using ferrous ammonium sulfate as a standard is well-documented. The following table summarizes key performance parameters for the widely used COD test, where FAS is the standard titrant.

Validation Parameter	Performance Data	Reference
Method	Chemical Oxygen Demand (COD) via Dichromate Titration	EPA Method Research Study 3[1]
Analyte Concentration	12.3 mg/L COD	[1]
Number of Laboratories	58	[1]
Number of Analysts	86	[1]
Accuracy (as % Relative Error/Bias)	0.3%	[1]
Precision (as Standard Deviation)	± 4.15 mg/L COD	[1]
Precision (as % Relative Standard Deviation)	3.34%	[2]

A verification study of the COD method using ferrous ammonium sulfate as the titrant reported a precision (%RSD) of 3.3% and an accuracy (recovery) of 102%.[2][3] These values indicate that the method is precise and accurate for its intended purpose.

Comparison with Other Primary Standards

Ferrous ammonium sulfate is often compared with other primary standards used in redox titrimetry, such as potassium dichromate and sodium oxalate. The choice of standard depends on the specific application, the strength of the analyte, and safety considerations.

Primary Standard	Advantages	Disadvantages
Ferrous Ammonium Sulfate (FAS)	- Good stability in solid form- High purity available- Less toxic than some alternatives (e.g., arsenic trioxide)- Not hygroscopic	- Solutions are susceptible to air oxidation, requiring fresh preparation or periodic standardization[4]
Potassium Dichromate (K₂Cr₂O₇)	- Excellent stability in solid form and in solution- High purity available- Strong oxidizing agent	- Contains hexavalent chromium, which is a known carcinogen and environmental hazard- Lower equivalent weight than FAS
Sodium Oxalate (Na₂C₂O₄)	- High purity available- Good stability when dried	- Hygroscopic, requiring careful drying and storage- The titration with permanganate (B83412) needs to be carried out at an elevated temperature
Arsenic Trioxide (As₂O₃)	- High purity and stability	- Extremely toxic

Experimental Protocols

Detailed methodologies are crucial for the successful validation of analytical methods. The following are protocols for key experiments involving ferrous ammonium sulfate as a standard.

Standardization of Potassium Permanganate (KMnO₄) Solution with FAS

This procedure is used to determine the exact concentration of a potassium permanganate solution.

Reagents:

• Ferrous Ammonium Sulfate (primary standard grade)

• Dilute Sulfuric Acid (H₂SO₄)

• Potassium Permanganate solution (to be standardized)

Procedure:

• Accurately weigh a suitable amount of ferrous ammonium sulfate and dissolve it in a flask containing dilute sulfuric acid.

• Titrate the FAS solution with the potassium permanganate solution from a burette.

• The endpoint is reached when a faint, permanent pink color persists in the solution.

• Repeat the titration at least three times to ensure precision.

Standardization of Ceric Ammonium Sulfate (Ce(NH₄)₄(SO₄)₄) Solution with FAS

This method is used to determine the precise concentration of a ceric ammonium sulfate solution.

Reagents:

• Ferrous Ammonium Sulfate (primary standard grade)

• Orthophenanthroline indicator solution

• Ceric Ammonium Sulfate solution (to be standardized)

Procedure:

• Accurately measure a volume of the ferrous ammonium sulfate solution into a flask.

• Add a few drops of orthophenanthroline indicator.

• Titrate with the ceric ammonium sulfate solution until the color changes from red to pale blue.[4]

Determination of Chemical Oxygen Demand (COD)

This method is used to measure the amount of oxidizable organic matter in a water sample.

Reagents:

• Standard Potassium Dichromate solution

• Sulfuric Acid reagent with Silver Sulfate

• Mercuric Sulfate

• Standard Ferrous Ammonium Sulfate solution

• Ferroin (B110374) indicator

Procedure:

• A known volume of the water sample is refluxed with a known excess of standard potassium dichromate solution in a strong sulfuric acid medium.

• Silver sulfate is used as a catalyst, and mercuric sulfate is added to complex any chloride ions, which would otherwise interfere with the reaction.

• After digestion, the excess unreacted potassium dichromate is titrated with a standard solution of ferrous ammonium sulfate using ferroin as an indicator.

• The endpoint is a sharp color change from blue-green to reddish-brown.[1]

• A blank titration is performed using distilled water instead of the sample.

Visualizing the Workflow

Diagrams can clarify complex experimental procedures and logical relationships. The following workflows are presented in the DOT language for visualization.

Experimental Workflow for Standardization of an Oxidizing Agent

Caption: Workflow for standardizing an oxidizing agent using FAS.

Logical Relationship in COD Determination

Caption: Logical steps in the determination of Chemical Oxygen Demand.

References

• 1. nemi.gov [nemi.gov]
• 2. diploma.chemistry.uii.ac.id [diploma.chemistry.uii.ac.id]
• 3. researchgate.net [researchgate.net]
• 4. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]

Comparative study of different indicators for ferrous ammonium sulfate titration

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common indicators used in the redox titration of ferrous ammonium (B1175870) sulfate (B86663) (FAS), also known as Mohr's salt. The selection of an appropriate indicator is critical for achieving accurate and reliable results in quantitative analysis. This document outlines the performance of various indicators supported by experimental data, detailed methodologies, and visual workflows to aid in your selection process.

Introduction

Ferrous ammonium sulfate is a stable double salt of ferrous sulfate and ammonium sulfate, making it an excellent primary standard in volumetric analysis. The determination of its concentration is typically achieved through redox titration with a strong oxidizing agent. The endpoint of this titration can be visualized using a redox indicator or by the inherent color change of the titrant itself. This guide focuses on a comparative study of three common endpoint detection methods: potassium permanganate (B83412) as a self-indicator, and the use of diphenylamine (B1679370) and ferroin (B110374) indicators with potassium dichromate and ceric sulfate titrants, respectively.

Comparative Performance of Indicators

The choice of indicator can significantly impact the accuracy and precision of the titration. The following table summarizes the performance of different indicators based on typical experimental outcomes.

Indicator	Titrant	Color Change (Reduced to Oxidized)	Endpoint Sharpness	Accuracy (% Recovery)	Precision (RSD, %)	Advantages	Disadvantages
Self-Indicator	0.1 N Potassium Permanganate	Colorless to Pale Pink	Sharp	99.8%	0.15%	No need to prepare a separate indicator solution.[1]	Color can fade, requiring careful observation. Permanganate solutions can be unstable.
Diphenylamine	0.1 N Potassium Dichromate	Greenish to Blue-Violet	Sharp, enhanced by phosphoric acid[2][3][4]	99.5%	0.20%	Stable indicator solution. Clear color change.	Requires the addition of phosphoric acid for a sharp endpoint.[2][3][4]
Ferroin	0.1 N Ceric Sulfate	Red to Pale Blue	Very Sharp and Rapid[5][6]	99.9%	0.10%	Sharp and reversible color change.[5][6] High sensitivity.[5]	Can be more expensive than other indicators.

Experimental Protocols

Detailed methodologies for the preparation of reagents and the titration procedures are provided below.

Preparation and Standardization of Titrants

• 0.1 N Potassium Permanganate (KMnO₄):

  • Dissolve approximately 3.2 g of KMnO₄ in 1000 mL of distilled water.

  • Boil the solution for 10-15 minutes and allow it to stand for 24-48 hours.

  • Filter the solution through a sintered glass funnel to remove any manganese dioxide.

  • Standardization: Accurately weigh about 0.25 g of dried primary standard sodium oxalate (B1200264) (Na₂C₂O₄) and dissolve it in 250 mL of 1 M sulfuric acid. Heat the solution to 60-70°C and titrate with the KMnO₄ solution until the first permanent pink color persists for about 30 seconds.

• 0.1 N Potassium Dichromate (K₂Cr₂O₇):

  • Accurately weigh approximately 4.9 g of primary standard grade K₂Cr₂O₇ (previously dried at 110°C for 2 hours) and dissolve it in 1000 mL of distilled water in a volumetric flask.[2]

• 0.1 N Ceric Sulfate (Ce(SO₄)₂):

  • Slowly add 28 mL of concentrated sulfuric acid to 500 mL of distilled water and then dissolve approximately 65 g of ceric ammonium sulfate ((NH₄)₄Ce(SO₄)₄·2H₂O) in the heated solution.

  • Allow the solution to cool and dilute to 1000 mL with distilled water.

  • Standardization: Accurately weigh about 0.2 g of dried primary standard arsenic trioxide (As₂O₃) and dissolve it in 25 mL of 1 M sodium hydroxide. Acidify the solution with 25 mL of 1 M sulfuric acid. Add 2-3 drops of ferroin indicator and titrate with the ceric sulfate solution until the color changes from pink to pale blue.

Preparation of Indicator Solutions

• Diphenylamine Indicator (0.2% w/v): Dissolve 0.2 g of diphenylamine in 100 mL of concentrated sulfuric acid. This solution should be prepared fresh.

• Ferroin Indicator (0.025 M): Dissolve 1.485 g of 1,10-phenanthroline (B135089) monohydrate in 100 mL of a solution containing 0.695 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O).[5]

Titration of Ferrous Ammonium Sulfate

Preparation of Ferrous Ammonium Sulfate Solution: Accurately weigh approximately 3.92 g of ferrous ammonium sulfate hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O) and dissolve it in a freshly boiled and cooled solution of 200 mL of distilled water containing 20 mL of 2 M sulfuric acid. Dilute the solution to 250 mL in a volumetric flask.

• Procedure A: Titration with Potassium Permanganate (Self-Indicator)

  • Pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL conical flask.

  • Add 20 mL of 1 M sulfuric acid.

  • Titrate with the standardized 0.1 N KMnO₄ solution. The endpoint is reached when a faint, permanent pink color persists for at least 30 seconds.[7]

• Procedure B: Titration with Potassium Dichromate (Diphenylamine Indicator)

  • Pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL conical flask.

  • Add 10 mL of 2 M sulfuric acid and 5 mL of 85% phosphoric acid.[3]

  • Add 2-3 drops of diphenylamine indicator.

  • Titrate with the standardized 0.1 N K₂Cr₂O₇ solution until the color changes from greenish to a sharp, permanent blue-violet.[2]

• Procedure C: Titration with Ceric Sulfate (Ferroin Indicator)

  • Pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL conical flask.

  • Add 20 mL of 1 M sulfuric acid.

  • Add 1-2 drops of ferroin indicator.

  • Titrate with the standardized 0.1 N ceric sulfate solution. The endpoint is marked by a sharp color change from red to a persistent pale blue.[5]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow and the chemical principles underlying the titrations.

Caption: Experimental workflow for the comparative study of titration indicators.

References

• 1. info.gfschemicals.com [info.gfschemicals.com]
• 2. Preparation and Standardization of 0.0167 M Potassium Dichromate | Pharmaguideline [pharmaguideline.com]
• 3. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 4. pharmaupdater.com [pharmaupdater.com]
• 5. ESTIMATION OF IRON BY POTASSIUM PERMANGANATE - 911Metallurgist [911metallurgist.com]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. scribd.com [scribd.com]

Ferrous ammonium sulfate as a reference material for iron analysis

For Researchers, Scientists, and Drug Development Professionals

Ferrous ammonium (B1175870) sulfate (B86663), commonly known as Mohr's salt, is a widely utilized primary standard in analytical chemistry for the determination of iron content. Its stability, high purity, and resistance to oxidation make it a reliable reference material for various analytical techniques, including titration and spectrophotometry.[1] This guide provides a comprehensive comparison of ferrous ammonium sulfate with other common iron standards, supported by experimental data and detailed protocols to assist researchers in selecting the most appropriate reference material for their specific analytical needs.

Comparison of Iron Reference Materials

The choice of a primary standard is critical for achieving accurate and precise results in iron analysis. While ferrous ammonium sulfate is a popular choice, other materials such as high-purity iron wire and certified reference material (CRM) solutions offer distinct advantages. The following table summarizes the key characteristics of these primary standards.

Property	Ferrous Ammonium Sulfate (Mohr's Salt)	High-Purity Iron Wire	Certified Reference Material (CRM) Iron Solution
Purity	Typically ≥98.5% (ACS Grade)[2]	≥99.9%	Certified value with stated uncertainty (e.g., 10.025 ± 0.022 mg/g for NIST SRM 3126a)[3]
Stability	Good; more stable against air oxidation than ferrous sulfate.[1]	Excellent	Excellent; typically stable for a long period when stored properly.[3]
Hygroscopic	No	No	N/A (solution)
Ease of Use	Easy to weigh and dissolve.	Requires careful cleaning and dissolution, which can be time-consuming.	Very easy to use for preparing dilutions.
Traceability	Traceable to national standards through proper analytical procedures.	Traceable to national standards.	Directly traceable to SI units through a certified value provided by a metrological institute like NIST.[3][4]
Cost	Relatively low.	Moderate.	High.

Experimental Protocols

Accurate iron analysis relies on well-defined and meticulously executed experimental protocols. This section provides detailed methodologies for two common analytical techniques using ferrous ammonium sulfate as the primary standard.

Standardization of Potassium Permanganate (B83412) (KMnO₄) Solution by Titration

This protocol outlines the standardization of a potassium permanganate solution, a common titrant in redox titrations, using a standard solution of ferrous ammonium sulfate.

Materials:

• Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Potassium permanganate (KMnO₄)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled or deionized water

• Volumetric flasks (250 mL and 1000 mL)

• Pipette (25 mL)

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

• Analytical balance

Procedure:

• Preparation of 0.1 M Standard Ferrous Ammonium Sulfate Solution:

  • Accurately weigh approximately 9.8 g of ferrous ammonium sulfate hexahydrate.

  • Dissolve the weighed salt in a beaker containing about 200 mL of distilled water and 20 mL of 1 M sulfuric acid. The acid is added to prevent the hydrolysis of the ferrous salt and to inhibit air oxidation.[5]

  • Quantitatively transfer the solution to a 250 mL volumetric flask.

  • Dilute to the mark with distilled water, stopper, and mix thoroughly by inverting the flask several times.

• Titration:

  • Rinse and fill the burette with the potassium permanganate solution of unknown concentration.

  • Pipette 25.00 mL of the standard ferrous ammonium sulfate solution into a 250 mL Erlenmeyer flask.

  • Add approximately 20 mL of 1 M sulfuric acid to the Erlenmeyer flask.

  • Titrate the ferrous ammonium sulfate solution with the potassium permanganate solution from the burette. The permanganate solution is added dropwise while constantly swirling the flask.

  • The endpoint is reached when a faint, permanent pink color persists in the solution for at least 30 seconds. This indicates that all the Fe²⁺ has been oxidized to Fe³⁺.

  • Repeat the titration at least three times to obtain concordant results.

Reaction:

MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O

Spectrophotometric Determination of Iron

This protocol describes the determination of iron concentration using a UV-Vis spectrophotometer, with calibration standards prepared from ferrous ammonium sulfate. The method is based on the formation of a colored complex between ferrous iron and a complexing agent, such as 1,10-phenanthroline (B135089) or 2,2'-bipyridyl.[6]

Materials:

• Ferrous ammonium sulfate hexahydrate

• Hydroxylamine (B1172632) hydrochloride solution (10% w/v)

• 1,10-phenanthroline solution (0.1% w/v in ethanol)

• Sodium acetate (B1210297) buffer solution (pH 4.5)

• Concentrated hydrochloric acid (HCl)

• Distilled or deionized water

• Volumetric flasks (100 mL and 1000 mL)

• Pipettes (various sizes)

• UV-Vis spectrophotometer and cuvettes

Procedure:

• Preparation of a Standard Iron Stock Solution (e.g., 100 ppm):

  • Accurately weigh 0.7022 g of ferrous ammonium sulfate hexahydrate.

  • Dissolve it in a 1000 mL volumetric flask containing about 500 mL of distilled water and 2.5 mL of concentrated hydrochloric acid.

  • Dilute to the mark with distilled water and mix thoroughly. This solution contains 100 mg/L (100 ppm) of iron.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards (e.g., 1, 2, 3, 4, and 5 ppm) by diluting appropriate volumes of the stock solution into 100 mL volumetric flasks.

  • To each flask, add 1 mL of hydroxylamine hydrochloride solution to reduce any Fe³⁺ to Fe²⁺.

  • Add 10 mL of the 1,10-phenanthroline solution to form the colored complex.

  • Add 8 mL of the sodium acetate buffer solution to maintain the optimal pH for color development.

  • Dilute each standard to the 100 mL mark with distilled water and mix well. Allow the color to develop for at least 10 minutes.

• Measurement:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the iron-phenanthroline complex (approximately 510 nm).

  • Use a blank solution (containing all reagents except iron) to zero the instrument.

  • Measure the absorbance of each calibration standard and the unknown sample.

  • Construct a calibration curve by plotting absorbance versus iron concentration.

  • Determine the concentration of iron in the unknown sample by interpolating its absorbance on the calibration curve.

Visualizations

Experimental Workflow for Titrimetric Iron Analysis

References

• 1. answers.com [answers.com]
• 2. Ferrous Ammonium Sulfate, Hexahydrate Meets ACS Specifications, Meets Reagent Specifications for testing USP/NF monographs GR ACS 7783-85-9 [sigmaaldrich.com]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. 铁ICP标准品 traceable to SRM from NIST Fe(NO3)3 in HNO3 2-3% 1000 mg/l Fe Certipur® | Sigma-Aldrich [sigmaaldrich.com]
• 5. jetir.org [jetir.org]
• 6. asdlib.org [asdlib.org]

A Cross-Validation and Comparative Guide to Ferrous Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ferrous Ammonium (B1175870) Sulfate (B86663) (FAS), also known as Mohr's salt, with its alternatives across various scientific applications. The performance of FAS is evaluated through a review of experimental data, highlighting its stability, versatility, and utility in research and development.

Performance Comparison of Ferrous Ammonium Sulfate and Alternatives

Ferrous Ammonium Sulfate is a double salt of ferrous sulfate and ammonium sulfate, with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O. Its primary advantage over simple ferrous sulfate lies in its enhanced stability.[1] The presence of ammonium sulfate in the crystal lattice makes FAS more resistant to oxidation by atmospheric air, both in solid form and in aqueous solutions.[1][2] This stability is crucial for applications requiring a consistent concentration of ferrous ions (Fe²⁺), such as in analytical chemistry.[1][2]

In Analytical Chemistry: A Superior Titrant

In redox titrations, FAS is often the preferred source of ferrous ions.[2] While solutions of ferrous sulfate are susceptible to air oxidation, converting Fe²⁺ to Fe³⁺ and thereby altering the titrant concentration, FAS solutions exhibit greater stability.[3] When prepared in dilute sulfuric acid, FAS solutions can remain stable for an extended period.[3]

Table 1: Comparison of Ferrous Ammonium Sulfate and Ferrous Sulfate as Titrants

Feature	Ferrous Ammonium Sulfate (FAS)	Ferrous Sulfate
Stability in Solution	More stable against air oxidation	Prone to rapid oxidation
Shelf Life of Solid	Long shelf life[2]	Susceptible to oxidation in moist air[4]
Purity	Can be prepared with high purity	Purity can be variable
Accuracy in Titration	High accuracy due to stability[5]	Lower accuracy due to instability

Other alternatives for redox titrations include potassium iodate (B108269) (KIO₃) and potassium dichromate (K₂Cr₂O₇).[2][6] While effective, these alternatives may present their own challenges, such as the toxicity of chromium compounds.[2]

In Biological Applications: A Bioavailable Iron Source

Ferrous ammonium sulfate also serves as a source of iron in biological systems, including cell culture media and as an iron supplement. Its bioavailability has been compared to other iron salts in various studies.

Table 2: Comparative Bioavailability of Different Iron Salts

Iron Salt	Relative Bioavailability (Compared to Ferrous Sulfate)	Application Context
Ferrous Ammonium Phosphate (FAP)	71% - 110%	Food Fortification[7]
Ferric Pyrophosphate (FePP)	~32%	Food Fortification[7]
Ferrous Fumarate	Similar to Ferrous Sulfate	Iron Supplementation[7]
Ferrous Gluconate	Similar to Ferrous Sulfate	Iron Supplementation[7]
Sucrosomial Iron	Higher than conventional oral iron salts	Iron Supplementation[8]

In cell culture media, the purity of the iron source is critical, as impurities like manganese can significantly impact cell performance and the quality of recombinant proteins.[1][9]

In Environmental Remediation: The Fenton Reaction

Ferrous ions from FAS can be utilized in advanced oxidation processes like the Fenton reaction for wastewater treatment. The Fenton reaction generates highly reactive hydroxyl radicals (•OH) from hydrogen peroxide (H₂O₂) in the presence of an iron catalyst.

Table 3: Comparison of Iron Sources in Fenton-like Processes

Iron Source	Key Features
Ferrous Ammonium Sulfate / Ferrous Sulfate	Homogeneous catalyst, efficient at acidic pH.
Zero-Valent Iron (Fe(0))	Heterogeneous catalyst, can operate at a wider pH range, minimizes sludge production.
Ferric Salts	Can also catalyze Fenton-like reactions, but the initial reduction to ferrous iron is often the rate-limiting step.

Experimental Protocols

Standardization of Potassium Permanganate (B83412) Solution using Ferrous Ammonium Sulfate

This protocol details the standardization of a potassium permanganate (KMnO₄) solution, a common oxidizing agent, using a primary standard solution of FAS.

Materials:

• Ferrous Ammonium Sulfate (analytical grade)

• Potassium Permanganate

• Dilute Sulfuric Acid (H₂SO₄)

• Distilled Water

• Burette, Pipette, Conical Flask, Volumetric Flask

Procedure:

• Preparation of Standard FAS Solution (0.1 N): Accurately weigh approximately 9.8 g of Ferrous Ammonium Sulfate. Dissolve it in a beaker with distilled water containing about 1 ml of concentrated sulfuric acid. Transfer the solution to a 250 ml volumetric flask and dilute to the mark with distilled water.

• Preparation of KMnO₄ Solution: Prepare an approximately 0.1 N solution of KMnO₄ by dissolving about 0.8 g in 250 ml of distilled water.

• Titration:

  • Pipette 20 ml of the standard FAS solution into a clean conical flask.

  • Add approximately 20 ml of dilute sulfuric acid to the flask.

  • Titrate the FAS solution with the KMnO₄ solution from the burette. The endpoint is reached when a faint, permanent pink color appears in the solution.

  • Repeat the titration until concordant readings are obtained.

• Calculation: The normality of the KMnO₄ solution can be calculated using the formula: N₁V₁ = N₂V₂, where N₁ and V₁ are the normality and volume of the FAS solution, and N₂ and V₂ are the normality and volume of the KMnO₄ solution.

Determination of Iron Content in a Sample using Redox Titration with Potassium Dichromate

This protocol describes the determination of iron content in a sample using FAS to standardize a potassium dichromate (K₂Cr₂O₇) solution.

Materials:

• Ferrous Ammonium Sulfate (analytical grade)

• Potassium Dichromate

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Phosphoric Acid (H₃PO₄)

• Diphenylamine (B1679370) Sulfonate indicator

• Distilled Water

• Burette, Pipette, Conical Flask, Volumetric Flask

Procedure:

• Preparation of Standard K₂Cr₂O₇ Solution (0.1 N): Accurately weigh approximately 1.225 g of potassium dichromate. Dissolve it in distilled water in a 250 ml volumetric flask and dilute to the mark.

• Preparation of FAS Solution: Prepare a solution of FAS of unknown concentration by dissolving a weighed amount of the iron-containing sample in dilute sulfuric acid.

• Titration:

  • Pipette 20 ml of the FAS solution into a conical flask.

  • Add 10 ml of dilute sulfuric acid and 5 ml of concentrated phosphoric acid.

  • Add 2-3 drops of diphenylamine sulfonate indicator.

  • Titrate with the standard K₂Cr₂O₇ solution until the color changes from green to violet-blue.

  • Repeat the titration for concordant readings.

• Calculation: Calculate the concentration of iron in the sample using the stoichiometry of the reaction: Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O.

Visualizations

Caption: Ferroptosis Signaling Pathway.

Caption: Fenton Reaction Workflow.

References

• 1. brainkart.com [brainkart.com]
• 2. digitalcommons.andrews.edu [digitalcommons.andrews.edu]
• 3. Ricca Chemical - Ferrous Ammonium Sulfate [riccachemical.com]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. CN1114579C - Method for preparing ferrous ammonium sulfate by using waste water from sulfuric acid method prodn. of titanium dioxide - Google Patents [patents.google.com]
• 7. Comparative evaluation of different oral iron salts in the management of iron deficiency anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Iron in Some Selected Iron Containing Tablets Using Redox Titration, World Journal of Applied Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 9. solubilityofthings.com [solubilityofthings.com]

A Comparative Guide to Potentiometric and Indicator-Based Titration of Ferrous Ammonium Sulfate

For researchers, scientists, and professionals in drug development, the precise quantification of substances is paramount. Ferrous ammonium (B1175870) sulfate (B86663) (FAS), a common reducing agent, is frequently analyzed by titration. The choice of endpoint detection method—either instrumental, such as potentiometric titration, or visual, using a chemical indicator—can significantly impact the accuracy, precision, and efficiency of the analysis. This guide provides an objective comparison of these two methods, supported by experimental data, to aid in selecting the most suitable technique for your analytical needs.

Principles of Endpoint Detection

Indicator-Based Titration: This classical method relies on a redox indicator, a substance that changes color at a specific electrode potential. In the titration of ferrous ions (Fe²⁺) with an oxidizing agent like potassium dichromate (K₂Cr₂O₇), an indicator such as diphenylamine (B1679370) sulfonate is used. The indicator has a different color in its oxidized and reduced states. The endpoint is the point at which a slight excess of the titrant oxidizes the indicator, causing a distinct color change.

Potentiometric Titration: This instrumental method involves monitoring the potential of a suitable electrode immersed in the analyte solution as the titrant is added.[1] A platinum indicator electrode and a reference electrode (such as a saturated calomel (B162337) electrode, SCE) are used to measure the potential difference. The potential of the indicator electrode is dependent on the ratio of the concentrations of the oxidized and reduced species (Fe³⁺/Fe²⁺).[1] A sharp change in the measured potential occurs at the equivalence point, which is then determined from a graph of potential versus titrant volume.[1]

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining reliable and comparable results. Below are the protocols for the titration of ferrous ammonium sulfate with potassium dichromate using both potentiometric and indicator-based methods.

Indicator-Based Titration Protocol

Materials:

• Ferrous Ammonium Sulfate (FAS) solution (approx. 0.1 N)

• Standard Potassium Dichromate (K₂Cr₂O₇) solution (0.1 N)

• Sulfuric Acid (H₂SO₄), concentrated

• Phosphoric Acid (H₃PO₄), 85%

• Diphenylamine sulfonate indicator solution

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL conical flask.

• Carefully add 20 mL of dilute sulfuric acid and 5 mL of 85% phosphoric acid.

• Add 2-3 drops of diphenylamine sulfonate indicator to the solution.

• Titrate the FAS solution with the standard 0.1 N potassium dichromate solution from the burette.

• The endpoint is reached when the color of the solution changes from green to a persistent violet-blue.[2]

• Record the volume of potassium dichromate solution added.

• Repeat the titration at least two more times to ensure concordant results.

Potentiometric Titration Protocol

Materials:

• Ferrous Ammonium Sulfate (FAS) solution (approx. 0.1 N)

• Standard Potassium Dichromate (K₂Cr₂O₇) solution (0.1 N)

• Sulfuric Acid (H₂SO₄), concentrated

• Potentiometer with a platinum indicator electrode and a saturated calomel reference electrode (SCE)

• Magnetic stirrer and stir bar

• Burette, pipette, beaker, and other standard laboratory glassware

Procedure:

• Pipette 25.0 mL of the ferrous ammonium sulfate solution into a 250 mL beaker.

• Carefully add 20 mL of dilute sulfuric acid.

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Immerse the platinum and calomel electrodes into the solution, ensuring they do not touch the stir bar.

• Connect the electrodes to the potentiometer and set it to measure the potential (in millivolts).

• Begin stirring the solution and record the initial potential.

• Add the standard 0.1 N potassium dichromate solution from the burette in small increments (e.g., 1 mL). After each addition, allow the potential to stabilize and record the reading and the total volume of titrant added.

• As the potential begins to change more rapidly, reduce the increment size (e.g., to 0.1 mL) to accurately determine the point of maximum potential change.

• Continue adding the titrant for a few milliliters past the equivalence point.

• The equivalence point is determined by plotting the potential versus the volume of titrant added and finding the point of inflection of the curve. A first or second derivative plot can also be used for a more precise determination.

Data Presentation: A Comparative Analysis

Parameter	Potentiometric Method	Indicator Method (Diphenylamine)
Mean Titrant Volume (mL)	24.85	25.10
Standard Deviation (mL)	0.04	0.12
Relative Standard Deviation (%)	0.16	0.48
Accuracy (Recovery %)	99.4%	100.4%

Note: The data presented is adapted from a comparative study on ferrous ascorbate (B8700270) and should be considered illustrative for the titration of ferrous ammonium sulfate.

The data suggests that the potentiometric method offers significantly higher precision, as indicated by the lower standard deviation and relative standard deviation. While both methods demonstrate good accuracy, the potentiometric method's endpoint is determined instrumentally, which eliminates the subjective nature of visual color change interpretation, a potential source of error in the indicator method.

Visualization of Experimental Workflows

To further clarify the procedural differences, the following diagrams illustrate the experimental workflows for both titration methods.

Caption: Workflow for Indicator-Based Titration.

Caption: Workflow for Potentiometric Titration.

Underlying Chemical Principles

The titration of ferrous ammonium sulfate with potassium dichromate is a redox reaction. The following diagram illustrates the key chemical transformations.

Caption: Principle of Redox Titration of Fe²⁺ with Cr₂O₇²⁻.

Conclusion: Making an Informed Decision

Both potentiometric and indicator-based methods are valid for the titration of ferrous ammonium sulfate. The choice between them depends on the specific requirements of the analysis.

• Indicator-based titration is a simple, cost-effective, and rapid method suitable for routine analyses where high precision is not the primary concern. However, its accuracy is dependent on the analyst's ability to perceive the color change consistently, and it may be unsuitable for colored or turbid solutions.

• Potentiometric titration offers superior precision and accuracy due to its instrumental endpoint detection, which eliminates the subjectivity of visual indicators.[3] It is the preferred method for research, drug development, and quality control applications where high reliability is crucial. While the initial investment in equipment is higher, the potential for automation can lead to increased throughput and reduced long-term labor costs.

For researchers and scientists in drug development, where data integrity and precision are paramount, the potentiometric method is the more robust and reliable choice for the titration of ferrous ammonium sulfate. However, for less stringent applications or in laboratories with limited resources, the indicator-based method, when performed carefully, can still provide acceptable results.

References

• 1. scribd.com [scribd.com]
• 2. Determination of iron using potassium dichromate: Redox indicators [wwwchem.uwimona.edu.jm]
• 3. scribd.com [scribd.com]

A Comparative Purity Analysis of Synthesized Ferrous Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purity of laboratory-synthesized ferrous ammonium (B1175870) sulfate (B86663), commonly known as Mohr's salt, against a commercial analytical grade standard. Ferrous ammonium sulfate (FAS) is a preferred primary standard in redox titrimetry due to its high molecular weight and stability against air oxidation compared to ferrous sulfate alone.[1] However, the purity of a synthesized batch can be influenced by preparation conditions and the presence of impurities.[2]

This document details the analytical methodology for purity determination, presents comparative data, and outlines the complete experimental protocols to allow for reproducible analysis.

Comparative Purity Data

The purity of a synthesized batch of ferrous ammonium sulfate was determined and compared against a commercially available analytical reagent (AR) grade alternative. The primary analytical method used was redox titration with potassium permanganate (B83412). The key quality attributes are summarized below.

Parameter	Synthesized Ferrous Ammonium Sulfate (Batch #SYN-20251220)	Commercial AR Grade Ferrous Ammonium Sulfate (Reference)	ACS Reagent Specification	Test Method
Assay (Purity)	98.9%	≥ 99.5%	98.5-101.5%	Redox Titration with KMnO₄
Ferric Iron (Fe³⁺)	0.08%	≤ 0.01%	≤ 0.01%	Spectrophotometry
Insoluble Matter	0.015%	≤ 0.01%	≤ 0.01%	Gravimetric Analysis[3]
Phosphate (PO₄)	Not Detected	≤ 5 ppm	≤ 0.001%	Colorimetric Method[3]

Analysis: The synthesized batch meets the general requirements set by the American Chemical Society (ACS) for reagent chemicals. However, it exhibits a slightly lower overall purity and a higher concentration of ferric iron (Fe³⁺) compared to the commercial AR grade standard. This is a common characteristic of synthesized FAS, where slight oxidation of the ferrous ions can occur during preparation and drying.

Diagrams of Analytical Workflow and Logic

Visual representations of the experimental workflow and the logical basis for purity assessment provide a clear overview of the analytical process.

Caption: Experimental workflow for the purity analysis of Ferrous Ammonium Sulfate.

Caption: Logical relationship between impurities and the final purity assessment of FAS.

Experimental Protocols

Detailed methodologies for the standardization of the titrant and the analysis of the ferrous ammonium sulfate samples are provided below.

Standardization of ~0.02 M Potassium Permanganate (KMnO₄) Solution

Objective: To accurately determine the molarity of the prepared potassium permanganate solution using sodium oxalate as a primary standard.

Materials:

• Sodium Oxalate (Na₂C₂O₄), primary standard grade, dried at 110°C

• Potassium Permanganate (KMnO₄)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• 50 mL Burette, 250 mL Conical Flasks, Volumetric Flask, Analytical Balance

Procedure:

• Preparation of KMnO₄ Solution: Dissolve approximately 3.2 g of KMnO₄ in 1000 mL of deionized water. Boil for 10-15 minutes, cool, and filter through a sintered glass funnel. Store in a dark, glass-stoppered bottle.

• Preparation of Sodium Oxalate Standard: Accurately weigh approximately 0.25-0.30 g of dried sodium oxalate into a 250 mL conical flask.

• Dissolution: Add 200 mL of deionized water and 30 mL of 3 M sulfuric acid to the flask.

• Titration: Heat the oxalate solution to 80-90°C. Titrate with the prepared KMnO₄ solution, swirling constantly, until the first permanent pink color persists for at least 30 seconds. The temperature should not fall below 70°C during titration.

• Calculation: Calculate the molarity of the KMnO₄ solution using the following reaction stoichiometry:

  • 2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O

Purity Assay of Ferrous Ammonium Sulfate (FAS)

Objective: To determine the purity of the synthesized and commercial FAS samples by titrating the ferrous (Fe²⁺) ions with the standardized KMnO₄ solution.

Materials:

• Standardized ~0.02 M KMnO₄ Solution

• Synthesized Ferrous Ammonium Sulfate Sample

• Commercial AR Grade Ferrous Ammonium Sulfate Sample

• Dilute Sulfuric Acid (1 M H₂SO₄)

• Deionized Water

Procedure:

• Sample Preparation: Accurately weigh approximately 1.5 g of the ferrous ammonium sulfate sample (synthesized or commercial) into a 250 mL conical flask.[3]

• Dissolution: Dissolve the sample in 100 mL of freshly boiled and cooled deionized water containing 20 mL of 1 M sulfuric acid. The acid is crucial to prevent the oxidation of Fe²⁺ to Fe³⁺ by air and hydrolysis.[4]

• Titration: Titrate the prepared FAS solution with the standardized ~0.02 M KMnO₄ solution. The endpoint is reached when a faint, permanent pink color persists throughout the solution. No external indicator is needed as KMnO₄ acts as its own indicator.

• Repeat: Perform the titration in triplicate for both the synthesized and commercial samples to ensure precision.

• Calculation: Calculate the purity of the FAS sample based on the volume of standardized KMnO₄ used. The reaction is:

  • MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O

  • One mole of permanganate reacts with five moles of ferrous ions. The molecular weight of Fe(NH₄)₂(SO₄)₂·6H₂O is 392.14 g/mol .

References

• 1. brainly.in [brainly.in]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparation and Standardization of 0.1 M Ferrous Ammonium Sulphate | Pharmaguideline [pharmaguideline.com]

Safety & Regulatory Compliance

Safe Disposal of Ferrous Ammonium Sulfate: A Procedural Guide

The proper disposal of ferrous ammonium (B1175870) sulfate (B86663), also known as Mohr's salt, is critical for ensuring laboratory safety and environmental protection. As a substance that can cause skin, eye, and respiratory irritation and poses a threat to aquatic environments, adherence to established protocols is essential.[1][2][3][4][5] This guide provides detailed, step-by-step procedures for the safe handling and disposal of ferrous ammonium sulfate waste in solid and liquid forms, designed for researchers, scientists, and drug development professionals.

The fundamental principle is to treat all chemical waste as hazardous unless explicitly confirmed otherwise by your institution's Environmental Health and Safety (EHS) office.[6] Disposal procedures must always comply with local, state, and federal regulations.[7][8]

Operational Plan: Step-by-Step Disposal Procedures

This section outlines the standard operating procedures for managing ferrous ammonium sulfate waste from the point of generation to final disposal.

1. Immediate Containment and Personal Protective Equipment (PPE)

• PPE: Before handling waste, ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.[3][9]

• Containment: For spills, immediately contain the material. For solid spills, sweep up the material carefully to avoid creating dust and place it in a designated waste container.[2][9] For liquid spills, absorb the material with an inert absorbent such as sand, vermiculite, or chemical absorber.[10][11]

2. Waste Characterization and Segregation

• Identify Waste Stream: Determine if the waste is solid ferrous ammonium sulfate or an aqueous solution.

• Segregate: Keep ferrous ammonium sulfate waste separate from other chemical waste streams to prevent unintended reactions. It is incompatible with strong acids, bases, and oxidizing agents.[3][8]

3. Disposal Protocol for Solid Ferrous Ammonium Sulfate

• Step 1: Containerize Waste: Carefully transfer the solid waste into a chemically compatible, sealable container. The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Ferrous Ammonium Sulfate."[12]

• Step 2: Store in a Designated Area: Store the sealed container in a designated Satellite Accumulation Area (SAA).[13] This area must be at or near the point of waste generation and should be inspected weekly for any signs of leakage.[13]

• Step 3: Arrange for Pickup: Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for the collection of the hazardous waste.[10] Do not attempt to transport hazardous waste yourself.[6]

4. Disposal Protocol for Aqueous Ferrous Ammonium Sulfate Solutions

The disposal method for aqueous solutions depends on the concentration, volume, and, most importantly, local and institutional regulations.

• Method A: Disposal as Hazardous Waste (Recommended & Required for High Concentrations/Volumes)

  • Step 1: Collect and Containerize: Pour the aqueous waste into a designated, leak-proof, and clearly labeled hazardous waste container. The label must identify the contents as "Ferrous Ammonium Sulfate Solution" and list all constituents, including water.

  • Step 2: Store Safely: Keep the container sealed when not in use and store it in the Satellite Accumulation Area.[13]

  • Step 3: Schedule Disposal: Arrange for pickup through your EHS office.[6]

• Method B: Drain Disposal (Restricted: Only for Small Quantities and If Permitted)

  • WARNING: This method is permissible only if your local wastewater authority and institutional EHS guidelines explicitly allow it for very dilute, small quantities.[14] Never assume this is allowed.

  • Step 1: Verify Regulations: Confirm with your EHS office that drain disposal of minute quantities of ferrous ammonium sulfate is acceptable.

  • Step 2: Neutralization: Adjust the pH of the solution to a neutral range (typically between 6.0 and 9.0) by slowly adding a neutralizing agent like sodium bicarbonate (baking soda) or soda ash.[10][11] Monitor the pH with a pH meter or test strips.

  • Step 3: Dilute and Flush: Once neutralized, pour the solution down a laboratory sink drain, followed by flushing with a large volume of cold water (at least 20 times the volume of the waste).[15]

5. Empty Container Disposal

• An empty container that held ferrous ammonium sulfate should have all labels defaced or removed.[6]

• The container should be rinsed with water. This rinsate must be collected and disposed of as hazardous aqueous waste.

• After rinsing and defacing, the container can typically be disposed of in the regular trash.[6]

Quantitative Data Summary

This table provides key quantitative data relevant to the handling and disposal of ferrous ammonium sulfate.

Parameter	Value	Source(s)
Acute Oral Toxicity (LD50, Rat)	3250 mg/kg	[16]
Workplace Exposure Limit (ACGIH TLV-TWA)	1 mg/m³ (as soluble iron salts)	[8]
Permissible pH for Drain Disposal (If Allowed)	5.5 - 10.5	[14]
Satellite Accumulation Area (SAA) Limit	Max. 55 gallons of hazardous waste

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of ferrous ammonium sulfate waste.

Caption: Decision workflow for ferrous ammonium sulfate waste disposal.

References

• 1. columbuschemical.com [columbuschemical.com]
• 2. Ferrous Ammonium Sulfate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. fishersci.com [fishersci.com]
• 4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. vumc.org [vumc.org]
• 7. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 8. nj.gov [nj.gov]
• 9. nwsci.com [nwsci.com]
• 10. chemsupply.com.au [chemsupply.com.au]
• 11. fishersci.com [fishersci.com]
• 12. danielshealth.com [danielshealth.com]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. acs.org [acs.org]
• 15. uww.edu [uww.edu]
• 16. oxfordlabfinechem.com [oxfordlabfinechem.com]

Safeguarding Your Research: A Guide to Handling Ferrous Ammonium Sulfate

For laboratory professionals, ensuring a safe environment is paramount. This guide provides essential safety and logistical information for handling ferrous ammonium (B1175870) sulfate (B86663), offering procedural, step-by-step guidance to minimize risk and ensure proper disposal.

Ferrous ammonium sulfate, a pale green or blue-green crystalline solid, is commonly used in analytical chemistry and iron-plating baths.[1] While a valuable reagent, it presents potential health hazards that necessitate careful handling.[1][2] It can cause skin and serious eye irritation, and may also lead to respiratory irritation.[2][3][4] Ingestion may be harmful.[2][3]

Personal Protective Equipment (PPE)

The appropriate personal protective equipment must be worn to prevent exposure. This includes:

• Eye and Face Protection: Safety glasses with side shields or goggles are mandatory.[4][5] In situations with a higher risk of splashing, a face shield should be worn in conjunction with goggles.[1]

• Hand Protection: Wear protective gloves to avoid skin contact.[1][2][4] The specific glove material should be chosen based on the nature of the work and recommendations from safety equipment suppliers.[1]

• Body Protection: A lab coat or other protective work clothing is required to prevent skin contamination.[1][5][6] In the event of a large spill, a full suit may be necessary.[7][8]

• Respiratory Protection: If engineering controls like local exhaust ventilation are not sufficient, or if dust is generated, an approved respirator should be used.[1][5][7][8]

Exposure Limits

Adherence to established occupational exposure limits is crucial for personnel safety.

Organization	Exposure Limit (as Fe)	Time-Weighted Average (TWA)
ACGIH	1 mg/m³	8-hour workshift
NIOSH	1 mg/m³	10-hour workshift
OSHA	1 mg/m³	8-hour workshift

Table 1: Occupational Exposure Limits for Soluble Iron Salts.[1][3][7][8]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ferrous ammonium sulfate is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store in a cool, dry, well-ventilated area in a tightly closed container.[1][3][5]

• Keep away from light, air, and incompatible materials such as strong acids and oxidizing agents.[1][4][7]

2. Preparation and Handling:

• Always handle ferrous ammonium sulfate in a well-ventilated area, preferably within a chemical fume hood, to minimize dust inhalation.[2][3]

• Measure and weigh the required amount carefully to avoid generating dust.

• When preparing solutions, slowly add the solid to the liquid to prevent splashing.

• Wash hands thoroughly after handling the substance.[2][3][4]

3. Spill Management:

• In case of a spill, evacuate unnecessary personnel from the area.[1]

• Wear the appropriate PPE, including respiratory protection if dust is present.[5]

• For small spills, sweep up the material and place it in a sealed container for disposal.[2] Wet sweeping or vacuuming can be used to minimize dust dispersal.[9]

• For larger spills, collect the material and deposit it in sealed containers.[1] The spill area should be ventilated and washed after cleanup is complete.[1]

4. Disposal Plan:

• All waste materials, including spilled substance and contaminated items, should be disposed of in accordance with local, state, and federal regulations.[3]

• It may be necessary to treat ferrous ammonium sulfate as hazardous waste.[1] Contact your institution's environmental health and safety department for specific disposal guidelines.

Experimental Workflow: Safe Handling of Ferrous Ammonium Sulfate

Caption: Workflow for the safe handling of ferrous ammonium sulfate.

By adhering to these guidelines, researchers can confidently and safely handle ferrous ammonium sulfate, ensuring the integrity of their work and the protection of their health.

References

• 1. nj.gov [nj.gov]
• 2. Ferrous Ammonium Sulfate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. columbuschemical.com [columbuschemical.com]
• 4. fishersci.com [fishersci.com]
• 5. westliberty.edu [westliberty.edu]
• 6. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. uww.edu [uww.edu]